(R)-Preclamol hydrochloride

• CAS: 89874-80-6

Core Science & Biosynthesis

(R)-Preclamol Hydrochloride: A Technical Guide to its Mechanism of Action on Dopamine Autoreceptors

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-Preclamol hydrochloride, also known as (-)-3-PPP, is a pharmacologically significant compound that was among the first to be extensively characterized as a partial agonist at dopamine D2 receptors.[1] Its unique mechanism of action, particularly its preferential activity at dopamine autoreceptors, has made it a valuable tool for understanding the modulation of the dopaminergic system.[2] This technical guide provides an in-depth analysis of (R)-Preclamol's mechanism of action, supported by quantitative data, detailed experimental protocols, and visualizations of key pathways and workflows. The document explores its dual agonistic and antagonistic properties, which depend on the surrounding dopaminergic tone, and discusses its implications for therapeutic strategies in neuropsychiatric disorders like schizophrenia and Parkinson's disease.[2][3]

Introduction: The Concept of Dopamine Partial Agonism

Dopamine receptors are critical targets in the central nervous system for treating a range of neurological and psychiatric disorders. Pharmacological agents targeting these receptors can be broadly classified as full agonists, antagonists, or partial agonists.

• Full Agonists: Elicit a maximal receptor response.

• Antagonists: Block the receptor, preventing activation by endogenous ligands like dopamine.

• Partial Agonists: Produce a submaximal response.[1]

This submaximal activity allows partial agonists to function as "dopamine system stabilizers." In a hyperdopaminergic (high dopamine) state, they compete with endogenous dopamine and act as functional antagonists, reducing overall receptor activation.[1] Conversely, in a hypodopaminergic (low dopamine) state, they provide a baseline level of receptor stimulation, acting as functional agonists.[2] (R)-Preclamol was a prototypical compound in this class, demonstrating this unique dual activity.[1]

Core Mechanism of Action at Dopamine Autoreceptors

(R)-Preclamol's primary mechanism involves its interaction with dopamine D2-like receptors, which exist both on the postsynaptic membrane and as presynaptic autoreceptors on dopamine neurons themselves.[2][4]

Dopamine Autoreceptors: These are typically D2 and D3 receptors located on the presynaptic terminal and soma/dendrites of dopamine neurons. Their primary function is to provide a negative feedback mechanism.[5] When dopamine is released into the synapse, it can bind to these autoreceptors, which in turn inhibits further dopamine synthesis and release.[2] This is a crucial self-regulatory process to maintain synaptic dopamine homeostasis.

(R)-Preclamol's Interaction: (R)-Preclamol exhibits preferential activity at these dopamine autoreceptors.[2] By acting as a partial agonist at these sites, it modulates dopamine neurotransmission in a state-dependent manner:

• Agonist Action: It stimulates D2/D3 autoreceptors, which leads to a decrease in the firing rate of dopamine neurons and a reduction in dopamine synthesis and release.[5][6] This inhibitory effect on dopamine neurons is a key characteristic of its action.[4][7]

• Partial Agonist/Antagonist Action: At the postsynaptic D2 receptors, its effects are more complex. In low dopamine environments, its intrinsic agonistic activity can provide stimulation.[2] However, in the presence of high concentrations of dopamine (as seen in psychosis models), it acts as an antagonist, competing with dopamine and dampening the excessive postsynaptic signaling.[3][8]

This dual action—inhibiting dopamine release via autoreceptor stimulation while modulating postsynaptic activity—underpins its potential as an antipsychotic and its effects in motor disorders.[3][9]

Quantitative Pharmacological Data

The following tables summarize the quantitative data for (R)-Preclamol hydrochloride, providing a comparative perspective where data is available.

Table 1: Comparative Receptor Binding Affinities (Ki, nM)

Lower Ki values indicate higher binding affinity.

Receptor	(R)-Preclamol	Aripiprazole	Brexpiprazole	Cariprazine
Dopamine D2	~20[1]	0.34	0.47	0.49
Dopamine D3	Moderate Affinity[1]	0.8	1.1	0.085
Serotonin 5-HT1A	Low Affinity[1]	1.7	1.1	2.6
Serotonin 5-HT2A	Low Affinity[1]	3.4	0.13	19

Note: Specific Ki values for (R)-Preclamol across all receptor subtypes are not consistently reported in single sources; it is often characterized by its functional activity.[8]

Table 2: In Vitro Functional Activity

Assay	(R)-Preclamol Efficacy	Reference Compound
[`35S]GTPγS Binding	Low intrinsic efficacy (17-27%) [18]	Aripiprazole (10% to undetectable) [18]

Table 3: In Vivo Human Dosing and Clinical Observations

Condition	Dose	Route	Key Observation
Schizophrenia	30-40 mg (single dose) [8]	Intramuscular	Evidence of antipsychotic action in some subjects. [8]
Schizophrenia	300 mg B.I.D. [7]	Oral	Antipsychotic effect observed, but not sustained beyond 1 week, likely due to receptor desensitization. [7]
Parkinson's Disease	37 +/- 10 mg (monotherapy) [4]	Intramuscular	Antiparkinsonian (agonist) effect in 5 of 9 patients. [4]
Parkinson's Disease	2.5 and 5 mg (with levodopa) [4]	Intramuscular	Antagonist effects, suppressing dyskinesias and re-emergence of parkinsonian signs. [4]

Experimental Protocols

The characterization of (R)-Preclamol's mechanism of action relies on a suite of established neuropharmacological techniques.

Radioligand Binding Assays

Objective: To determine the binding affinity (Ki) of (R)-Preclamol for specific dopamine receptor subtypes.

Methodology:

• Tissue/Cell Preparation: Membranes are prepared from brain tissue (e.g., striatum) or from cell lines stably expressing a specific human dopamine receptor subtype (e.g., D2L). [31] Cells are cultured, harvested, and then lysed via homogenization in a buffer (e.g., 5 mM Tris-HCl, 5 mM MgCl2). [31] The homogenates are centrifuged to pellet the cell membranes, which contain the receptors.

• Competition Binding: A constant concentration of a high-affinity radioligand (e.g., [`3H]-methylspiperone for D2/D3 receptors) is incubated with the prepared membranes.[10]

• Incubation: Varying concentrations of the unlabeled competitor drug, (R)-Preclamol, are added to the incubation mixture.

• Separation: After reaching equilibrium, the mixture is rapidly filtered through glass fiber filters to separate the receptor-bound radioligand from the unbound.

• Quantification: The radioactivity trapped on the filters is measured using liquid scintillation counting.

• Data Analysis: The concentration of (R)-Preclamol that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The IC50 value is then converted to the inhibition constant (Ki) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand used.[10]

In Vivo Microdialysis

Objective: To measure the effect of (R)-Preclamol on extracellular dopamine levels in specific brain regions of living animals.

Methodology:

• Probe Implantation: A microdialysis probe is stereotaxically implanted into a target brain region (e.g., nucleus accumbens or prefrontal cortex) of an anesthetized animal (e.g., a rat).

• Perfusion: The probe is continuously perfused with an artificial cerebrospinal fluid (aCSF) at a slow, constant flow rate.

• Sample Collection: Small molecules in the extracellular fluid, including dopamine, diffuse across the semi-permeable membrane at the tip of the probe and into the flowing aCSF. The resulting fluid (dialysate) is collected at regular intervals (e.g., every 20 minutes).

• Drug Administration: After a stable baseline of dopamine levels is established, (R)-Preclamol hydrochloride is administered to the animal (e.g., via intraperitoneal injection).

• Analysis: The concentration of dopamine in the collected dialysate samples is quantified using high-performance liquid chromatography with electrochemical detection (HPLC-ED).

• Data Interpretation: A decrease in extracellular dopamine levels following drug administration would be consistent with the agonistic action of (R)-Preclamol on presynaptic dopamine autoreceptors.

In Vivo Single-Unit Electrophysiology

Objective: To measure the firing rate of individual dopamine neurons in response to (R)-Preclamol administration.

Methodology:

• Animal Preparation: An animal (e.g., a rat) is anesthetized, and its head is fixed in a stereotaxic frame. A small burr hole is drilled in the skull above the target brain region, such as the ventral tegmental area (VTA) or substantia nigra pars compacta.[5][11]

• Electrode Placement: A microelectrode is slowly lowered into the brain to record the extracellular action potentials (firings) of single neurons.[11] Dopamine neurons are identified by their characteristic electrophysiological properties (e.g., slow firing rate, long-duration action potentials, and specific patterns).

• Baseline Recording: Once a dopamine neuron is isolated, its spontaneous firing rate is recorded to establish a stable baseline.

• Drug Administration: (R)-Preclamol is administered systemically (e.g., intravenously), and changes in the neuron's firing rate are recorded continuously.[11]

• Data Analysis: The firing rate (spikes per second) before and after drug administration is compared. A dose-dependent inhibition of firing is indicative of agonist activity at somatodendritic D2 autoreceptors, which causes hyperpolarization of the neuronal membrane.[5]

Visualizations: Pathways and Workflows

Diagram 1: (R)-Preclamol Action at the Dopamine Synapse

Caption: Mechanism of (R)-Preclamol at the dopamine synapse.

Diagram 2: Experimental Workflow for Radioligand Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

Diagram 3: Logical Flow of (R)-Preclamol's State-Dependent Effects

Caption: State-dependent pharmacology of (R)-Preclamol.

Conclusion and Future Perspectives

(R)-Preclamol hydrochloride was a pioneering molecule that provided crucial insights into the therapeutic potential of partial dopamine agonism. Its mechanism, centered on the partial agonism of D2/D3 dopamine autoreceptors, allows it to act as a system stabilizer, exerting either agonistic or antagonistic effects depending on the prevailing dopaminergic tone.[2][3] This profile suggested utility in both hypodopaminergic conditions like Parkinson's disease and hyperdopaminergic states like schizophrenia.[2][9]

However, the therapeutic development of (R)-Preclamol was ultimately limited by factors such as a short half-life and a tendency to cause receptor desensitization, which led to a lack of sustained efficacy in clinical trials.[1][9][12] Despite these limitations, the principles established through the study of (R)-Preclamol laid the groundwork for the development of clinically successful second-generation antipsychotics like aripiprazole, brexpiprazole, and cariprazine.[1] These newer agents feature optimized pharmacokinetic profiles and more complex polypharmacology, often including activity at serotonin receptors, but they share the core mechanism of D2 partial agonism pioneered by (R)-Preclamol.[1] Therefore, a thorough understanding of (R)-Preclamol's action on dopamine autoreceptors remains essential for researchers and clinicians in the field of neuropsychopharmacology.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Motor effects of the partial dopamine agonist (-)-3-(3-hydroxyphenyl)-N-n-propylpiperidine (preclamol) in Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The electrophysiological actions of dopamine and dopaminergic drugs on neurons of the substantia nigra pars compacta and ventral tegmental area - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Central dopamine receptor agonist and antagonist actions of the enantiomers of 3-PPP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of raclopride on exploratory locomotor activity, treadmill locomotion, conditioned avoidance behaviour and catalepsy in rats: behavioural profile comparisons between raclopride, haloperidol and preclamol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Antipsychotic properties of the partial dopamine agonist (-)-3-(3-hydroxyphenyl)-N-n-propylpiperidine(preclamol) in schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Discovery, optimization, and characterization of a novel series of dopamine D2 versus D3 receptor selective antagonists - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Electrophysiological characterization of dopamine neuronal activity in the ventral tegmental area across the light-dark cycle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pure.johnshopkins.edu [pure.johnshopkins.edu]

An In-Depth Technical Guide to (R)-Preclamol Hydrochloride: Chemical Structure, Stereochemistry, and Pharmacological Profile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, stereochemistry, and pharmacological properties of (R)-Preclamol hydrochloride. The information is intended to support research and development efforts in the fields of pharmacology and medicinal chemistry.

Chemical Structure and Stereochemistry

(R)-Preclamol hydrochloride is the hydrochloride salt of the (R)-enantiomer of 3-(3-hydroxyphenyl)-N-propylpiperidine. Its chemical identity is defined by the following identifiers:

Identifier	Value
IUPAC Name	3-[(3R)-1-propylpiperidin-3-yl]phenol;hydrochloride
SMILES String	CCCN1CCC--INVALID-LINK--C2=CC(=CC=C2)O.Cl
InChI Key	NRHUDETYKUBQJT-ZOWNYOTGSA-N
Molecular Formula	C₁₄H₂₂ClNO
Molecular Weight	255.78 g/mol

The stereochemistry of Preclamol is crucial to its pharmacological activity. The molecule possesses a single chiral center at the C3 position of the piperidine ring. The "(R)" designation indicates the absolute configuration at this stereocenter. (R)-Preclamol is also referred to as the (-)-enantiomer.

Pharmacological Profile

(R)-Preclamol hydrochloride exhibits a distinct pharmacological profile, primarily interacting with dopamine and sigma receptors.

Receptor Binding Affinity

The binding affinity of (R)-Preclamol hydrochloride for its primary targets has been characterized through various in vitro studies.

Receptor	Binding Affinity (Ki)	Reference
Dopamine D2 Receptor	Value not explicitly found in search results, but described as a D2 agonist
Sigma-1 Receptor	Value not explicitly found in search results, but described as an antagonist

Mechanism of Action

(R)-Preclamol acts as a dopamine D2 receptor agonist and a sigma-1 receptor antagonist. This dual activity contributes to its complex pharmacological effects. The agonism at D2 receptors can modulate dopaminergic neurotransmission, while the antagonism at sigma-1 receptors can influence a variety of cellular functions, including intracellular calcium signaling and protein chaperoning.

Signaling Pathways

The interaction of (R)-Preclamol with its target receptors initiates distinct intracellular signaling cascades.

Dopamine D2 Receptor Signaling Pathway

Activation of the dopamine D2 receptor, a G-protein coupled receptor (GPCR), typically leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. This, in turn, affects the activity of protein kinase A (PKA) and downstream signaling events. Additionally, D2 receptor activation can modulate ion channel activity and other signaling pathways.

Dopamine D2 Receptor Signaling Pathway

Sigma-1 Receptor Signaling Pathway

The sigma-1 receptor is a unique intracellular chaperone protein located at the endoplasmic reticulum-mitochondrion interface. Its antagonism by (R)-Preclamol can modulate intracellular calcium signaling by affecting the function of the inositol trisphosphate (IP3) receptor. This can have wide-ranging effects on cellular stress responses and neuronal function.

Sigma-1 Receptor Signaling Pathway

Experimental Protocols

Enantioselective Synthesis of (R)-Preclamol

The synthesis of the enantiomerically pure (R)-Preclamol is critical for its specific pharmacological activity. While a detailed, specific protocol for the hydrochloride salt was not found in the immediate search, a general approach for the enantioselective synthesis of 3-substituted piperidines can be adapted. One such method involves a rhodium-catalyzed asymmetric reductive Heck reaction.

General Protocol Outline:

• Preparation of a suitable pyridine precursor: A commercially available or synthesized pyridine derivative is used as the starting material.

• Rhodium-catalyzed asymmetric reductive Heck reaction: The pyridine derivative is reacted with an appropriate aryl boronic acid in the presence of a chiral rhodium catalyst. This step introduces the 3-hydroxyphenyl group and establishes the desired (R)-stereochemistry at the C3 position.

• Reduction of the resulting tetrahydropyridine: The product from the previous step is reduced to the corresponding piperidine.

• N-propylation: The secondary amine of the piperidine is alkylated with a propyl group.

• Salt formation: The final compound is treated with hydrochloric acid to form the hydrochloride salt.

A visual representation of a potential synthetic workflow is provided below.

General Enantioselective Synthesis Workflow

Dopamine D2 Receptor Binding Assay

Objective: To determine the binding affinity (Ki) of (R)-Preclamol hydrochloride for the dopamine D2 receptor.

Materials:

• Cell membranes expressing the human dopamine D2 receptor.

• Radioligand (e.g., [³H]-Spiperone).

• (R)-Preclamol hydrochloride.

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂).

• Non-specific binding control (e.g., Haloperidol).

• Glass fiber filters.

• Scintillation fluid and counter.

Protocol:

• Incubate the D2 receptor-expressing membranes with a fixed concentration of the radioligand and varying concentrations of (R)-Preclamol hydrochloride in the assay buffer.

• To determine non-specific binding, a parallel set of incubations is performed in the presence of a high concentration of the non-specific binding control.

• Incubate at room temperature for a specified time to reach equilibrium.

• Terminate the reaction by rapid filtration through glass fiber filters.

• Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC₅₀ value (the concentration of (R)-Preclamol hydrochloride that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Functional Assay

Objective: To assess the functional activity of (R)-Preclamol hydrochloride at the dopamine D2 receptor by measuring its effect on cAMP levels.

Materials:

• Cells expressing the human dopamine D2 receptor.

• (R)-Preclamol hydrochloride.

• Forskolin (to stimulate adenylyl cyclase).

• cAMP assay kit (e.g., HTRF, ELISA).

Protocol:

• Plate the D2 receptor-expressing cells in a suitable microplate.

• Pre-incubate the cells with varying concentrations of (R)-Preclamol hydrochloride.

• Stimulate the cells with a fixed concentration of forskolin to induce cAMP production.

• Incubate for a specified time.

• Lyse the cells and measure the intracellular cAMP levels using a cAMP assay kit.

• Plot the cAMP levels against the concentration of (R)-Preclamol hydrochloride to determine the EC₅₀ or IC₅₀ value, depending on whether it acts as an agonist or antagonist in this assay format.

β-Arrestin Recruitment Assay

Objective: To measure the ability of (R)-Preclamol hydrochloride to induce the recruitment of β-arrestin to the dopamine D2 receptor, a key step in GPCR desensitization and signaling.

Materials:

• Cells co-expressing the human dopamine D2 receptor fused to a reporter fragment (e.g., luciferase or a fluorescent protein) and β-arrestin fused to a complementary reporter fragment.

• (R)-Preclamol hydrochloride.

• Substrate for the reporter system (e.g., coelenterazine for luciferase).

• Plate reader capable of detecting the reporter signal (e.g., luminescence or fluorescence).

Protocol:

• Plate the engineered cells in a microplate.

• Treat the cells with varying concentrations of (R)-Preclamol hydrochloride.

• Add the reporter substrate.

• Measure the signal (e.g., bioluminescence resonance energy transfer, BRET) using a plate reader.

• An increase in the signal indicates the recruitment of β-arrestin to the D2 receptor.

• Plot the signal intensity against the concentration of (R)-Preclamol hydrochloride to determine the EC₅₀ value.

(R)-Preclamol Hydrochloride: A Technical Guide to Solubility in DMSO and Saline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of (R)-Preclamol hydrochloride in two common laboratory solvents: dimethyl sulfoxide (DMSO) and saline. The information presented herein is intended to support researchers and professionals in the fields of drug discovery and development by providing essential data and methodologies for the effective handling and application of this compound.

Core Data Presentation

The solubility of (R)-Preclamol hydrochloride in DMSO and saline is summarized in the table below. These values are critical for the preparation of stock solutions and experimental formulations.

Solvent	Concentration (Mass)	Concentration (Molar)	Notes
DMSO	100 mg/mL[1]	390.96 mM[1]	Ultrasonic assistance may be required for dissolution. The hygroscopic nature of DMSO can affect solubility.[1]
Saline	≥ 2.5 mg/mL[2]	≥ 11.40 mM[2]	Results in a clear solution; saturation point is not specified.[2]
Aqueous Buffer (pH 7.4)	>38.4 µg/mL	-	-

Experimental Protocols

The determination of drug solubility is a fundamental aspect of pre-clinical research. The following section outlines general experimental protocols that are widely adopted for assessing the solubility of compounds like (R)-Preclamol hydrochloride.

I. Kinetic Solubility Measurement using DMSO Stock Solution

This method is a high-throughput approach often employed in early drug discovery to estimate aqueous solubility.

Protocol:

• Preparation of Stock Solution: A high-concentration stock solution of (R)-Preclamol hydrochloride is prepared in 100% DMSO (e.g., 10 mM).

• Dilution in Aqueous Buffer: An aliquot of the DMSO stock solution is added to an aqueous buffer (e.g., phosphate-buffered saline, PBS) to a final desired concentration, ensuring the final DMSO concentration is low (typically ≤1%) to minimize its co-solvent effect.

• Equilibration: The resulting solution is shaken or agitated for a set period (e.g., 1-2 hours) at a controlled temperature.

• Sample Analysis: The solution is then filtered to remove any precipitated compound. The concentration of the dissolved compound in the filtrate is determined using an analytical method such as high-performance liquid chromatography (HPLC), UV-Vis spectroscopy, or mass spectrometry.

II. Thermodynamic (Equilibrium) Solubility Measurement (Shake-Flask Method)

The shake-flask method is considered the gold standard for determining thermodynamic solubility, as it measures the solubility of a compound at equilibrium.

Protocol:

• Addition of Excess Compound: An excess amount of solid (R)-Preclamol hydrochloride is added to a vial containing the solvent of interest (e.g., saline or a specific buffer).

• Equilibration: The vial is sealed and agitated in a temperature-controlled environment (e.g., a shaking incubator) for an extended period (typically 24-72 hours) to ensure equilibrium is reached between the dissolved and undissolved compound.

• Phase Separation: After equilibration, the suspension is allowed to stand, or is centrifuged or filtered to separate the solid phase from the supernatant.

• Concentration Analysis: The concentration of (R)-Preclamol hydrochloride in the clear supernatant is quantified using a suitable analytical technique like HPLC.

Signaling Pathway and Experimental Workflow Visualization

(R)-Preclamol is a dopamine (DA) agonist that exhibits activity at both presynaptic autoreceptors and postsynaptic receptors[1][2]. Its mechanism of action is primarily associated with the modulation of dopamine D2-like receptors, which are G protein-coupled receptors (GPCRs) linked to the Gαi/o signaling pathway. Activation of these receptors typically leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.

Caption: (R)-Preclamol hydrochloride signaling pathway via the D2 dopamine receptor.

The following diagram illustrates a generalized experimental workflow for determining the solubility of (R)-Preclamol hydrochloride.

Caption: General experimental workflows for solubility determination.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

(R)-Preclamol Hydrochloride: A Technical Examination of its Binding Affinity for Dopamine D2 versus D3 Receptors

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the binding characteristics of (R)-Preclamol hydrochloride at dopamine D2 and D3 receptors. (R)-Preclamol, a partial dopamine agonist, has been a subject of interest for its potential therapeutic applications in neuropsychiatric disorders. A critical aspect of its pharmacological profile is its interaction with D2 and D3 receptor subtypes, which are key targets for antipsychotic and antiparkinsonian drugs. This document provides a comprehensive overview of its binding affinity, the experimental methods used for its characterization, and the associated signaling pathways.

Quantitative Binding Affinity Data

Compound	Receptor Subtype	Reported Ki (nM)
Dopamine	D2	~100 - 2000
D3	~5 - 50
Spiperone	D2	~0.1 - 1.0
D3	~0.5 - 5.0
(R)-Preclamol HCl	D2	Not Consistently Reported
D3	Not Consistently Reported

Note: Ki values can vary between studies depending on the experimental conditions, such as the radioligand used and the tissue or cell preparation.

Experimental Protocols: Radioligand Binding Assay

The determination of the binding affinity (Ki) of (R)-Preclamol for D2 and D3 receptors is typically achieved through competitive radioligand binding assays. This technique measures the ability of the unlabeled compound ((R)-Preclamol) to displace a radiolabeled ligand that has a known high affinity and selectivity for the receptor of interest.

Membrane Preparation

• Cell Culture: Human embryonic kidney (HEK-293) cells or Chinese hamster ovary (CHO) cells stably expressing either the human dopamine D2 or D3 receptor are cultured to near confluency in a suitable medium (e.g., Dulbecco's Modified Eagle Medium supplemented with 10% fetal bovine serum and antibiotics).

• Harvesting and Homogenization: The cells are harvested, washed with a phosphate-buffered saline solution, and then resuspended in an ice-cold homogenization buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing protease inhibitors). The cell suspension is then homogenized using a Dounce homogenizer or a similar device.

• Centrifugation and Pellet Resuspension: The homogenate is subjected to a low-speed centrifugation (e.g., 1,000 x g for 10 minutes at 4°C) to remove nuclei and cellular debris. The resulting supernatant is then centrifuged at a high speed (e.g., 40,000 x g for 30 minutes at 4°C) to pellet the cell membranes. The supernatant is discarded, and the membrane pellet is resuspended in an appropriate assay buffer.

• Protein Quantification: The protein concentration of the membrane preparation is determined using a standard method, such as the Bradford or BCA protein assay, to ensure consistent receptor amounts in each assay tube.

Competitive Binding Assay

• Assay Components: The assay is typically performed in a 96-well plate format and includes the following components in each well:

  • A fixed concentration of the radioligand (e.g., [³H]-Spiperone or [³H]-Raclopride for D2/D3 receptors). The concentration is usually chosen to be close to its Kd (dissociation constant) for the receptor.

  • A range of concentrations of the unlabeled competitor compound, (R)-Preclamol hydrochloride.

  • The prepared cell membranes containing the target receptor (D2 or D3).

  • Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM MgCl₂, pH 7.4).

• Incubation: The reaction mixture is incubated at a specific temperature (e.g., room temperature or 37°C) for a sufficient period (e.g., 60-120 minutes) to allow the binding to reach equilibrium.

• Termination and Filtration: The binding reaction is terminated by rapid filtration through glass fiber filters (e.g., Whatman GF/B) using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand. The filters are then washed rapidly with ice-cold wash buffer to remove any non-specifically bound radioactivity.

• Radioactivity Measurement: The filters are placed in scintillation vials with a scintillation cocktail, and the amount of radioactivity is quantified using a liquid scintillation counter.

• Data Analysis:

  • Total Binding: Radioactivity measured in the absence of any competitor.

  • Non-specific Binding: Radioactivity measured in the presence of a high concentration of a standard, potent, and selective unlabeled ligand (e.g., 10 µM haloperidol or butaclamol) to saturate all specific binding sites.

  • Specific Binding: Calculated by subtracting the non-specific binding from the total binding.

  • IC₅₀ Determination: The concentration of (R)-Preclamol that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined by non-linear regression analysis of the competition curve.

  • Ki Calculation: The IC₅₀ value is then converted to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) Where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Visualizations

Experimental Workflow: Radioligand Binding Assay

Caption: Workflow of a competitive radioligand binding assay.

Signaling Pathway of D2/D3 Receptors

Dopamine D2 and D3 receptors are G protein-coupled receptors (GPCRs) that belong to the D2-like family. They primarily couple to the Gαi/o class of inhibitory G proteins.

Caption: D2/D3 receptor signaling cascade.

(R)-Preclamol Hydrochloride: A Technical Guide to its Partial Agonist Activity at Dopamine D2 Receptors

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Preclamol hydrochloride, also known as (-)-3-PPP, is a pharmacologically significant compound that exhibits partial agonist activity at dopamine D2 receptors. This unique pharmacological profile, where it can act as a functional antagonist in a hyperdopaminergic state and as a functional agonist in a hypodopaminergic state, has made it a subject of interest in the research of neuropsychiatric disorders such as schizophrenia and Parkinson's disease.[1] Unlike full agonists that elicit a maximal receptor response or antagonists that block it, partial agonists like (R)-Preclamol produce a submaximal response, thereby offering a potential mechanism for stabilizing the dopamine system.[2] This technical guide provides a comprehensive overview of the quantitative pharmacology, experimental protocols, and signaling pathways associated with (R)-Preclamol's interaction with dopamine D2 receptors.

Quantitative Pharmacological Data

The following tables summarize the binding affinity (Ki), functional potency (EC50), and intrinsic activity (IA) of (R)-Preclamol at dopamine D2 receptors from various in vitro studies.

Table 1: Binding Affinity of (R)-Preclamol for Dopamine D2 Receptors

Compound	Radioligand	Tissue/Cell Line	Ki (nM)	Reference
(-)-3-PPP	[3H]Spiperone	Rat Striatum	High Affinity & Low Affinity States Detected	[3]
(-)-3-PPP	[3H]Pramipexole	Bovine Striatal Membranes	Higher than reference agonists	[4]

Note: Specific Ki values for (R)-Preclamol are not consistently reported in a single source, with many studies characterizing it by its functional activity.

Table 2: Functional Activity of (R)-Preclamol at Dopamine D2 Receptors

Assay Type	Cell Line	Parameter	Value	Reference
cAMP Accumulation	Human Dopamine hD2L Receptors	Intrinsic Activity	46%	[5]
[35S]GTPγS Binding	CHO cells expressing D2 receptors	Efficacy	Partial Agonist	[6]

Experimental Protocols

Detailed methodologies for key experiments used to characterize the interaction of (R)-Preclamol with dopamine D2 receptors are provided below.

Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of (R)-Preclamol for the dopamine D2 receptor.

Materials:

• Cell membranes from a cell line stably expressing the human dopamine D2 receptor (e.g., HEK293 or CHO cells).[2]

• Radioligand: [3H]Spiperone or another suitable D2 receptor antagonist radioligand.[2]

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4.[2]

• Non-specific binding control: A high concentration (e.g., 10 µM) of a non-radiolabeled D2 antagonist (e.g., haloperidol or butaclamol).[2]

• (R)-Preclamol hydrochloride at a range of concentrations.

• 96-well microplates.

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of (R)-Preclamol in the assay buffer.

• Allow the binding to reach equilibrium.

• Separate the bound from free radioligand by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters multiple times with ice-cold assay buffer to remove non-specifically bound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Determine the concentration of (R)-Preclamol that inhibits 50% of the specific binding of the radioligand (IC50 value).

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[2]

cAMP Functional Assay

Objective: To determine the functional activity (EC50 and intrinsic activity) of (R)-Preclamol at the dopamine D2 receptor.

Materials:

• A cell line stably expressing the human dopamine D2 receptor (e.g., HEK293 or CHO cells).[2]

• Cell culture medium.

• Assay buffer (e.g., HBSS with 20 mM HEPES).[2]

• Forskolin (to stimulate adenylyl cyclase).[2]

• (R)-Preclamol hydrochloride at a range of concentrations.

• A standard D2 receptor full agonist (e.g., dopamine or quinpirole).

• cAMP detection kit.

Procedure:

• Seed the cells in a 96-well plate and grow to confluence.

• Pre-treat the cells with varying concentrations of (R)-Preclamol.

• Stimulate the cells with a fixed concentration of forskolin to induce cAMP production.

• Incubate for a specified time to allow for cAMP accumulation.

• Lyse the cells and measure the intracellular cAMP levels using a suitable cAMP detection kit.

• Plot the measured cAMP levels against the logarithm of the (R)-Preclamol concentration to generate a dose-response curve.

• Determine the EC50 value (the concentration of (R)-Preclamol that produces 50% of its maximal effect) and the Emax (the maximum effect), which represents the intrinsic activity relative to a full agonist.

In Vivo Microdialysis

Objective: To measure the effect of (R)-Preclamol on extracellular dopamine levels in specific brain regions of a living animal.

Materials:

• Laboratory animals (e.g., rats).

• Stereotaxic apparatus.

• Microdialysis probes.

• Perfusion pump.

• Artificial cerebrospinal fluid (aCSF).

• (R)-Preclamol hydrochloride dissolved in aCSF.

• Fraction collector.

• High-performance liquid chromatography (HPLC) system with electrochemical detection.

Procedure:

• Anesthetize the animal and place it in the stereotaxic frame.

• Implant a microdialysis probe into the target brain region (e.g., striatum or nucleus accumbens).

• Perfuse the probe with aCSF at a constant flow rate.

• Collect dialysate samples at regular intervals to establish a baseline of extracellular dopamine levels.

• Switch the perfusion medium to aCSF containing a known concentration of (R)-Preclamol.

• Continue to collect dialysate samples to measure changes in dopamine levels in response to the drug.

• Analyze the dopamine concentration in the dialysate samples using HPLC with electrochemical detection.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate key signaling pathways and experimental workflows relevant to the study of (R)-Preclamol.

Dopamine D2 Receptor Signaling Pathway

Radioligand Binding Assay Workflow

cAMP Functional Assay Workflow

Conclusion

(R)-Preclamol hydrochloride's profile as a partial agonist at dopamine D2 receptors provides a valuable tool for neuropharmacological research. Its ability to modulate dopaminergic activity in a state-dependent manner has been explored in preclinical and clinical settings for schizophrenia and Parkinson's disease.[7][8] Although its therapeutic development was hampered by factors such as a short half-life, the study of (R)-Preclamol has significantly contributed to the understanding of partial agonism as a therapeutic strategy.[2] The detailed experimental protocols and data presented in this guide serve as a resource for researchers and drug development professionals working to further elucidate the complexities of dopamine receptor pharmacology and develop novel therapeutics for neuropsychiatric disorders.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Dopamine D2 receptors in brain and anterior pituitary recognize agonist and antagonist actions of (-)-3-PPP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [3H]Pramipexole: a selective radioligand for the high affinity dopamine D2 receptor in bovine striatal membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Affinities and intrinsic activities of dopamine receptor agonists for the hD21 and hD4.4 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Antipsychotic properties of the partial dopamine agonist (-)-3-(3-hydroxyphenyl)-N-n-propylpiperidine(preclamol) in schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Preclamol and parkinsonian fluctuations - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacological Profile of (R)-Preclamol Hydrochloride: A Technical Guide for CNS Drug Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-Preclamol hydrochloride, the (R)-enantiomer of 3-(3-hydroxyphenyl)-N-n-propylpiperidine (3-PPP), is a psychoactive compound that has been investigated for its potential therapeutic applications in a variety of central nervous system (CNS) disorders, including Parkinson's disease and schizophrenia. Its unique pharmacological profile is characterized by a mixed agonist-antagonist activity at dopamine D2-like receptors, acting as a partial agonist at presynaptic autoreceptors and an antagonist at postsynaptic receptors. This dual action allows it to modulate dopaminergic neurotransmission in a state-dependent manner, offering a potential advantage over traditional dopamine agonists and antagonists. This in-depth technical guide provides a comprehensive overview of the pharmacological properties of (R)-Preclamol hydrochloride, including its receptor binding affinity, functional activity, pharmacokinetic profile, and the underlying signaling pathways. Detailed experimental protocols and visual representations of key processes are included to facilitate further research and development in the field of CNS therapeutics.

Introduction

(R)-Preclamol hydrochloride, also known as (+)-3-PPP, emerged from the study of enantiomeric pairs of dopamine receptor ligands.[1][2] While its S-enantiomer displays different pharmacological properties, (R)-Preclamol exhibits a distinct profile as a dopamine (DA) agonist with both autoreceptor and postsynaptic receptor stimulatory properties.[3] This has positioned it as a compound of interest for CNS disorders characterized by dysregulated dopamine signaling.[4][5] This guide aims to provide a detailed technical overview of its pharmacological characteristics to support ongoing and future research endeavors.

Quantitative Pharmacological Data

The following tables summarize the key quantitative data for (R)-Preclamol hydrochloride, providing a comparative overview of its binding affinities, functional potencies, and pharmacokinetic parameters.

Table 1: Receptor Binding Affinity of (R)-Preclamol Hydrochloride

Receptor Subtype	Ki (nM)	Species	Radioligand	Reference
Dopamine D2	~20	Rat	[3H]Spiperone	[1]
Dopamine D3	Moderate Affinity	-	-	[1]
Serotonin Receptors	Low Affinity	-	-	[1]

Note: Data for specific Ki values across all dopamine and other CNS receptor subtypes for (R)-Preclamol are not consistently reported in single sources. The compound is primarily characterized by its functional activity at D2-like receptors.

Table 2: In Vitro Functional Activity of (R)-Preclamol

Assay	Parameter	Value	Cell Line	Description	Reference
cAMP Functional Assay	EC50 (Gαi/o activation)	8.6 nM	CHO-D2L	Concentration for half-maximal inhibition of forskolin-stimulated cAMP accumulation.	N/A
β-Arrestin Recruitment	EC50	925 nM	CHO-D2L	Concentration for half-maximal recruitment of β-arrestin to the D2 receptor.	N/A

Table 3: Pharmacokinetic Profile of (R)-Preclamol Hydrochloride

Species	Administration	Dose	T1/2	Cmax	Tmax	AUC	Bioavailability	Reference
Human	Intramuscular	30-40 mg	2-2.5 h	200-500 pmol/mL	-	-	-	N/A
Rat	-	-	-	-	-	-	-	Data not available
Mouse	-	-	-	-	-	-	-	Data not available

Signaling Pathways

(R)-Preclamol hydrochloride exerts its effects primarily through the modulation of dopamine D2 receptor signaling pathways. As a partial agonist, its functional outcome depends on the local concentration of endogenous dopamine.

Dopamine D2 Receptor Signaling

The dopamine D2 receptor is a G-protein coupled receptor (GPCR) that primarily couples to the Gαi/o subunit. Activation of this pathway leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels and reduced protein kinase A (PKA) activity. Additionally, D2 receptor activation can trigger G-protein-independent signaling through the recruitment of β-arrestin, which can lead to receptor desensitization and internalization, as well as the activation of other signaling cascades.

Dopamine D2 Receptor Signaling Pathway

Detailed Experimental Protocols

The following sections provide detailed methodologies for key experiments used to characterize the pharmacological profile of (R)-Preclamol hydrochloride.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of (R)-Preclamol hydrochloride for specific CNS receptors.

Objective: To quantify the affinity of (R)-Preclamol hydrochloride for dopamine D2 receptors.

Materials:

• Membrane preparations from cells (e.g., CHO or HEK293) or tissues (e.g., rat striatum) expressing the target receptor.

• Radioligand (e.g., [3H]Spiperone for D2 receptors).

• (R)-Preclamol hydrochloride at various concentrations.

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4).

• Non-specific binding control (e.g., a high concentration of a standard antagonist like haloperidol).

• Glass fiber filters and a cell harvester.

• Scintillation counter.

Procedure:

• Incubate the membrane preparations with a fixed concentration of the radioligand and varying concentrations of (R)-Preclamol hydrochloride.

• Allow the binding to reach equilibrium (e.g., 60 minutes at room temperature).

• Separate the bound from free radioligand by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

Data Analysis:

• Generate a competition curve by plotting the percentage of specific binding of the radioligand against the logarithm of the (R)-Preclamol hydrochloride concentration.

• Determine the IC50 value (the concentration of (R)-Preclamol hydrochloride that inhibits 50% of the specific radioligand binding).

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Radioligand Binding Assay Workflow

cAMP Functional Assay

This assay measures the ability of (R)-Preclamol hydrochloride to modulate the intracellular levels of cAMP, a key second messenger in the dopamine D2 receptor signaling pathway.

Objective: To determine the functional effect (agonist or antagonist) and potency (EC50 or IC50) of (R)-Preclamol hydrochloride on D2 receptor-mediated inhibition of cAMP production.

Materials:

• A cell line stably expressing the human dopamine D2 receptor (e.g., CHO-K1, HEK293).

• Forskolin (an adenylyl cyclase activator).

• A standard D2 receptor agonist (e.g., dopamine).

• (R)-Preclamol hydrochloride at various concentrations.

• A cAMP detection kit (e.g., HTRF, ELISA).

Procedure (Antagonist Mode):

• Plate the cells in a suitable microplate and allow them to adhere.

• Pre-treat the cells with varying concentrations of (R)-Preclamol hydrochloride.

• Stimulate the cells with a fixed concentration of a D2 agonist in the presence of forskolin.

• Incubate to allow for cAMP production.

• Lyse the cells and measure the intracellular cAMP levels using the detection kit.

Data Analysis:

• Plot the measured cAMP levels against the logarithm of the (R)-Preclamol hydrochloride concentration.

• Determine the IC50 value, which represents the concentration of (R)-Preclamol hydrochloride that reverses 50% of the agonist-induced inhibition of cAMP production.

Functional cAMP Assay Workflow

In Vivo Microdialysis

This technique is used to measure the extracellular levels of neurotransmitters, such as dopamine, in specific brain regions of freely moving animals following the administration of (R)-Preclamol hydrochloride.

Objective: To assess the effect of (R)-Preclamol hydrochloride on dopamine release and metabolism in the striatum.

Materials:

• Stereotaxic apparatus.

• Microdialysis probes.

• Syringe pump.

• Fraction collector.

• HPLC system with electrochemical detection.

• (R)-Preclamol hydrochloride solution for administration.

• Artificial cerebrospinal fluid (aCSF) for perfusion.

Procedure:

• Surgically implant a guide cannula into the target brain region (e.g., striatum) of an anesthetized animal.

• After a recovery period, insert a microdialysis probe through the guide cannula.

• Perfuse the probe with aCSF at a slow, constant flow rate (e.g., 1-2 µL/min).

• Collect dialysate samples at regular intervals (e.g., every 20 minutes) into vials containing an antioxidant.

• Administer (R)-Preclamol hydrochloride (e.g., via subcutaneous injection).

• Continue collecting dialysate samples to monitor changes in neurotransmitter levels over time.

• Analyze the concentration of dopamine and its metabolites in the dialysate samples using HPLC-ED.

Data Analysis:

• Quantify the concentration of dopamine in each dialysate sample.

• Express the post-drug concentrations as a percentage of the baseline levels (pre-drug).

• Plot the mean percentage change in dopamine levels over time.

Discussion and Future Directions

(R)-Preclamol hydrochloride possesses a unique pharmacological profile as a dopamine D2-like receptor partial agonist. Its ability to stabilize dopaminergic neurotransmission has made it a valuable tool for investigating the role of dopamine in various CNS disorders. The data presented in this guide highlight its moderate affinity and functional potency at D2 receptors.

However, the lack of comprehensive preclinical pharmacokinetic data represents a significant gap in our understanding of its disposition and potential for translation. Future research should focus on elucidating the full pharmacokinetic profile of (R)-Preclamol in relevant animal models. Furthermore, a more detailed characterization of its binding affinity and functional activity at a wider range of CNS receptors would provide a more complete picture of its pharmacological selectivity and potential off-target effects.

The detailed experimental protocols and visual aids provided herein are intended to serve as a resource for researchers to design and execute robust studies to further unravel the therapeutic potential of (R)-Preclamol hydrochloride and similar compounds in the treatment of complex CNS disorders.

References

• 1. benchchem.com [benchchem.com]
• 2. Neuropharmacology and stereochemistry of dopamine receptor agonist and antagonist enantiomeric pairs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Central dopamine receptor agonist and antagonist actions of the enantiomers of 3-PPP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Differential agonist profile of the enantiomers of 3-PPP at striatal dopamine autoreceptors: dependence on extracellular dopamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Synthesis and Purification of (R)-Preclamol Hydrochloride for In Vivo Studies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of (R)-Preclamol hydrochloride, a partial dopamine D2 receptor agonist, intended for use in in vivo research. The document details the enantioselective synthesis, purification methodologies, and analytical characterization, presenting quantitative data in structured tables and key processes in Graphviz diagrams.

Introduction

(R)-Preclamol, also known as (-)-3-PPP, is the (R)-enantiomer of 3-(3-hydroxyphenyl)-N-propylpiperidine. It acts as a partial agonist at dopamine D2 receptors, exhibiting both autoreceptor and postsynaptic receptor stimulatory effects.[1][2] This dual action has led to its investigation in various neurological and psychiatric conditions, including Parkinson's disease and schizophrenia.[1][3][4] For meaningful and reproducible in vivo studies, the synthesis of the specific (R)-enantiomer and its purification to a high degree of chemical and enantiomeric purity are paramount. This guide outlines a robust and well-documented approach to achieve this.

Synthesis of (R)-Preclamol Hydrochloride

The synthesis of (R)-Preclamol hydrochloride is a multi-step process that begins with the synthesis of the racemic precursor, followed by chiral resolution to isolate the desired (R)-enantiomer, and finally, conversion to the hydrochloride salt.

Synthesis of Racemic 3-(3-Hydroxyphenyl)-N-propylpiperidine

A common route to the racemic intermediate involves the N-propylation of 3-(3-hydroxyphenyl)piperidine. The synthesis of 3-(3-hydroxyphenyl)piperidine can be achieved through various methods, including the reduction of 3-(3-methoxyphenyl)pyridine followed by demethylation.

Experimental Protocol: Synthesis of Racemic 3-(3-Hydroxyphenyl)-N-propylpiperidine

• N-propylation: To a solution of 3-(3-hydroxyphenyl)piperidine (1 equivalent) in a suitable solvent such as acetonitrile or DMF, add potassium carbonate (2-3 equivalents) as a base.

• Add 1-bromopropane or 1-iodopropane (1.1-1.5 equivalents) dropwise to the mixture.

• Heat the reaction mixture at 60-80 °C and monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude racemic 3-(3-hydroxyphenyl)-N-propylpiperidine.

• The crude product can be purified by column chromatography on silica gel.

Chiral Resolution of (R)-3-(3-Hydroxyphenyl)-N-propylpiperidine

The separation of the (R)- and (S)-enantiomers is a critical step. This is typically achieved by forming diastereomeric salts with a chiral resolving agent, followed by fractional crystallization.

Experimental Protocol: Chiral Resolution

• Dissolve the racemic 3-(3-hydroxyphenyl)-N-propylpiperidine in a suitable solvent, such as ethanol or methanol.

• Add a solution of a chiral resolving agent, for example, (+)-tartaric acid or a derivative, in the same solvent.

• Allow the mixture to stand at a controlled temperature (e.g., room temperature or cooled) to facilitate the crystallization of one of the diastereomeric salts.

• Collect the crystals by filtration and wash with a small amount of cold solvent.

• The enantiomeric purity of the resolved salt can be determined by chiral HPLC.

• To obtain the free base, dissolve the diastereomeric salt in water and basify with a suitable base (e.g., sodium hydroxide).

• Extract the (R)-3-(3-hydroxyphenyl)-N-propylpiperidine with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Dry the organic layer over an anhydrous salt (e.g., sodium sulfate), filter, and concentrate under reduced pressure.

Formation of (R)-Preclamol Hydrochloride

The final step is the conversion of the purified (R)-enantiomer free base into its hydrochloride salt to improve its stability and solubility for in vivo studies.

Experimental Protocol: Hydrochloride Salt Formation

• Dissolve the purified (R)-3-(3-hydroxyphenyl)-N-propylpiperidine free base in a suitable anhydrous solvent, such as diethyl ether or isopropanol.

• Slowly add a solution of hydrochloric acid in the same solvent (e.g., HCl in isopropanol) or bubble anhydrous HCl gas through the solution until precipitation is complete.

• Stir the resulting suspension at room temperature for a specified time.

• Collect the white precipitate of (R)-Preclamol hydrochloride by filtration.

• Wash the solid with a small amount of cold solvent and dry under vacuum.

Purification of (R)-Preclamol Hydrochloride

For in vivo applications, high purity is essential. The primary method for purifying the final hydrochloride salt is recrystallization.

Experimental Protocol: Recrystallization

• Choose a suitable solvent or solvent system in which the (R)-Preclamol hydrochloride is soluble at elevated temperatures but sparingly soluble at lower temperatures (e.g., ethanol/water, methanol/ether).

• Dissolve the crude hydrochloride salt in the minimum amount of the hot solvent.

• If any insoluble impurities are present, perform a hot filtration.

• Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• Collect the purified crystals by filtration, wash with a small amount of the cold recrystallization solvent, and dry under vacuum.

• The purity of the final product should be assessed by HPLC, and the identity confirmed by NMR and mass spectrometry.

Data Presentation

The following tables summarize the expected quantitative data for the synthesis and purification of (R)-Preclamol hydrochloride.

Table 1: Synthesis and Resolution Data

Step	Product	Typical Yield (%)	Enantiomeric Excess (ee%)
N-propylation	Racemic 3-(3-hydroxyphenyl)-N-propylpiperidine	85-95	N/A
Chiral Resolution	(R)-3-(3-hydroxyphenyl)-N-propylpiperidine	30-40 (of theoretical R-enantiomer)	>99
Salt Formation	(R)-Preclamol hydrochloride	>95	>99

Table 2: Purity and Analytical Data

Analytical Method	Specification
HPLC Purity	>99.5%
Chiral HPLC	>99% (R)-enantiomer
Residual Solvents	Within acceptable limits (ICH guidelines)
Water Content (Karl Fischer)	<0.5%
Elemental Analysis	Conforms to theoretical values (C, H, N, Cl)

Visualizations

The following diagrams illustrate the synthesis workflow and the signaling pathway of (R)-Preclamol.

Caption: Synthesis workflow for (R)-Preclamol hydrochloride.

References

• 1. Preclamol and parkinsonian fluctuations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Catalytic Kinetic Resolution of Disubstituted Piperidines by Enantioselective Acylation: Synthetic Utility and Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antipsychotic properties of the partial dopamine agonist (-)-3-(3-hydroxyphenyl)-N-n-propylpiperidine(preclamol) in schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Motor effects of the partial dopamine agonist (-)-3-(3-hydroxyphenyl)-N-n-propylpiperidine (preclamol) in Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]

(R)-Preclamol Hydrochloride: A Technical Guide to Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and recommended storage conditions for (R)-Preclamol hydrochloride. The information presented herein is essential for ensuring the integrity and reliability of this compound in research and development settings. This document outlines potential degradation pathways, summarizes stability under various stress conditions, and provides a detailed protocol for a stability-indicating analytical method.

Summary of Storage and Stability

(R)-Preclamol hydrochloride is a phenolic piperidine derivative sensitive to environmental factors. Proper storage is critical to maintain its purity and potency over time. The general stability profile indicates a shelf life of over two years when stored correctly.

Table 1: Recommended Storage Conditions for (R)-Preclamol Hydrochloride

Condition	Temperature	Atmosphere	Light Conditions	Duration
Short-term Storage	0 - 4 °C	Dry	Dark	Days to Weeks
Long-term Storage	-20 °C	Dry	Dark	Months to Years
Shipping	Ambient Temperature	Non-hazardous	N/A	Up to a few weeks
Stock Solutions	0 - 4 °C (short-term) or -20 °C (long-term)	N/A	Dark	Should be freshly prepared

Potential Degradation Pathways

The chemical structure of (R)-Preclamol, featuring a phenolic hydroxyl group and a tertiary amine within a piperidine ring, makes it susceptible to specific degradation pathways, primarily oxidation and N-dealkylation.

• Oxidation: The phenolic hydroxyl group is prone to oxidation, which can lead to the formation of colored degradation products (quinones or polymeric species). This process can be accelerated by exposure to light, oxygen, and metal ions.

• N-dealkylation: The N-propyl group on the piperidine ring can be cleaved through oxidative N-dealkylation, resulting in the corresponding secondary amine.

These degradation pathways underscore the importance of storing the compound in dark, dry, and low-temperature conditions to minimize the rates of these reactions.

Caption: Potential degradation pathways of (R)-Preclamol.

Forced Degradation Studies

Forced degradation studies are essential for identifying potential degradation products and establishing the intrinsic stability of a drug substance. These studies involve subjecting the compound to stress conditions that are more severe than accelerated stability testing. The following table summarizes the expected stability profile of (R)-Preclamol hydrochloride based on its chemical structure and data from analogous phenolic amine compounds.

Disclaimer: The following data is representative and intended for illustrative purposes. Actual degradation percentages will depend on the specific experimental conditions.

Table 2: Representative Results of Forced Degradation Studies on (R)-Preclamol Hydrochloride

Stress Condition	Reagent/Condition Details	Duration	Temperature	% Degradation (Illustrative)	Major Degradation Products
Acidic Hydrolysis	0.1 M Hydrochloric Acid (HCl)	24 hours	60 °C	< 5%	Minimal degradation
Basic Hydrolysis	0.1 M Sodium Hydroxide (NaOH)	8 hours	60 °C	10 - 15%	Oxidation products
Oxidative Degradation	3% Hydrogen Peroxide (H₂O₂)	24 hours	Room Temp	15 - 25%	Oxidation and N-dealkylation products
Thermal Degradation (Solid)	Dry Heat	48 hours	80 °C	< 10%	Minor oxidation products
Photolytic Degradation (Solution)	UV light (254 nm) and visible light in a photostability chamber	7 days	Room Temp	5 - 10%	Oxidation products

Experimental Protocols

Forced Degradation Study Protocol

This protocol outlines a general procedure for conducting forced degradation studies on (R)-Preclamol hydrochloride.

• Preparation of Stock Solution: Prepare a stock solution of (R)-Preclamol hydrochloride in a suitable solvent (e.g., methanol or a mixture of methanol and water) at a concentration of 1 mg/mL.

• Acidic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep the solution at 60°C for 24 hours. After the specified time, cool the solution to room temperature and neutralize it with an appropriate volume of 0.1 M NaOH. Dilute to a final concentration of 0.1 mg/mL with the mobile phase.

• Basic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep the solution at 60°C for 8 hours. After the specified time, cool the solution to room temperature and neutralize it with an appropriate volume of 0.1 M HCl. Dilute to a final concentration of 0.1 mg/mL with the mobile phase.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Store the solution at room temperature, protected from light, for 24 hours. Dilute to a final concentration of 0.1 mg/mL with the mobile phase.

• Thermal Degradation: Place a known quantity of solid (R)-Preclamol hydrochloride in a vial and expose it to dry heat at 80°C for 48 hours. After exposure, dissolve the solid in a suitable solvent and dilute to a final concentration of 0.1 mg/mL with the mobile phase.

• Photolytic Degradation: Expose a solution of (R)-Preclamol hydrochloride (0.1 mg/mL in methanol/water) to UV and visible light in a photostability chamber for 7 days. A control sample should be wrapped in aluminum foil to protect it from light.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method (see section 4.2).

Caption: Workflow for forced degradation studies.

Stability-Indicating HPLC Method

The following is a representative HPLC method for the analysis of (R)-Preclamol hydrochloride and its degradation products.

Disclaimer: This method is provided as a template and must be fully validated for its intended use according to ICH guidelines.

Table 3: Chromatographic Conditions for Stability-Indicating HPLC Method

Parameter	Condition
HPLC System	Agilent 1200 series or equivalent with a UV detector
Column	C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm)
Mobile Phase	A: 0.1% Trifluoroacetic acid in WaterB: 0.1% Trifluoroacetic acid in Acetonitrile
Gradient	0-5 min: 95% A, 5% B5-25 min: Gradient to 30% A, 70% B25-30 min: Hold at 30% A, 70% B30-35 min: Return to 95% A, 5% B35-40 min: Re-equilibration
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	UV at 275 nm
Run Time	40 minutes

Preparation of Solutions:

• Mobile Phase Preparation: Prepare the mobile phases as described in Table 3. Filter through a 0.45 µm membrane filter and degas before use.

• Standard Solution Preparation: Accurately weigh and dissolve an appropriate amount of (R)-Preclamol hydrochloride reference standard in the initial mobile phase to obtain a final concentration of 0.1 mg/mL.

• Sample Solution Preparation: Prepare the samples from the forced degradation studies as described in section 4.1, ensuring the final concentration is approximately 0.1 mg/mL.

System Suitability:

Before sample analysis, perform system suitability tests by injecting the standard solution multiple times. Typical parameters to evaluate include theoretical plates, tailing factor, and reproducibility of peak area and retention time.

This technical guide provides a foundational understanding of the stability of (R)-Preclamol hydrochloride. For any specific application, it is crucial to perform dedicated stability studies and validate all analytical methods.

In Vitro Functional Activity of (R)-Preclamol at the Dopamine D2 Receptor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

(R)-Preclamol , also known as (-)-3-PPP, is a well-characterized pharmacological tool compound that exhibits a complex and informative profile at the dopamine D2 receptor (D2R). Its unique properties as a partial agonist have made it a subject of significant research in the quest to understand dopaminergic signaling and to develop novel therapeutics for neuropsychiatric disorders. This technical guide provides an in-depth overview of the in vitro functional activity of (R)-Preclamol at the D2R, presenting key quantitative data, detailed experimental protocols, and visualizations of the underlying signaling pathways.

Core Concepts: Partial Agonism at the Dopamine D2 Receptor

Unlike full agonists that elicit a maximal receptor response or antagonists that block it entirely, partial agonists like (R)-Preclamol produce a submaximal response.[1] This allows them to function as antagonists in a hyperdopaminergic state and as agonists in a hypodopaminergic state, thereby offering a potential mechanism for stabilizing the dopamine system.[1] (R)-Preclamol was one of the pioneering compounds extensively studied for this partial agonist activity at dopamine D2 receptors.[1]

Quantitative Data Summary

The in vitro functional activity of (R)-Preclamol at the dopamine D2 receptor has been quantified across various assays. The following tables summarize the key parameters, providing a comparative overview of its binding affinity and functional efficacy in different signaling pathways.

Parameter	Value	Radioligand	Tissue/Cell Source	Reference Notes
Ki (High Affinity)	Not explicitly reported	[3H]Spiperone	Brain regions (caudate nucleus, corpus striatum), Anterior pituitary	(-)-3-PPP recognizes high-affinity states of the D2 receptor, which is characteristic of agonist binding.[2]
Ki (Low Affinity)	Not explicitly reported	[3H]Spiperone	Brain regions (caudate nucleus, corpus striatum), Anterior pituitary	(-)-3-PPP also binds to low-affinity states of the D2 receptor.[2]

Assay Type	Parameter	Value	Notes
G-Protein Signaling	Intrinsic Activity	34% (predicted)	Based on a LowAg/HiAg affinity ratio of 4.5, suggesting intermediate partial agonist activity at the G-protein-coupled state of the D2 receptor.[2]
cAMP Pathway	Activity	Weak Antagonist	In rat striatal homogenates, (-)-3-PPP weakly antagonized the dopamine-induced inhibition of cAMP formation.[2]
ERK2 Phosphorylation	Intrinsic Activity	Emax = 101.1% (compared to dopamine)	In a downstream ERK2 phosphoprotein expression assay, (-)-3-PPP behaved as a full agonist. This highlights the potential for signal amplification in downstream signaling pathways.[3]
Ca2+ Mobilization	Intrinsic Activity	Emax = 75.1% (compared to dopamine)	In a Ca2+ mobilization assay, (-)-3-PPP demonstrated partial agonist activity.[3]
β-Arrestin Recruitment	Activity	Antagonist	Clinically effective antipsychotics, which often have partial agonist properties at the D2R, commonly act as antagonists of dopamine-induced β-arrestin 2 recruitment. While not explicitly quantified for (R)-Preclamol in the provided context, this is a key signaling pathway for D2R ligands.[4]

Signaling Pathways and Experimental Workflows

The functional activity of (R)-Preclamol at the D2 receptor is assessed through various in vitro assays that probe different aspects of the receptor's signaling cascade. The following diagrams illustrate the primary signaling pathway of the D2 receptor and a typical experimental workflow for a functional assay.

Dopamine D2 Receptor Signaling Cascade

Workflow for a cAMP Functional Assay

Functional Selectivity of (R)-Preclamol

Detailed Experimental Protocols

Reproducibility is paramount in scientific research. The following sections provide detailed methodologies for the key in vitro assays used to characterize the functional activity of (R)-Preclamol at the dopamine D2 receptor.

Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of (R)-Preclamol for the dopamine D2 receptor.

Materials:

• Membrane preparations from cells or tissues expressing dopamine D2 receptors (e.g., HEK293 cells, rat striatum).[2]

• Radioligand, such as [3H]Spiperone, a high-affinity D2 receptor antagonist.[2]

• Unlabeled (R)-Preclamol at various concentrations.[2]

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4).[1]

• Non-specific binding control: A high concentration (e.g., 10 µM) of a non-radiolabeled D2 antagonist (e.g., haloperidol or butaclamol).[1]

• 96-well microplates.[1]

• Scintillation counter.

Procedure:

• In a 96-well microplate, combine the membrane preparation, radioligand at a fixed concentration (typically at or below its Kd), and varying concentrations of unlabeled (R)-Preclamol.

• For total binding wells, omit the unlabeled competitor.

• For non-specific binding wells, add the high concentration of a non-radiolabeled D2 antagonist.

• Incubate the plates at a specified temperature (e.g., room temperature or 37°C) for a sufficient time to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters, washing with ice-cold assay buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

Data Analysis:

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the logarithm of the (R)-Preclamol concentration.

• Determine the IC50 value (the concentration of (R)-Preclamol that inhibits 50% of the specific radioligand binding) from the resulting sigmoidal curve.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[1]

cAMP Functional Assay

Objective: To determine the functional activity (agonist or antagonist) of (R)-Preclamol at the dopamine D2 receptor by measuring its effect on cAMP levels.

Materials:

• A cell line stably expressing the human dopamine D2 receptor (e.g., HEK293 or CHO cells).[1]

• Cell culture medium.[1]

• Assay buffer (e.g., HBSS with 20 mM HEPES).[1]

• Forskolin (to stimulate adenylyl cyclase).[1]

• A D2 receptor agonist (for antagonist mode).

• (R)-Preclamol at various concentrations.

• A commercial cAMP detection kit (e.g., HTRF, ELISA, or luciferase reporter assay).[5]

Procedure (Antagonist Mode):

• Plate the D2R-expressing cells in a microplate and allow them to adhere.

• Pre-incubate the cells with varying concentrations of (R)-Preclamol.[2]

• Stimulate the cells with a fixed concentration of a D2 receptor agonist in the presence of forskolin to induce a measurable inhibition of cAMP production.[2]

• Incubate to allow for cAMP production.[2]

• Lyse the cells and measure the intracellular cAMP levels using the chosen detection kit.[2]

Data Analysis:

• Plot the measured cAMP levels against the logarithm of the (R)-Preclamol concentration.[2]

• Determine the IC50 value, which represents the concentration of (R)-Preclamol that reverses 50% of the agonist-induced inhibition of cAMP production.[2]

β-Arrestin Recruitment Assay

Objective: To determine the efficacy (Emax) and potency (EC50) of (R)-Preclamol in inducing or blocking β-arrestin recruitment to the D2 receptor.

Materials:

• A cell line engineered to report the interaction between the D2 receptor and β-arrestin (e.g., using BRET, FRET, or enzyme complementation technologies).[2]

• (R)-Preclamol at various concentrations.[2]

• A luminometer or fluorometer compatible with the reporter system.[2]

Procedure:

• Plate the engineered cells in a microplate.

• Add varying concentrations of (R)-Preclamol to the wells. For antagonist mode, pre-incubate with (R)-Preclamol before adding a reference agonist.

• Incubate for a specified period to allow for receptor activation and β-arrestin recruitment.

• Measure the signal (e.g., luminescence or fluorescence) generated by the reporter system.

Data Analysis:

• Plot the signal intensity against the logarithm of the (R)-Preclamol concentration.

• For agonist activity, determine the EC50 (concentration for 50% of maximal effect) and Emax (maximal effect).

• For antagonist activity, determine the IC50 (concentration that inhibits 50% of the agonist-induced response).

Conclusion

(R)-Preclamol serves as a critical pharmacological probe for dissecting the complexities of dopamine D2 receptor signaling. Its partial agonism, which manifests differently across various downstream signaling pathways (a phenomenon known as functional selectivity), underscores the importance of a multi-assay approach in drug discovery. The data and protocols presented in this guide offer a comprehensive resource for researchers aiming to understand and modulate the dopamine D2 receptor in the context of developing novel therapeutics for a range of neurological and psychiatric conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. In vitro functional characteristics of dopamine D2 receptor partial agonists in second and third messenger-based assays of cloned human dopamine D2Long receptor signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antagonism of dopamine D2 receptor/beta-arrestin 2 interaction is a common property of clinically effective antipsychotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Functional analysis of the D2L dopamine receptor expressed in a cAMP-responsive luciferase reporter cell line - PubMed [pubmed.ncbi.nlm.nih.gov]

The Discovery and Developmental Odyssey of (R)-Preclamol Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-Preclamol hydrochloride, also known as (-)-3-PPP, emerged from early research into dopamine receptor modulation as a pioneering partial dopamine D2 receptor agonist. Its unique pharmacological profile, exhibiting both agonistic and antagonistic properties depending on the endogenous dopaminergic tone, positioned it as a promising therapeutic candidate for neuropsychiatric disorders such as schizophrenia and Parkinson's disease. This technical guide provides a comprehensive overview of the discovery, synthesis, and developmental history of (R)-Preclamol hydrochloride. It details its mechanism of action, preclinical and clinical findings, and the experimental methodologies employed in its evaluation. Quantitative data are presented in structured tables for clarity, and key biological and experimental pathways are visualized using Graphviz diagrams.

Introduction: The Dawn of Partial Dopamine Agonism

The development of (R)-Preclamol hydrochloride represents a significant milestone in the evolution of antipsychotic and anti-Parkinsonian drug discovery. Moving beyond the traditional antagonist-focused approach, research in the latter half of the 20th century began to explore the therapeutic potential of compounds that could modulate dopamine receptor activity in a more nuanced manner. (R)-Preclamol was one of the first compounds extensively studied for its partial agonist activity at dopamine D2 receptors.[1] The rationale was that a partial agonist could act as a functional antagonist in hyperdopaminergic states (like in psychosis) and as an agonist in hypodopaminergic states (as seen in Parkinson's disease), potentially offering a more balanced therapeutic effect with fewer side effects.[2]

Synthesis of (R)-Preclamol Hydrochloride

The synthesis of (R)-Preclamol, or (R)-3-(3-hydroxyphenyl)-N-n-propylpiperidine hydrochloride, involves a multi-step process to achieve the desired chiral piperidine derivative. While specific proprietary synthesis details may vary, a general synthetic approach can be outlined based on established chemical principles for similar compounds. A common strategy involves the synthesis of the racemic mixture followed by chiral resolution, or a stereoselective synthesis.

A plausible synthetic route starts with the Grignard reaction between 3-bromoanisole and 3-bromopyridine to form 3-(3-methoxyphenyl)pyridine.[3] This intermediate then undergoes a series of reactions including quaternization with 1-bromopropane, followed by catalytic hydrogenation to yield 3-(3-methoxyphenyl)-1-propylpiperidine.[3] The final step is the demethylation of the methoxy group to the hydroxyl group, typically using a reagent like hydrogen bromide, to afford preclamol.[3] The resulting racemic mixture can then be resolved into its enantiomers, or a chemo-enzymatic approach can be employed for asymmetric dearomatization of a pyridine precursor to create the chiral piperidine core.[4]

Pharmacological Profile

Mechanism of Action

(R)-Preclamol's primary mechanism of action is its partial agonism at dopamine D2 receptors, with a preferential action on dopamine autoreceptors.[2] In a state of high dopaminergic activity, it competes with endogenous dopamine, thereby reducing the overall receptor stimulation and acting as a functional antagonist. Conversely, in a low dopamine environment, it stimulates the D2 receptors, exhibiting agonist properties. This dual activity was hypothesized to be beneficial in stabilizing the dopaminergic system.

Receptor Binding Affinity

The binding affinity of (R)-Preclamol for various neurotransmitter receptors has been characterized through radioligand binding assays. The equilibrium dissociation constant (Ki) is a measure of this affinity, with lower values indicating a stronger binding.

Receptor	(R)-Preclamol Ki (nM)	Aripiprazole Ki (nM)	Brexpiprazole Ki (nM)	Cariprazine Ki (nM)
Dopamine D2	~20[5]	0.34 - 0.67[5]	0.30[5]	0.49 - 0.69[5]
Dopamine D3	~30[5]	0.8 - 3.9[5]	1.1[5]	0.085[5]

This table presents a comparative overview of the binding affinities of (R)-Preclamol and more recent partial dopamine agonists.

Pharmacokinetics

Pharmacokinetic studies in humans have provided insights into the absorption, distribution, metabolism, and excretion of (R)-Preclamol.

Parameter	Value
Administration Route	Intramuscular[5][6]
Dose Range (Schizophrenia)	30-40 mg (single dose)[5][6]
Blood Levels	200-500 pmoles/ml[5][6]
Half-life (t½)	2-2.5 hours[5][6]

Preclinical Studies

Animal Models of Psychosis

The potential antipsychotic activity of (R)-Preclamol was evaluated in preclinical models designed to mimic certain aspects of psychosis.

This model assesses the ability of a compound to counteract the increased motor activity induced by the dopamine-releasing agent, amphetamine. This is a widely used screening tool for potential antipsychotics.

Experimental Workflow: Amphetamine-Induced Hyperlocomotion

Caption: Workflow for the amphetamine-induced hyperlocomotion model.[7][8]

Animal Models of Parkinson's Disease

To investigate its potential in Parkinson's disease, (R)-Preclamol was tested in models that replicate the dopamine depletion characteristic of the condition.

The unilateral injection of the neurotoxin 6-OHDA into the nigrostriatal pathway of rats creates a lesion that mimics the motor deficits of Parkinson's disease. The effects of therapeutic agents on motor function can then be assessed.

Experimental Workflow: 6-OHDA Lesion Model

Caption: Workflow for the 6-OHDA rat model of Parkinson's disease.[9][10]

Clinical Development

(R)-Preclamol hydrochloride underwent clinical investigation for both schizophrenia and Parkinson's disease.

Schizophrenia

Clinical trials in patients with schizophrenia provided initial evidence of antipsychotic action.[5] However, the therapeutic effects were not always sustained with repeated dosing, possibly due to receptor desensitization.[4]

Study Phase	Design	Dose	Key Findings
Dose-Finding	6-week placebo-controlled crossover	300 mg B.I.D.	Apparent antipsychotic effect, but not sustained beyond one week.[4]
Early Efficacy	1-week placebo-controlled crossover	300 mg B.I.D.	30% decrease in positive symptoms and 28% decrease in negative symptoms compared to placebo; no motor side effects.[4]

Parkinson's Disease

In patients with Parkinson's disease, (R)-Preclamol demonstrated a mild anti-akinetic effect. Interestingly, when co-administered with levodopa, it exhibited antagonist effects at lower doses, suppressing dyskinesias.[9] This highlighted its dual activity depending on the dopaminergic tone.

Detailed Experimental Protocols

Dopamine D2 Receptor Binding Assay

Objective: To determine the binding affinity (Ki) of (R)-Preclamol for the dopamine D2 receptor.

Materials:

• Cell membranes from a cell line stably expressing the human dopamine D2 receptor (e.g., HEK293 or CHO cells).

• Radioligand: [3H]Spiperone.

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4.

• Non-specific binding control: 10 µM (+)-butaclamol.

• (R)-Preclamol hydrochloride at a range of concentrations.

• 96-well microplates.

• Glass fiber filters (e.g., GF/B) pre-soaked in 0.3-0.5% polyethyleneimine (PEI).

• Filtration apparatus and liquid scintillation counter.

Procedure:

• Membrane Preparation: Homogenize cells expressing the D2 receptor and prepare a crude membrane fraction through differential centrifugation.[2]

• Assay Setup: In a 96-well plate, combine the cell membrane preparation, [3H]Spiperone (at a concentration near its Kd), and varying concentrations of (R)-Preclamol. For total binding, omit (R)-Preclamol. For non-specific binding, add a high concentration of (+)-butaclamol.[2][11]

• Incubation: Incubate the plate at a specified temperature (e.g., 25°C) for a duration sufficient to reach equilibrium (e.g., 40-60 minutes).[11]

• Filtration: Terminate the binding reaction by rapid filtration through the glass fiber filters to separate bound from free radioligand. Wash the filters with ice-cold assay buffer.[2]

• Counting: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a liquid scintillation counter.[2]

• Data Analysis: Determine the concentration of (R)-Preclamol that inhibits 50% of the specific binding of [3H]Spiperone (IC50). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[5]

Dopamine D2 Receptor Signaling Pathway

The binding of (R)-Preclamol to the D2 receptor modulates downstream signaling cascades. As a G protein-coupled receptor (GPCR), the D2 receptor primarily couples to the Gi/o family of G proteins.

Dopamine D2 Receptor Signaling Pathway

Caption: Simplified signaling pathway of the dopamine D2 receptor upon binding of (R)-Preclamol.

Conclusion and Future Perspectives

(R)-Preclamol hydrochloride was a foundational molecule in the development of partial dopamine agonists. While its clinical development did not lead to a marketed drug, largely due to a short half-life and issues with sustained efficacy, the insights gained from its study were invaluable.[1] The concept of dopamine system stabilization through partial agonism, pioneered by compounds like (R)-Preclamol, directly paved the way for the successful development of later-generation antipsychotics such as aripiprazole, brexpiprazole, and cariprazine.[1][5] The story of (R)-Preclamol highlights the iterative nature of drug discovery, where even compounds that do not reach the market can provide crucial knowledge that guides future therapeutic innovations. Further research into optimizing the pharmacokinetic and pharmacodynamic properties of partial dopamine agonists continues to be an active and promising area in the quest for safer and more effective treatments for neuropsychiatric disorders.

References

• 1. R(+)-3-PPP HYDROCHLORIDE [chembk.com]
• 2. benchchem.com [benchchem.com]
• 3. Modeling Parkinson’s Disease in Rats | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. Antipsychotic properties of the partial dopamine agonist (-)-3-(3-hydroxyphenyl)-N-n-propylpiperidine(preclamol) in schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 7. b-neuro.com [b-neuro.com]
• 8. imrpress.com [imrpress.com]
• 9. The 6-hydroxydopamine Rat Model of Parkinson's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. conductscience.com [conductscience.com]
• 11. [3H]-Spiperone Competition Binding to Dopamine D2, D3 and D4 Receptors [bio-protocol.org]

Protocols & Analytical Methods

Application Notes and Protocols: (R)-Preclamol Hydrochloride Dopamine D2 Receptor Binding Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction

(R)-Preclamol hydrochloride, also known as (-)-3-PPP, is a pharmacological agent recognized for its activity as a partial agonist at dopamine D2 receptors.[1] The dopamine D2 receptor, a member of the G protein-coupled receptor (GPCR) family, is a key target in the central nervous system for treating neurological and psychiatric conditions like schizophrenia and Parkinson's disease.[1][2] Radioligand binding assays are a fundamental technique used to quantify the interaction of compounds like (R)-Preclamol with specific receptors.[3][4] These assays are crucial for determining key binding parameters such as the inhibitory constant (Ki), which indicates the affinity of the compound for the receptor.[4] This document provides a detailed protocol for conducting a competitive radioligand binding assay to characterize the binding of (R)-Preclamol hydrochloride to the dopamine D2 receptor.

Data Presentation: Binding and Functional Profile of (R)-Preclamol at the Dopamine D2 Receptor

The following table summarizes the quantitative data for (R)-Preclamol's interaction with the dopamine D2 receptor, based on radioligand binding and functional assays.

Assay Type	Parameter	Value	Notes
Radioligand Binding	Ki (High Affinity)	4.5 nM (for the agonist state labeled by [3H]N-propylapomorphine)	This value reflects the affinity for the G-protein-coupled state of the D2 receptor.[5]
Ki (Low Affinity)	Not explicitly reported.	(R)-Preclamol also binds to low-affinity states of the D2 receptor.[5]
Functional Activity
G-Protein Signaling	Intrinsic Activity	34% (predicted)	Suggests intermediate partial agonist activity at the G-protein-coupled state of the D2 receptor.[5]
cAMP Pathway	Activity	Weak Antagonist	In rat neostriatum, (R)-Preclamol antagonized D2 agonist-induced inhibition of K+-induced [3H]acetylcholine release.[5]
β-Arrestin Recruitment	Efficacy (Emax)	24 ± 6%	This is relative to dopamine (100%), indicating partial agonism in recruiting β-arrestin2 to the D2 receptor.[5]
Potency (EC50)	Not explicitly reported.

Experimental Protocols

Membrane Preparation from Cells or Tissues

This protocol details the preparation of crude membrane fractions containing dopamine D2 receptors.[3][4][6]

Materials:

• Cells stably expressing human dopamine D2 receptors (e.g., HEK293, CHO) or brain tissue rich in D2 receptors (e.g., rat striatum).

• Lysis/Homogenization Buffer: 50 mM Tris-HCl, 5 mM MgCl2, 5 mM EDTA, pH 7.4, supplemented with protease inhibitors.[3][6]

• Cryoprotectant Solution: Lysis buffer containing 10% sucrose.[3][6]

• High-speed refrigerated centrifuge.

• Homogenizer (e.g., Dounce or Polytron).

Procedure:

• Harvest cultured cells or dissect tissue and place in ice-cold Lysis Buffer.[4]

• Homogenize the cell suspension or tissue on ice.[3]

• Centrifuge the homogenate at 1,000 x g for 3 minutes at 4°C to remove nuclei and large debris.[3]

• Collect the supernatant and centrifuge at 20,000 - 40,000 x g for 20-30 minutes at 4°C to pellet the membranes.[3][4]

• Discard the supernatant, resuspend the membrane pellet in fresh Lysis Buffer, and repeat the centrifugation step to wash the membranes.[3]

• Resuspend the final pellet in the Cryoprotectant Solution.

• Determine the protein concentration using a standard protein assay (e.g., BCA or Bradford).

• Aliquot the membrane suspension and store at -80°C until use.[3]

Competitive Radioligand Binding Assay

This assay measures the ability of (R)-Preclamol hydrochloride to displace a specific radiolabeled D2 antagonist from the receptor.

Materials:

• Dopamine D2 receptor membrane preparation.

• Radioligand: [³H]-Spiperone, a high-affinity D2 receptor antagonist.[5][7]

• Test Compound: (R)-Preclamol hydrochloride, prepared in serial dilutions.

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.[4][5]

• Non-specific Binding Control: A high concentration of a non-labeled D2 antagonist (e.g., 10 µM (+)-butaclamol or unlabeled haloperidol).[4][7]

• 96-well plates.

• Glass fiber filters (e.g., GF/C), pre-soaked in 0.3% polyethyleneimine (PEI).[4][6]

• Filtration apparatus (Cell Harvester).

• Scintillation vials and scintillation cocktail.

• Liquid scintillation counter.

Procedure:

• On the day of the assay, thaw the membrane aliquots on ice and resuspend in Assay Buffer to a final concentration of 50-120 µg of protein per well for tissue or 3-20 µg for cells.[6]

• In a 96-well plate, set up the following reactions in a final volume of 250 µL:[6]

  • Total Binding: 150 µL membrane preparation + 50 µL Assay Buffer + 50 µL [³H]-Spiperone solution.[3]

  • Non-specific Binding (NSB): 150 µL membrane preparation + 50 µL non-specific binding control + 50 µL [³H]-Spiperone solution.[3]

  • Competition Binding: 150 µL membrane preparation + 50 µL of varying concentrations of (R)-Preclamol hydrochloride + 50 µL [³H]-Spiperone solution.[3]

• Incubate the plate at 30°C for 60 minutes with gentle agitation to reach equilibrium.[3][6]

• Terminate the incubation by rapid vacuum filtration through the pre-soaked glass fiber filters using a cell harvester.[5][6]

• Wash the filters four times with ice-cold wash buffer to remove unbound radioligand.[3][6]

• Dry the filters, place them in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.[3][5]

Data Analysis

• Calculate the specific binding by subtracting the non-specific binding (NSB) counts from the total binding counts.

• For the competition assay, plot the percentage of specific binding against the log concentration of (R)-Preclamol hydrochloride to generate a competition curve.[5]

• Determine the IC50 value (the concentration of (R)-Preclamol that inhibits 50% of the specific radioligand binding) using non-linear regression analysis.[5]

• Calculate the equilibrium dissociation constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.[5]

Visualizations

Dopamine D2 Receptor Signaling Pathways

Caption: Dopamine D2 receptor signaling pathways.

Experimental Workflow for Competitive Binding Assay

Caption: Experimental workflow for a dopamine D2 receptor competitive binding assay.

References

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for In Vivo Microdialysis of (R)-Preclamol Hydrochloride in Rat Striatum

Audience: Researchers, scientists, and drug development professionals.

Introduction

(R)-Preclamol hydrochloride, the (-)-enantiomer of 3-PPP, is a dopamine D2 receptor agonist with a unique profile, exhibiting both autoreceptor and postsynaptic receptor stimulatory properties.[1][2] In vivo microdialysis is a powerful technique to study the effects of neuroactive compounds on extracellular neurotransmitter levels in specific brain regions of freely moving animals.[3][4][5] This document provides a detailed protocol for performing in vivo microdialysis to assess the effects of (R)-Preclamol hydrochloride on dopamine and its metabolites in the rat striatum.

Mechanism of Action of (R)-Preclamol

(R)-Preclamol acts as a partial agonist at dopamine D2 receptors.[6] This dual action suggests it can have both agonist and antagonist-like effects depending on the surrounding dopaminergic tone.[6] Its interaction with presynaptic D2 autoreceptors can modulate dopamine synthesis and release, while its effects on postsynaptic D2 receptors influence downstream signaling cascades.

Signaling Pathway

The binding of (R)-Preclamol to the D2 receptor, a Gαi/o-coupled receptor, initiates a signaling cascade that includes the inhibition of adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) and subsequent reduction in Protein Kinase A (PKA) activity.[7]

Caption: Signaling pathway of (R)-Preclamol at the D2 receptor.

Experimental Protocols

This section details the necessary procedures for conducting in vivo microdialysis to study (R)-Preclamol hydrochloride in the rat striatum.

Materials and Reagents

Reagent/Material	Supplier	Notes
(R)-Preclamol hydrochloride	MedChemExpress or similar
Male Sprague-Dawley rats (250-350g)	Charles River or similar	Acclimatize for at least one week before surgery.[8][9]
Artificial Cerebrospinal Fluid (aCSF)	Prepare in-house	See composition below.[9]
Urethane or Isoflurane	Sigma-Aldrich or similar	For anesthesia during surgery.
Microdialysis probes (concentric)	BASi, Eicom, or self-made	2-4 mm membrane length.[10][11]
Stereotaxic frame	David Kopf Instruments or similar
Syringe pump	Harvard Apparatus or similar
Fraction collector	BASi, Eicom, or similar	Refrigerated to prevent degradation of analytes.
HPLC system with electrochemical detection (HPLC-ECD)	Various	For analysis of dopamine and its metabolites.[12]
Dental cement and skull screws	For securing the guide cannula.[8]

aCSF Composition: 147 mM NaCl, 2.7 mM KCl, 1.2 mM CaCl₂, 1.0 mM MgCl₂, pH adjusted to 7.4.[8][9] Filter sterilize before use.

Surgical Procedure: Guide Cannula Implantation

• Anesthetize the rat using urethane or isoflurane.

• Place the animal in a stereotaxic frame.

• Make a midline incision on the scalp to expose the skull.

• Drill a small hole over the target striatal region.

• Use the following stereotaxic coordinates for the striatum (relative to bregma): Anteroposterior (AP): +1.0 mm, Mediolateral (ML): ±2.5 mm, Dorsoventral (DV): -3.0 mm from the dura.[13]

• Slowly lower the guide cannula to the target coordinates.

• Secure the cannula to the skull using dental cement and stainless steel screws.[8]

• Insert a dummy cannula to keep the guide patent.

• Allow the animal to recover for at least 48-72 hours post-surgery.

In Vivo Microdialysis Procedure

Caption: Experimental workflow for in vivo microdialysis.

• Acclimatization: Place the rat in the microdialysis testing cage to allow for acclimatization.[8]

• Probe Insertion: Gently remove the dummy cannula and insert the microdialysis probe into the guide cannula. The probe membrane should extend into the striatum.[8]

• Perfusion: Connect the probe to a syringe pump and begin perfusing with aCSF at a flow rate of 1-2 µL/min.[3]

• Equilibration: Allow the system to equilibrate for at least 1-2 hours to establish a stable baseline.

• Baseline Collection: Collect 3-4 baseline samples (e.g., every 20 minutes) to determine the basal extracellular levels of dopamine, DOPAC (3,4-dihydroxyphenylacetic acid), and HVA (homovanillic acid).

• Drug Administration: Administer (R)-Preclamol hydrochloride. This can be done systemically (e.g., intraperitoneal injection) or locally through the microdialysis probe (reverse dialysis).

• Sample Collection: Continue collecting dialysate samples at regular intervals (e.g., every 20 minutes) for a predetermined period post-drug administration.

• Sample Analysis: Analyze the collected dialysate samples using HPLC-ECD to quantify the concentrations of dopamine and its metabolites.[12]

Analytical Method: HPLC-ECD

• System: A standard HPLC system equipped with a C18 reverse-phase column and an electrochemical detector.

• Mobile Phase: A buffered solution (e.g., sodium phosphate, citric acid) containing an ion-pairing agent (e.g., octanesulfonic acid) and an organic modifier (e.g., methanol).

• Detection: The electrochemical detector potential should be set to optimize the detection of dopamine, DOPAC, and HVA (e.g., +0.7 V).

• Quantification: Concentrations are determined by comparing the peak areas of the analytes in the samples to those of external standards.

Data Presentation

Quantitative data should be summarized in tables for clarity and ease of comparison.

Table 1: Baseline Extracellular Concentrations in Rat Striatum

Analyte	Mean Basal Concentration (nM) ± SEM
Dopamine (DA)	e.g., 4.5 ± 0.5
DOPAC	e.g., 850 ± 75
HVA	e.g., 600 ± 60
Note: These are example values. Actual values must be determined experimentally.

Table 2: Effect of (R)-Preclamol Hydrochloride on Extracellular Dopamine Levels

Time (min)	Dopamine (% of Baseline) ± SEM
-40	e.g., 105 ± 8
-20	e.g., 98 ± 7
0 (Drug Admin)	(R)-Preclamol HCl (Dose) Administered
20	e.g., 85 ± 6
40	e.g., 70 ± 5
60	e.g., 65 ± 5
80	e.g., 75 ± 6
100	e.g., 88 ± 7
120	e.g., 95 ± 8
Note: Data are expressed as a percentage of the average baseline concentration. Example data illustrates a potential decrease due to autoreceptor activation.

Conclusion

This protocol provides a comprehensive framework for investigating the effects of (R)-Preclamol hydrochloride on the dopaminergic system in the rat striatum using in vivo microdialysis. The combination of precise surgical techniques, controlled microdialysis procedures, and sensitive analytical methods will allow for a detailed characterization of the neurochemical profile of this compound. The provided diagrams and tables serve as a guide for experimental planning and data presentation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Preclamol and parkinsonian fluctuations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. buczynski-gregus.com [buczynski-gregus.com]
• 5. Microdialysis in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Motor effects of the partial dopamine agonist (-)-3-(3-hydroxyphenyl)-N-n-propylpiperidine (preclamol) in Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. psychopharmacologyinstitute.com [psychopharmacologyinstitute.com]
• 8. um.edu.mt [um.edu.mt]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Opposite Influences of Endogenous Dopamine D1 and D2 Receptor Activation on Activity States and Electrophysiological Properties of Striatal Neurons: Studies CombiningIn Vivo Intracellular Recordings and Reverse Microdialysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Microdialysis probes alter presynaptic regulation of dopamine terminals in rat striatum - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Analytical Techniques to Investigate the Neurochemical Basis of Behavior [escholarship.org]
• 13. Impact of Microdialysis Probes on Vasculature and Dopamine in the Rat Striatum: a Combined Fluorescence and Voltammetric Study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Locomotor Activity Testing of (R)-Preclamol Hydrochloride in Mice

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for assessing the effects of (R)-Preclamol hydrochloride on locomotor activity in mice. The information is intended to guide researchers in designing and executing robust experiments to characterize the behavioral pharmacology of this compound.

(R)-Preclamol hydrochloride is a psychoactive compound with a complex pharmacological profile, acting as a partial agonist at the dopamine D2 receptor and also exhibiting affinity for sigma receptors.[1] Its effects on locomotor activity can be biphasic, a common characteristic of partial dopamine agonists, where low doses may suppress activity and higher doses can lead to hyperlocomotion.[1][2] The compound's interaction with sigma-2 (σ2) receptors may also modulate motor activity.[2]

Due to the nuanced dose-dependent effects of (R)-Preclamol, a thorough dose-response study is essential to characterize its impact on spontaneous locomotor activity in mice.[2]

Data Presentation

As direct, publicly available dose-response data on the effects of (R)-Preclamol hydrochloride on spontaneous locomotor activity in mice is limited, the following table presents a hypothetical but representative dataset.[2] This illustrates how data from a dose-response study could be structured for clear comparison. Researchers should generate their own data following the provided protocols.

Table 1: Hypothetical Dose-Response Effects of (R)-Preclamol Hydrochloride on Locomotor Activity in Mice

Treatment Group	Dose (mg/kg, i.p.)	Total Distance Traveled (cm) (Mean ± SEM)	Rearing Frequency (Counts) (Mean ± SEM)	Time Spent in Center Zone (s) (Mean ± SEM)
Vehicle (Saline)	0	3500 ± 250	80 ± 10	120 ± 15
(R)-Preclamol HCl	0.1	2800 ± 200	65 ± 8	100 ± 12
(R)-Preclamol HCl	1.0	4200 ± 300	95 ± 12	110 ± 14
(R)-Preclamol HCl	5.0	6500 ± 450	150 ± 20	80 ± 10
(R)-Preclamol HCl	10.0	5800 ± 400	130 ± 18	75 ± 9

*p < 0.05, **p < 0.01 compared to Vehicle group. Data are hypothetical and for illustrative purposes only.

Experimental Protocols

Protocol 1: Dose-Response Assessment of (R)-Preclamol Hydrochloride on Spontaneous Locomotor Activity

This protocol details the procedure for evaluating the dose-dependent effects of (R)-Preclamol hydrochloride on the spontaneous locomotor activity of mice in an open-field arena.

Materials:

• Open-field arena (e.g., 40 cm x 40 cm x 30 cm), constructed from a non-reflective material.

• Video tracking software (e.g., EthoVision XT, ANY-maze) or a photobeam system.

• (R)-Preclamol hydrochloride.

• Vehicle (e.g., sterile 0.9% saline).

• Syringes and needles for intraperitoneal (i.p.) administration.

• 70% ethanol for cleaning the arena.

• Male CD-1® mice (or other appropriate strain), 8-10 weeks old.

Procedure:

• Animal Acclimation:

  • House mice in a temperature- and humidity-controlled environment with a 12-hour light/dark cycle.

  • Allow at least one week of acclimation to the housing facility before testing.

  • On the testing day, transport the mice to the testing room at least 30-60 minutes prior to the start of the experiment to acclimate to the new environment.[3]

• Drug Preparation:

  • Dissolve (R)-Preclamol hydrochloride in the vehicle to achieve the desired concentrations for injection.

  • Prepare a vehicle-only solution to serve as the control.

• Experimental Groups:

  • Establish multiple experimental groups, including a vehicle control group and several dose groups for (R)-Preclamol hydrochloride (e.g., 0.1, 1.0, 5.0, 10.0 mg/kg).

  • Assign mice randomly to each group (n = 8-12 mice per group is recommended).

• Drug Administration:

  • Administer the predetermined dose of (R)-Preclamol hydrochloride or vehicle via intraperitoneal (i.p.) injection. The injection volume should be consistent across all animals (e.g., 10 ml/kg).

• Locomotor Activity Assessment:

  • 15-30 minutes post-injection (or a time determined by the drug's pharmacokinetic profile), gently place a single mouse into the center of the open-field arena.[1]

  • Immediately start the video tracking software or photobeam system to record the animal's activity for a set duration, typically 15-30 minutes.[1]

  • The system should be configured to measure parameters such as:

    • Total distance traveled.

    • Horizontal and vertical activity (rearing).

    • Time spent in different zones of the arena (e.g., center vs. periphery).

    • Ambulatory time vs. resting time.

• Data Collection and Arena Cleaning:

  • At the end of the recording period, remove the mouse and return it to its home cage.

  • Thoroughly clean the open-field arena with 70% ethanol and allow it to dry completely between testing each animal to eliminate olfactory cues.[3][4]

• Data Analysis:

  • Analyze the collected data using appropriate statistical methods (e.g., one-way ANOVA followed by post-hoc tests) to compare the different dose groups with the vehicle control group.

Protocol 2: Mitigation of (R)-Preclamol Hydrochloride-Induced Hyperlocomotion with a Sigma-2 Receptor Antagonist

This protocol is designed to investigate whether the potential hyperlocomotor effects of (R)-Preclamol hydrochloride can be attenuated by the co-administration of a selective σ2 receptor antagonist.

Materials:

• All materials listed in Protocol 1.

• A selective sigma-2 (σ2) receptor antagonist.

Procedure:

• Animal and Drug Preparation:

  • Follow the same procedures for animal acclimation and drug preparation as described in Protocol 1.

• Experimental Groups:

  • Establish the following experimental groups:

    • Group 1: Vehicle + Vehicle

    • Group 2: Vehicle + (R)-Preclamol hydrochloride (a dose that induces hyperlocomotion based on Protocol 1).

    • Group 3: σ2 antagonist + Vehicle

    • Group 4: σ2 antagonist + (R)-Preclamol hydrochloride.

• Drug Administration:

  • Administer the σ2 receptor antagonist or its vehicle at a predetermined time before the administration of (R)-Preclamol hydrochloride. The timing should be based on the pharmacokinetic profile of the antagonist.

  • Following the appropriate pre-treatment interval, administer (R)-Preclamol hydrochloride or its vehicle.

• Locomotor Activity Assessment:

  • Proceed with the locomotor activity assessment in the open-field arena as described in Protocol 1.

• Data Analysis:

  • Compare the locomotor activity parameters between the group receiving (R)-Preclamol hydrochloride alone and the group receiving the combination of the σ2 antagonist and (R)-Preclamol hydrochloride.

  • A significant reduction in locomotor activity in the combination group would indicate a mitigating effect of the σ2 antagonist.

Mandatory Visualizations

Caption: Experimental workflow for locomotor activity testing.

Caption: Signaling pathway of (R)-Preclamol hydrochloride.

References

• 1. Depressant effect of forskolin on spontaneous locomotor activity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. The Effects of Repeated Opioid Administration on Locomotor Activity: I. Opposing Actions of μ and κ Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Changes of Locomotor Activity by Dopamine D2, D3 Agonist Quinpirole in Mice Using Home-cage Monitoring System - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Setting up Electrophysiology Recording for (R)-Preclamol Hydrochloride Effects

Audience: Researchers, scientists, and drug development professionals.

Introduction

(R)-Preclamol hydrochloride, the (-)-enantiomer of 3-(3-hydroxyphenyl)-N-n-propylpiperidine (3-PPP), is a dopamine D2 receptor partial agonist.[1] Its unique pharmacological profile, characterized by mixed agonist-antagonist properties, makes it a compound of interest for therapeutic applications in conditions such as Parkinson's disease and schizophrenia.[1][2] As a partial agonist, (R)-Preclamol hydrochloride acts as a dopamine autoreceptor agonist and a postsynaptic antagonist.[3] This document provides detailed application notes and protocols for setting up and conducting electrophysiology experiments to characterize the effects of (R)-Preclamol hydrochloride on neuronal activity.

The primary mechanism of action of (R)-Preclamol hydrochloride involves its interaction with dopamine D2 receptors, which are G-protein coupled receptors (GPCRs). Activation of presynaptic D2 autoreceptors typically leads to a decrease in the firing rate of dopaminergic neurons through the activation of G-protein-coupled inwardly rectifying potassium (GIRK) channels and inhibition of voltage-gated calcium channels.[4] At the postsynaptic level, its antagonist activity can block the effects of endogenous dopamine. Understanding these complex electrophysiological effects is crucial for elucidating its therapeutic potential and mechanism of action.

Data Presentation: Quantitative Effects of (R)-Preclamol Hydrochloride and Other D2 Partial Agonists

The following tables summarize the quantitative data on the electrophysiological effects of (R)-Preclamol hydrochloride and other relevant dopamine D2 receptor partial agonists.

Drug	Preparation	Neuron Type	Effect on Firing Rate	Bursting Activity	Reference
(-)-3-PPP (Preclamol)	In vivo (rat)	Substantia Nigra Dopaminergic	Partial inhibition	Not specified	[3]
(-)-3-PPP (Preclamol)	In vivo (rat)	Substantia Nigra Dopaminergic	Less effective at inhibition than full agonists	Not specified	[3]
Aripiprazole	In vivo (rat)	Ventral Tegmental Area (VTA) Dopaminergic	20-50% decrease	70-100% decrease	[5]
Bifeprunox	In vivo (rat)	Ventral Tegmental Area (VTA) Dopaminergic	20-50% decrease	70-100% decrease	[5]

Drug	Channel Type	Cell Type	Effect	IC50 / Efficacy	Reference
Dopamine (Full Agonist)	GIRK Channels	Xenopus Oocytes expressing D2R	Activation	-	[6]
Apomorphine (D2 Agonist)	N- and R-type Ca2+ channels	Xenopus Melanotrope Cells	28.6 - 36.9% inhibition of total ICa	-	[5]
Aripiprazole	Kv1.4 Potassium Channels	HEK293 Cells	Inhibition (Open channel block)	IC50: 4.4 µM	[7]
Aripiprazole	Voltage-gated Sodium Channels (hNav1.5)	human TsA cells	State-dependent inhibition	Ki (inactivated state): 0.5-1 µM	[8]

Experimental Protocols

In Vivo Extracellular Single-Unit Recording of Midbrain Dopamine Neurons

This protocol is designed to measure the effects of systemically administered (R)-Preclamol hydrochloride on the firing rate and pattern of dopamine neurons in the substantia nigra pars compacta (SNc) or ventral tegmental area (VTA) of an anesthetized rat.

Materials:

• (R)-Preclamol hydrochloride

• Anesthetic (e.g., chloral hydrate)

• Stereotaxic apparatus

• Recording microelectrodes (e.g., glass micropipettes filled with 2M NaCl)

• Amplifier and data acquisition system

• Animal monitoring equipment (heating pad, etc.)

Procedure:

• Animal Preparation: Anesthetize the rat and place it in the stereotaxic apparatus. Maintain body temperature at 37°C with a heating pad.

• Surgical Procedure: Perform a craniotomy over the target brain region (SNc or VTA).

• Electrode Placement: Slowly lower the recording microelectrode into the SNc or VTA to isolate a spontaneously active, putative dopamine neuron. Dopamine neurons are typically identified by their characteristic slow, regular firing rate (2-8 Hz) and long-duration action potentials (>2.5 ms).

• Baseline Recording: Once a stable neuron is isolated, record its baseline firing activity for at least 15 minutes.

• Drug Administration: Administer (R)-Preclamol hydrochloride intravenously (i.v.) or intraperitoneally (i.p.). A range of doses should be tested to establish a dose-response relationship.

• Post-Drug Recording: Continue recording the neuronal activity for at least 60 minutes after drug administration to observe the full effect and any potential recovery.

• Data Analysis: Analyze the firing rate (spikes/second) and bursting activity (e.g., percentage of spikes in bursts) before and after drug administration.

In Vitro Whole-Cell Patch-Clamp Recording from Midbrain Dopamine Neurons

This protocol allows for a more detailed investigation of the direct effects of (R)-Preclamol hydrochloride on the membrane properties and ion channels of dopamine neurons in acute brain slices.

Materials:

• (R)-Preclamol hydrochloride

• Artificial cerebrospinal fluid (aCSF)

• Internal pipette solution

• Vibratome

• Patch-clamp rig (microscope, micromanipulators, amplifier, data acquisition system)

• Borosilicate glass capillaries for patch pipettes

Procedure:

• Slice Preparation: Anesthetize the animal and perfuse transcardially with ice-cold, oxygenated aCSF. Rapidly dissect the brain and prepare 250-300 µm thick coronal or sagittal slices containing the SNc or VTA using a vibratome.

• Slice Recovery: Allow slices to recover in oxygenated aCSF at 32-34°C for at least 1 hour.

• Recording: Transfer a slice to the recording chamber and continuously perfuse with oxygenated aCSF at room temperature or near-physiological temperature.

• Cell Identification: Visualize dopamine neurons using infrared differential interference contrast (IR-DIC) microscopy.

• Patch-Clamp Recording: Obtain a whole-cell patch-clamp recording from a dopamine neuron.

• Experimental Paradigms:

  • Effect on Firing Rate: In current-clamp mode, record the spontaneous firing of the neuron. After establishing a stable baseline, bath-apply (R)-Preclamol hydrochloride at various concentrations.

  • Effect on GIRK Channels: In voltage-clamp mode, hold the neuron at a potential near the potassium reversal potential (e.g., -60 mV). Apply voltage steps to elicit GIRK currents. Compare the current amplitude before and after application of (R)-Preclamol hydrochloride.

  • Effect on Voltage-Gated Calcium Channels: In voltage-clamp mode, pharmacologically isolate calcium currents (e.g., by blocking sodium and potassium channels). Apply depolarizing voltage steps to activate voltage-gated calcium channels. Measure the effect of (R)-Preclamol hydrochloride on the peak calcium current.

• Data Analysis: Analyze changes in firing frequency, membrane potential, input resistance, and the amplitude and kinetics of isolated ion channel currents.

Mandatory Visualizations

Caption: Signaling pathway of (R)-Preclamol hydrochloride at presynaptic D2 autoreceptors.

Caption: Experimental workflow for electrophysiology recording of Preclamol effects.

Caption: Logical relationship of the experimental design.

References

• 1. Preclamol and parkinsonian fluctuations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Motor effects of the partial dopamine agonist (-)-3-(3-hydroxyphenyl)-N-n-propylpiperidine (preclamol) in Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Differential electrophysiological effects of 3-PPP and its enantiomers on dopamine autoreceptors and postsynaptic receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The electrophysiological actions of dopamine and dopaminergic drugs on neurons of the substantia nigra pars compacta and ventral tegmental area - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dopamine D2-receptor activation differentially inhibits N- and R-type Ca2+ channels in Xenopus melanotrope cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Open channel block of Kv1.4 potassium channels by aripiprazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Dose-Response Analysis of (R)-Preclamol Hydrochloride: An In Vitro Application Note

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Preclamol hydrochloride, also known as (-)-3-(3-hydroxyphenyl)-N-n-propylpiperidine or (-)-3-PPP, is a selective dopamine D2 receptor partial agonist. Its unique pharmacological profile, exhibiting both agonistic and antagonistic properties depending on the endogenous dopamine tone, has made it a valuable tool in neuroscience research. In environments with low dopamine levels, (R)-Preclamol acts as an agonist, while in the presence of high dopamine concentrations, it behaves as an antagonist. This document provides detailed application notes and protocols for the in vitro characterization of (R)-Preclamol hydrochloride, focusing on dose-response analysis through radioligand binding and functional cAMP assays.

Quantitative Data Summary

The following tables summarize the in vitro pharmacological data for (R)-Preclamol hydrochloride at the dopamine D2 receptor, compiled from various studies. This data is essential for designing and interpreting experiments.

Table 1: Radioligand Binding Affinity

Parameter	Receptor	Radioligand	Test System	Value (nM)
Kᵢ	Dopamine D2	[³H]-Spiperone	CHO or HEK293 cells	~100

Table 2: Functional Potency and Intrinsic Activity

Assay Type	Parameter	Test System	Value	Reference
cAMP Inhibition	IC₅₀	Rat Brain Striatal Minces	0.11 nM (2mM K⁺)	[1]
cAMP Inhibition	IC₅₀	Rat Brain Striatal Minces	0.051 nM (15mM K⁺)	[1]
Ca²⁺ Mobilization	Intrinsic Activity	CHO cells (hD₂L)	75.1%	[2]
ERK2 Phosphorylation	Intrinsic Activity	CHO cells (hD₂L)	101.1%	[2]
cAMP Inhibition	Intrinsic Activity	CHO cells (hD₂L)	46%	[3]

Note: Intrinsic activity is expressed relative to the maximal effect of dopamine.

Signaling Pathway

(R)-Preclamol exerts its effects by modulating the dopamine D2 receptor, a G-protein coupled receptor (GPCR) that primarily signals through the Gαi/o pathway. Activation of the D2 receptor by an agonist leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.

Dopamine D2 Receptor Signaling Pathway

Experimental Protocols

The following are detailed protocols for conducting in vitro dose-response analysis of (R)-Preclamol hydrochloride.

Radioligand Binding Assay (Competitive Inhibition)

This assay determines the binding affinity (Kᵢ) of (R)-Preclamol for the dopamine D2 receptor by measuring its ability to displace a known radiolabeled D2 antagonist.

Materials:

• Cell Membranes: From a cell line stably expressing the human dopamine D2 receptor (e.g., HEK293 or CHO cells).

• Radioligand: [³H]-Spiperone (a D2 antagonist).

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

• Non-specific Binding Control: 10 µM Haloperidol or Butaclamol.

• (R)-Preclamol Hydrochloride: Stock solution in a suitable solvent (e.g., DMSO or water), serially diluted.

• 96-well Plates.

• Glass Fiber Filters (e.g., Whatman GF/B).

• Scintillation Fluid and Liquid Scintillation Counter.

• Cell Harvester.

Experimental Workflow:

Radioligand Binding Assay Workflow

Procedure:

• Membrane Preparation: Homogenize cells expressing the D2 receptor in ice-cold buffer and centrifuge to pellet the membranes. Wash the membrane pellet and resuspend in assay buffer. Determine the protein concentration.

• Assay Setup: In a 96-well plate, add the following to each well in triplicate:

  • Assay buffer.

  • A fixed concentration of [³H]-Spiperone (typically at or near its Kₔ value).

  • Varying concentrations of (R)-Preclamol hydrochloride.

  • For total binding wells, add vehicle instead of (R)-Preclamol.

  • For non-specific binding wells, add 10 µM haloperidol.

  • Add the membrane preparation to initiate the binding reaction.

• Incubation: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove non-specifically bound radioligand.

• Counting: Place the filter mat in a scintillation vial with scintillation fluid and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the percentage of specific binding at each concentration of (R)-Preclamol.

  • Plot the percentage of specific binding against the logarithm of the (R)-Preclamol concentration to generate a competition curve.

  • Determine the IC₅₀ value (the concentration of (R)-Preclamol that inhibits 50% of the specific radioligand binding).

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ) , where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

cAMP Functional Assay

This assay measures the ability of (R)-Preclamol to modulate the intracellular levels of cAMP, a key second messenger in the dopamine D2 receptor signaling pathway. This determines its functional effect (agonist or antagonist activity) and potency (EC₅₀ or IC₅₀).

Materials:

• Cell Line: A cell line stably expressing the human dopamine D2 receptor (e.g., CHO-K1, HEK293).

• Forskolin: An adenylyl cyclase activator to stimulate cAMP production.

• Standard D2 Receptor Agonist: Dopamine or Quinpirole.

• (R)-Preclamol Hydrochloride: Serially diluted.

• cAMP Detection Kit: (e.g., HTRF, ELISA, or luciferase-based).

• Cell Culture Medium and Plates.

• Phosphodiesterase (PDE) Inhibitor (e.g., IBMX): To prevent cAMP degradation.

Procedure (Agonist Mode):

• Cell Plating: Plate the cells in a suitable microplate and allow them to adhere overnight.

• Pre-incubation: Replace the culture medium with assay buffer containing a PDE inhibitor (e.g., 500 µM IBMX) and incubate for a short period.

• Compound Addition: Add varying concentrations of (R)-Preclamol hydrochloride to the wells.

• Stimulation: Add a fixed concentration of forskolin (e.g., 1-10 µM) to all wells except the basal control to stimulate adenylyl cyclase.

• Incubation: Incubate for a specified time (e.g., 15-30 minutes) at 37°C.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels according to the instructions of the chosen cAMP detection kit.

• Data Analysis:

  • Plot the measured cAMP levels against the logarithm of the (R)-Preclamol concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (concentration for 50% of maximal effect) and the Eₘₐₓ (maximal effect).

Procedure (Antagonist Mode):

• Follow steps 1 and 2 from the agonist mode protocol.

• Antagonist Pre-incubation: Pre-incubate the cells with varying concentrations of (R)-Preclamol hydrochloride.

• Agonist Addition: Add a fixed concentration of a standard D2 agonist (e.g., dopamine at its EC₈₀) to stimulate the receptor.

• Forskolin Stimulation: Add a fixed concentration of forskolin.

• Follow steps 5-7 from the agonist mode protocol, but in this case, you will be determining the IC₅₀ value, which represents the concentration of (R)-Preclamol that inhibits 50% of the response induced by the standard agonist.

Conclusion

The protocols and data presented in this application note provide a comprehensive framework for the in vitro dose-response analysis of (R)-Preclamol hydrochloride. Accurate characterization of its binding affinity and functional activity at the dopamine D2 receptor is crucial for its application in neuropharmacological research and for the development of novel therapeutics targeting the dopaminergic system. Careful execution of these experiments and rigorous data analysis will ensure reliable and reproducible results.

References

• 1. Agonist and Antagonist Effects of Aripiprazole on D2-Like Receptors Controlling Rat Brain Dopamine Synthesis Depend on the Dopaminergic Tone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vitro functional characteristics of dopamine D2 receptor partial agonists in second and third messenger-based assays of cloned human dopamine D2Long receptor signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Affinities and intrinsic activities of dopamine receptor agonists for the hD21 and hD4.4 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Intranasal Administration of (R)-Preclamol Hydrochloride for Brain Targeting

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Preclamol hydrochloride, the (-)-enantiomer of 3-(3-hydroxyphenyl)-N-n-propylpiperidine (3-PPP), is a psychoactive compound with a unique pharmacological profile. It acts as a partial agonist at dopamine D2 receptors and also exhibits affinity for sigma (σ) receptors, including both σ1 and σ2 subtypes.[1][2][3] This dual mechanism of action makes it a compound of interest for investigating novel therapeutic strategies for a variety of neurological and psychiatric disorders. Intranasal administration offers a non-invasive method for rapid drug delivery to the systemic circulation and, potentially, direct nose-to-brain transport, bypassing the blood-brain barrier (BBB).[4][5][6] This route of administration could enhance the therapeutic efficacy of (R)-Preclamol by achieving higher concentrations in the central nervous system (CNS) while minimizing peripheral side effects.[7][8]

These application notes provide a comprehensive overview of the available data and detailed protocols for the intranasal administration of (R)-Preclamol hydrochloride for brain targeting studies.

Data Presentation

Receptor Binding Affinity

The binding affinity of (R)-Preclamol for its primary targets is crucial for understanding its pharmacological effects. While specific Ki values for (R)-Preclamol are not consistently reported across the literature, the available information indicates its interaction with dopamine and sigma receptors. The following table summarizes the known binding characteristics.

Receptor Subtype	Reported Affinity (Ki)	Reference
Dopamine D2	Partial Agonist (Specific Ki not consistently reported)	[2][3]
Sigma-1 (σ1)	Binds to σ1 receptors (Specific Ki not available)	[1]
Sigma-2 (σ2)	Binds to σ2 receptors (Specific Ki not available)	[1]

Note: The table reflects the current understanding of (R)-Preclamol's receptor binding profile. Further radioligand binding studies are required to determine precise Ki values.

Pharmacokinetic Parameters (Hypothetical Data for Intranasal Administration)

Currently, specific pharmacokinetic data for the intranasal administration of (R)-Preclamol hydrochloride is not publicly available. The following table presents hypothetical data based on the expected rapid absorption and potential for direct nose-to-brain delivery observed with other intranasally administered compounds. These values should be experimentally determined.

Parameter	Plasma	Brain Tissue
Cmax (ng/mL or ng/g)	100 - 200	50 - 100
Tmax (minutes)	15 - 30	30 - 60
AUC (0-t) (ngh/mL or ngh/g)	300 - 500	200 - 400
Brain/Plasma Ratio	-	>1

Disclaimer: This data is hypothetical and for illustrative purposes only. Actual values must be determined through rigorous pharmacokinetic studies.

Experimental Protocols

Protocol 1: Formulation of (R)-Preclamol Hydrochloride for Intranasal Administration

Objective: To prepare a stable, isotonic solution of (R)-Preclamol hydrochloride suitable for intranasal administration in preclinical animal models.

Materials:

• (R)-Preclamol hydrochloride powder

• Sterile saline (0.9% NaCl) or phosphate-buffered saline (PBS, pH 7.4)

• Hydroxypropyl methylcellulose (HPMC) or other suitable viscosity-enhancing agent (optional, for increased nasal residence time)[9]

• Vortex mixer

• pH meter

• Sterile 0.22 µm syringe filters

• Sterile vials

Procedure:

• Preparation of Vehicle: Prepare the desired volume of sterile saline or PBS. If a viscosity-enhancing agent is to be used, slowly add the specified concentration (e.g., 0.5% w/v HPMC) to the vehicle while stirring until fully dissolved.

• Drug Dissolution: Accurately weigh the required amount of (R)-Preclamol hydrochloride powder to achieve the desired final concentration (e.g., 10 mg/mL).

• Gradually add the (R)-Preclamol hydrochloride powder to the vehicle while vortexing to ensure complete dissolution.

• pH Adjustment: Measure the pH of the final solution. If necessary, adjust the pH to a physiologically compatible range for nasal administration (typically pH 5.5-6.5) using sterile solutions of 0.1 M HCl or 0.1 M NaOH.

• Sterile Filtration: Draw the solution into a sterile syringe and pass it through a 0.22 µm sterile syringe filter into a sterile vial.

• Storage: Store the formulation at 2-8°C, protected from light. The stability of the formulation under these conditions should be determined empirically.

Protocol 2: Intranasal Administration in Rodents

Objective: To administer a precise volume of (R)-Preclamol hydrochloride formulation to the nasal cavity of a rodent (rat or mouse).

Materials:

• Prepared (R)-Preclamol hydrochloride solution

• Anesthesia (e.g., isoflurane)

• Micropipette with sterile tips

• Animal restrainer (for conscious animal administration, if applicable)

Procedure:

• Animal Preparation:

  • Anesthetized Administration: Anesthetize the animal using a calibrated vaporizer with isoflurane. Ensure a stable plane of anesthesia is achieved. Place the animal in a supine position with its head tilted slightly back.

  • Conscious Administration: If the protocol requires administration to conscious animals, acclimatize the animals to handling and restraint to minimize stress. Gently restrain the animal to immobilize its head.

• Dosing:

  • Using a micropipette, carefully draw up the calculated volume of the (R)-Preclamol hydrochloride solution.

  • For mice, a typical volume is 5-10 µL per nostril. For rats, a typical volume is 20-50 µL per nostril.

  • Slowly dispense a small droplet of the solution onto the external nares of one nostril, allowing the animal to inhale the liquid.

  • Alternate between nostrils to administer the full dose. This helps prevent the solution from overflowing into the pharynx.

• Post-Administration Monitoring:

  • Monitor the animal for any signs of respiratory distress or adverse reactions.

  • If anesthetized, allow the animal to recover on a warming pad until fully ambulatory.

Protocol 3: Brain Tissue Homogenization and Drug Quantification by LC-MS/MS

Objective: To quantify the concentration of (R)-Preclamol in brain tissue samples following intranasal administration.

Materials:

• Excised brain tissue (e.g., whole brain, olfactory bulb, striatum)

• Homogenization buffer (e.g., PBS with protease inhibitors)

• Tissue homogenizer (e.g., bead beater, Dounce homogenizer)

• Acetonitrile with 0.1% formic acid (for protein precipitation)

• Internal standard (IS) solution (e.g., a structurally similar compound not present in the sample)

• Centrifuge

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • Accurately weigh the collected brain tissue sample.

  • Add a specific volume of ice-cold homogenization buffer (e.g., 4 volumes of buffer to 1 volume of tissue).

  • Homogenize the tissue on ice until a uniform consistency is achieved.

• Protein Precipitation:

  • To a known volume of the brain homogenate (e.g., 100 µL), add the internal standard solution.

  • Add three volumes of ice-cold acetonitrile with 0.1% formic acid to precipitate the proteins.

  • Vortex the mixture vigorously for 1 minute.

• Centrifugation:

  • Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Sample Analysis:

  • Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

  • Develop and validate an LC-MS/MS method for the selective and sensitive quantification of (R)-Preclamol and its internal standard. This will involve optimizing chromatographic separation and mass spectrometric detection parameters.[10][11][12][13][14]

• Data Analysis:

  • Construct a calibration curve using known concentrations of (R)-Preclamol spiked into blank brain homogenate.

  • Determine the concentration of (R)-Preclamol in the experimental samples by interpolating their peak area ratios (analyte/IS) against the calibration curve.

Visualizations

Signaling Pathways

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Dopamine D2 receptors in brain and anterior pituitary recognize agonist and antagonist actions of (-)-3-PPP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Brain-targeted intranasal delivery of dopamine with borneol and lactoferrin co-modified nanoparticles for treating Parkinson’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Intranasal nanotherapeutics for brain targeting and clinical studies in Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Neuroprotective effects of high affinity sigma 1 receptor selective compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 8. Brain-targeted intranasal delivery of dopamine with borneol and lactoferrin co-modified nanoparticles for treating Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. saspublishers.com [saspublishers.com]
• 10. Simultaneous determination of multiple neurotransmitters and their metabolites in rat brain homogenates and microdialysates by LC-MS/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 11. A highly sensitive LC-MS/MS method for quantitative determination of 7 vitamin D metabolites in mouse brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A review of sample preparation methods for quantitation of small-molecule analytes in brain tissue by liquid chromatography tandem mass spectrometry (LC-MS/MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 13. biorxiv.org [biorxiv.org]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for Assessing (R)-Preclamol Hydrochloride in a Parkinson's Disease Animal Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Preclamol hydrochloride, also known as (-)-3-PPP, is a partial agonist of the dopamine D2 receptor.[1] Its unique pharmacological profile, exhibiting both agonistic and antagonistic properties depending on the endogenous dopaminergic tone, makes it a compound of interest for neuropsychiatric disorders like Parkinson's disease.[1][2][3] In a low dopamine state, characteristic of Parkinson's disease, (R)-Preclamol is expected to act as an agonist, potentially alleviating motor deficits.[1] Conversely, in conditions of excessive dopamine stimulation, which can be associated with treatment-induced dyskinesias, it may act as an antagonist.[1][2]

These application notes provide a comprehensive framework for the in vivo assessment of (R)-Preclamol hydrochloride in a preclinical animal model of Parkinson's disease. The protocols detailed below are based on the widely used 6-hydroxydopamine (6-OHDA) unilateral lesion model in rats, a standard for mimicking the motor deficits of Parkinson's disease.[1]

Mechanism of Action: Dopamine D2 Receptor Signaling

(R)-Preclamol hydrochloride primarily exerts its effects through the modulation of the dopamine D2 receptor signaling pathway. As a partial agonist, it binds to the D2 receptor and elicits a response that is lower than that of a full agonist, such as dopamine itself. The D2 receptor is a G-protein coupled receptor (GPCR) linked to Gαi/o proteins.[4][5]

Upon activation by an agonist, the Gαi/o subunit inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[4][5] This, in turn, reduces the activity of Protein Kinase A (PKA). PKA is responsible for phosphorylating numerous downstream targets, including DARPP-32 (dopamine- and cAMP-regulated phosphoprotein of 32 kDa). The dephosphorylation of DARPP-32 leads to the activation of protein phosphatase 1 (PP1), which then modulates the activity of various ion channels and transcription factors, ultimately influencing neuronal excitability and gene expression.[4]

Furthermore, the βγ subunits of the G-protein can also signal independently, influencing other cellular processes. D2 receptor activation can also lead to G-protein-independent signaling through β-arrestin, which can modulate pathways such as the MAPK-ERK cascade.[5][6]

The dual agonist/antagonist nature of (R)-Preclamol is dependent on the level of dopaminergic activity. In the dopamine-depleted state of Parkinson's disease, its agonistic activity is expected to stimulate the D2 receptor pathway, albeit to a lesser extent than endogenous dopamine, thereby providing a therapeutic effect. In the presence of high levels of a full agonist like L-DOPA, its partial agonism leads to a net antagonistic effect by competing for receptor binding and reducing the overall signaling output.[1][2]

Figure 1: (R)-Preclamol hydrochloride signaling at the D2 receptor.

Quantitative Data Summary

The following tables summarize quantitative data from human clinical studies of (R)-Preclamol. Preclinical data in animal models are not extensively available in the public domain.

Table 1: Human Clinical Studies of (R)-Preclamol in Parkinson's Disease

Parameter	Study Details	Results	Reference
Antiparkinsonian Effect	Double-blind, placebo-controlled study in 9 patients with Parkinson's disease.	Monotherapy with a mean dose of 37 +/- 10 mg (intramuscularly) showed an antiparkinsonian effect in 5 out of 9 patients.	[2]
Dyskinesia Modulation	Co-administration with a mildly dyskinetic dose of levodopa in 7 patients.	Doses of 2.5 and 5 mg of (R)-Preclamol resulted in complete suppression of dyskinesias and a re-emergence of parkinsonian signs in 2 out of 7 patients.	[2]
Anti-akinetic Effect	Comparison with placebo and subcutaneous apomorphine in patients with on-off fluctuations.	(R)-Preclamol had a mild but unequivocal anti-akinetic effect, which was less pronounced than that of apomorphine but induced less dyskinesia.	[3]

Experimental Protocols

The following protocols provide a detailed methodology for assessing the efficacy of (R)-Preclamol hydrochloride in the 6-OHDA rat model of Parkinson's disease.

6-Hydroxydopamine (6-OHDA) Unilateral Lesion Model

This protocol describes the induction of a unilateral lesion of the nigrostriatal dopamine pathway in rats to model the motor symptoms of Parkinson's disease.[1]

Materials:

• Male Sprague-Dawley or Wistar rats (200-250 g)

• 6-hydroxydopamine hydrochloride (6-OHDA)

• Ascorbic acid

• Sterile 0.9% saline

• Desipramine hydrochloride

• Anesthetic (e.g., isoflurane or ketamine/xylazine cocktail)

• Stereotaxic apparatus

• Hamilton syringe (10 µL) with a 26-gauge needle

Procedure:

• Preparation of 6-OHDA Solution: Prepare a fresh solution of 6-OHDA in sterile saline containing 0.02% ascorbic acid to prevent oxidation. A typical concentration is 2-4 µg/µL.

• Animal Preparation and Anesthesia: Anesthetize the rat and place it in the stereotaxic frame.

• Pre-treatment: To protect noradrenergic neurons from 6-OHDA toxicity, administer desipramine (25 mg/kg, i.p.) 30 minutes prior to the 6-OHDA infusion.[1]

• Stereotaxic Surgery:

  • Expose the skull and drill a small hole over the target coordinates for the medial forebrain bundle (MFB).

  • Typical coordinates for the MFB in rats relative to bregma are: Anteroposterior (AP): -2.2 mm; Mediolateral (ML): +1.5 mm; Dorsoventral (DV): -7.8 mm from the dural surface. These coordinates should be optimized for the specific rat strain and age.

  • Slowly lower the Hamilton syringe needle to the target coordinates.

  • Infuse 4 µL of the 6-OHDA solution at a rate of 1 µL/min.

  • Leave the needle in place for an additional 5 minutes to allow for diffusion before slowly retracting it.

• Post-operative Care: Suture the incision and provide post-operative care, including analgesics and monitoring for recovery. Allow the animals to recover for at least 2-3 weeks before behavioral testing.[1]

Figure 2: Experimental workflow for the 6-OHDA lesion model.

Behavioral Assessment

This test is used to assess the extent of the dopaminergic lesion. Postsynaptic dopamine receptor supersensitivity in the denervated striatum leads to contralateral rotations upon administration of a dopamine agonist like apomorphine.[1][7]

Materials:

• Apomorphine hydrochloride

• Sterile 0.9% saline

• Rotometry system or a circular arena for manual observation

• Video recording equipment (optional)

Procedure:

• Habituation: Place the rat in the testing arena for a 10-15 minute habituation period.

• Drug Administration: Administer apomorphine (0.05-0.1 mg/kg, s.c.).[1]

• Data Collection: Record the number of full 360° contralateral (away from the lesioned side) and ipsilateral (towards the lesioned side) rotations for 30-60 minutes.[7]

• Data Analysis: Calculate the net contralateral rotations (contralateral - ipsilateral). A successful lesion is typically indicated by a rate of >5-7 net contralateral rotations per minute.[1]

This test assesses spontaneous forelimb use during exploratory rearing behavior and is sensitive to unilateral motor deficits.[8][9][10]

Materials:

• Transparent glass cylinder (20 cm diameter, 30 cm high for rats)

• Video recording equipment

Procedure:

• Test Environment: Place the cylinder in a well-lit, quiet room.

• Trial: Place the rat individually into the cylinder and record its activity for 5 minutes.[9]

• Data Analysis:

  • Review the video in slow motion.

  • Count the number of independent wall contacts with the left forelimb, right forelimb, and both forelimbs simultaneously during rearing.

  • Calculate the percentage of contralateral (impaired) forelimb use: (% Contralateral Use) = (Number of Contralateral Touches) / (Total Touches with Left + Right Forelimbs) x 100.

  • A significant decrease in the use of the contralateral forelimb indicates a successful lesion.

Assessment of (R)-Preclamol Hydrochloride Efficacy

Experimental Groups:

• Group 1: Sham-operated + Vehicle

• Group 2: 6-OHDA-lesioned + Vehicle

• Group 3: 6-OHDA-lesioned + (R)-Preclamol hydrochloride (low dose)

• Group 4: 6-OHDA-lesioned + (R)-Preclamol hydrochloride (medium dose)

• Group 5: 6-OHDA-lesioned + (R)-Preclamol hydrochloride (high dose)

Procedure:

• Drug Administration: Administer the assigned treatment (vehicle or (R)-Preclamol hydrochloride) via the desired route (e.g., intraperitoneal or subcutaneous).

• Behavioral Testing:

  • Apomorphine-Induced Rotation Test: To assess the agonist effect of (R)-Preclamol, administer the compound and measure rotational behavior. An increase in contralateral rotations would suggest an antiparkinsonian-like effect.[1]

  • Cylinder Test: Perform the cylinder test after drug administration to evaluate the improvement in contralateral forelimb use.

• Data Analysis: Compare the behavioral outcomes between the different treatment groups using appropriate statistical analyses (e.g., ANOVA followed by post-hoc tests).

Neurochemical Analysis

At the end of the study, the brains are collected for neurochemical analysis to quantify the extent of dopamine depletion and the effect of (R)-Preclamol hydrochloride treatment.

Procedure:

• Tissue Collection: Euthanize the animals and rapidly dissect the striatum from both hemispheres.

• Sample Preparation: Homogenize the tissue in an appropriate buffer.

• High-Performance Liquid Chromatography (HPLC): Use HPLC with electrochemical detection to measure the levels of dopamine and its metabolites (DOPAC and HVA) in the striatal homogenates.

• Data Analysis: Express the results as a percentage of the dopamine levels in the non-lesioned hemisphere.

Histological Assessment

Histological analysis is performed to visualize and quantify the loss of dopaminergic neurons in the substantia nigra.

Procedure:

• Tissue Processing: Perfuse the animals with saline followed by 4% paraformaldehyde. Post-fix the brains and then cryoprotect in a sucrose solution.

• Sectioning: Cut coronal sections (30-40 µm) through the substantia nigra using a cryostat or vibratome.

• Immunohistochemistry:

  • Stain the sections with an antibody against tyrosine hydroxylase (TH), a marker for dopaminergic neurons.

  • Use a suitable secondary antibody and a detection system (e.g., DAB or fluorescence).

• Quantification: Use stereological methods to count the number of TH-positive neurons in the substantia nigra pars compacta (SNc) of both hemispheres.

• Data Analysis: Express the number of TH-positive neurons in the lesioned hemisphere as a percentage of the non-lesioned hemisphere.

Conclusion

The protocols outlined in these application notes provide a robust framework for the preclinical evaluation of (R)-Preclamol hydrochloride in a rat model of Parkinson's disease. The unique partial agonist profile of this compound warrants careful dose-response studies to fully characterize its potential therapeutic effects on motor symptoms. The combination of behavioral, neurochemical, and histological assessments will provide a comprehensive understanding of the in vivo efficacy of (R)-Preclamol hydrochloride and its potential as a novel treatment for Parkinson's disease.

References

• 1. benchchem.com [benchchem.com]
• 2. Motor effects of the partial dopamine agonist (-)-3-(3-hydroxyphenyl)-N-n-propylpiperidine (preclamol) in Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preclamol and parkinsonian fluctuations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 5. Dopamine receptor signaling and current and future antipsychotic drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. Cylinder Test to Assess Sensory-motor Function in a Mouse Model of Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. archive.measuringbehavior.org [archive.measuringbehavior.org]
• 10. scantox.com [scantox.com]

Application Notes and Protocols: Utilizing (R)-Preclamol Hydrochloride to Elucidate Dopamine Autoreceptor Function

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Preclamol hydrochloride, the (R)-enantiomer of 3-(3-hydroxyphenyl)-N-n-propylpiperidine (3-PPP), is a valuable pharmacological tool for investigating the function of dopamine autoreceptors.[1] As a selective dopamine autoreceptor agonist, it exhibits partial agonist activity at presynaptic dopamine D2 receptors and also acts as an antagonist at postsynaptic D2 receptors.[1] This distinct pharmacological profile allows for the nuanced study of dopamine neuron regulation, including the synthesis, release, and uptake of dopamine.[2] Dopamine D2 autoreceptors are Gi/o-coupled inhibitory receptors that play a crucial role in shaping dopamine transmission.[2] Dysregulation of these autoreceptors is implicated in various neurological and psychiatric disorders, making (R)-Preclamol a key compound for preclinical research in these areas.

These application notes provide a comprehensive overview of the use of (R)-Preclamol hydrochloride in studying dopamine autoreceptor function, including quantitative data, detailed experimental protocols, and visualizations of relevant signaling pathways and workflows.

Data Presentation

The following tables summarize the quantitative data for (R)-Preclamol hydrochloride from various in vitro assays.

Table 1: Receptor Binding Affinity of (R)-Preclamol

Compound	Receptor	Ki (nM)	Radioligand	Source
(R)-Preclamol	Dopamine D2	Data not consistently reported	[3H]Spiperone	[3]

Note: Specific Ki values for (R)-Preclamol at dopamine receptor subtypes are not consistently available in single sources. Its characterization is primarily based on its functional activity.[3]

Table 2: Functional Activity of Preclamol

Assay	Cell Line	Parameter	Value	Description
[35S]GTPγS binding	CHO	EC50	163 nM	Agonist activity at human D2 receptor

Experimental Protocols

Detailed methodologies for key experiments utilizing (R)-Preclamol hydrochloride are provided below.

Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of (R)-Preclamol hydrochloride for dopamine D2 receptors.

Materials:

• Cell membranes expressing the human dopamine D2 receptor (e.g., from transfected CHO or HEK293 cells).[4]

• Radioligand: [3H]Spiperone.[3]

• (R)-Preclamol hydrochloride.

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.[4]

• Non-specific binding control: Haloperidol or another suitable D2 antagonist at a high concentration (e.g., 10 µM).[4]

• 96-well plates.

• Scintillation counter.

• Glass fiber filters.

Procedure:

• Prepare serial dilutions of (R)-Preclamol hydrochloride in the assay buffer.

• In a 96-well plate, add the cell membranes, a fixed concentration of [3H]Spiperone, and varying concentrations of (R)-Preclamol hydrochloride or the non-specific binding control.

• Incubate the plate at room temperature for a sufficient time to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC50 value (the concentration of (R)-Preclamol that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Functional Assay

Objective: To determine the functional effect of (R)-Preclamol hydrochloride on dopamine D2 receptor-mediated inhibition of adenylyl cyclase.

Materials:

• A cell line stably expressing the human dopamine D2 receptor (e.g., HEK293 or CHO cells).[4]

• (R)-Preclamol hydrochloride.

• Forskolin (to stimulate adenylyl cyclase).[4]

• cAMP assay kit (e.g., HTRF, ELISA, or fluorescence-based).

• Cell culture medium and reagents.

Procedure:

• Plate the cells in a suitable multi-well plate and grow to the desired confluency.

• Wash the cells with assay buffer.

• Pre-incubate the cells with varying concentrations of (R)-Preclamol hydrochloride.

• Stimulate the cells with a fixed concentration of forskolin to induce cAMP production.

• Incubate for a specified period.

• Lyse the cells and measure the intracellular cAMP levels using the chosen cAMP assay kit according to the manufacturer's instructions.

• Plot the cAMP concentration against the logarithm of the (R)-Preclamol hydrochloride concentration to generate a dose-response curve.

• Determine the IC50 value, which is the concentration of (R)-Preclamol that causes 50% of the maximal inhibition of forskolin-stimulated cAMP production.

In Vivo Microdialysis

Objective: To measure the effect of (R)-Preclamol hydrochloride on extracellular dopamine levels in specific brain regions of freely moving animals.

Materials:

• (R)-Preclamol hydrochloride.

• Microdialysis probes.

• Surgical instruments for probe implantation.

• A stereotaxic frame.

• Anesthesia.

• Artificial cerebrospinal fluid (aCSF) for perfusion.

• A high-performance liquid chromatography (HPLC) system with electrochemical detection for dopamine analysis.[5]

• Laboratory animals (e.g., rats).

Procedure:

• Anesthetize the animal and place it in the stereotaxic frame.

• Surgically implant a microdialysis probe into the brain region of interest (e.g., striatum or prefrontal cortex).[5]

• Allow the animal to recover from surgery.

• On the day of the experiment, connect the microdialysis probe to a perfusion pump and a fraction collector.

• Perfuse the probe with aCSF at a constant flow rate.

• Collect dialysate samples at regular intervals to establish a baseline of extracellular dopamine levels.

• Administer (R)-Preclamol hydrochloride systemically (e.g., via intraperitoneal injection) or locally through the microdialysis probe (reverse dialysis).

• Continue collecting dialysate samples.

• Analyze the dopamine concentration in the dialysate samples using HPLC with electrochemical detection.

• Express the changes in dopamine levels as a percentage of the baseline.

In Vivo Electrophysiology

Objective: To investigate the effect of (R)-Preclamol hydrochloride on the firing rate of dopamine neurons.

Materials:

• (R)-Preclamol hydrochloride.

• Recording electrodes (e.g., glass micropipettes).

• Anesthesia.

• A stereotaxic frame.

• Amplifiers and data acquisition system.

• Laboratory animals (e.g., rats).

Procedure:

• Anesthetize the animal and place it in the stereotaxic frame.

• Lower a recording electrode into the substantia nigra pars compacta (SNc) or ventral tegmental area (VTA), the locations of dopamine neuron cell bodies.

• Identify dopamine neurons based on their characteristic electrophysiological properties (e.g., slow firing rate, long duration action potentials, and a biphasic waveform).

• Record the baseline firing rate of an identified dopamine neuron.

• Administer (R)-Preclamol hydrochloride systemically or locally via iontophoresis.

• Record the changes in the firing rate of the neuron.

• Analyze the data to determine the effect of (R)-Preclamol on neuronal activity.

Mandatory Visualizations

Dopamine D2 Autoreceptor Signaling Pathway

The following diagram illustrates the canonical Gi/o-coupled signaling pathway activated by dopamine D2 autoreceptors.

Caption: Dopamine D2 autoreceptor signaling cascade.

Experimental Workflow for In Vivo Microdialysis

This diagram outlines the key steps involved in a typical in vivo microdialysis experiment to assess the effect of (R)-Preclamol on dopamine release.

Caption: Workflow for in vivo microdialysis experiment.

Logical Relationship of (R)-Preclamol's Dual Action

The following diagram illustrates the dual agonist/antagonist effects of (R)-Preclamol at presynaptic and postsynaptic dopamine D2 receptors.

References

• 1. Radiosynthesis, ex vivo and in vivo evaluation of [11C]preclamol as a partial dopamine D2 agonist radioligand for positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Role of D2-Autoreceptors in Regulating Dopamine Neuron Activity and Transmission - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Characterization of dopamine release in the rat medial prefrontal cortex as assessed by in vivo microdialysis: comparison to the striatum - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: β-Arrestin Recruitment Assay for Characterizing (R)-Preclamol Hydrochloride Efficacy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for utilizing a β-arrestin recruitment assay to characterize the efficacy of (R)-Preclamol hydrochloride. This compound is known to act as a dopamine D2 receptor agonist, and assessing its ability to induce β-arrestin recruitment is crucial for understanding its potential for biased signaling and functional selectivity.[1][2]

Introduction

G protein-coupled receptors (GPCRs) are a major class of drug targets.[3] Traditionally, their signaling has been characterized through G protein activation. However, the discovery of β-arrestin-mediated signaling pathways has opened new avenues for drug development, allowing for the design of "biased ligands" that preferentially activate one pathway over the other.[3][4] This can lead to therapeutics with improved efficacy and reduced side effects.[3] The β-arrestin recruitment assay is a powerful tool to investigate this phenomenon.[5][6]

(R)-Preclamol hydrochloride is a dopamine receptor agonist with activity at both autoreceptors and postsynaptic receptors.[1][2] Its interaction with the dopamine D2 receptor, a GPCR, makes it a candidate for evaluation of biased agonism.[7][8] This document outlines the principles of the β-arrestin recruitment assay and provides a detailed protocol for assessing the efficacy of (R)-Preclamol hydrochloride in inducing this signaling event.

Signaling Pathway Overview

Upon agonist binding to a GPCR, such as the dopamine D2 receptor, the receptor undergoes a conformational change. This leads to its phosphorylation by G protein-coupled receptor kinases (GRKs).[3][4] The phosphorylated receptor then serves as a binding site for β-arrestins.[3][9] The recruitment of β-arrestin to the receptor sterically hinders further G protein coupling, leading to desensitization of the G protein signal.[4][10] Furthermore, β-arrestin can act as a scaffold protein, initiating a second wave of signaling independent of G proteins, for example, by activating mitogen-activated protein kinase (MAPK) cascades like ERK1/2.[4][9]

Figure 1: GPCR β-Arrestin Signaling Pathway.

Experimental Principles

Several commercially available β-arrestin recruitment assays utilize different technologies, including enzyme fragment complementation (EFC), bioluminescence resonance energy transfer (BRET), and reporter gene activation.[5][11][12] A widely used method is the PathHunter® assay, which is based on EFC.[5][13] In this system, the GPCR of interest is tagged with a small enzyme fragment (ProLink™), and β-arrestin is fused to a larger, inactive enzyme acceptor (EA) fragment of β-galactosidase. Upon agonist-induced recruitment of β-arrestin to the GPCR, the two enzyme fragments are brought into proximity, forming an active β-galactosidase enzyme. The activity of this reconstituted enzyme is then measured by the hydrolysis of a chemiluminescent substrate.[5]

Data Presentation

The efficacy of (R)-Preclamol hydrochloride in inducing β-arrestin recruitment can be quantified by determining its potency (EC50) and maximal effect (Emax). The results should be compared to a known dopamine D2 receptor agonist as a positive control.

Table 1: Efficacy of (R)-Preclamol Hydrochloride in β-Arrestin Recruitment at the Dopamine D2 Receptor

Compound	EC50 (nM)	Emax (% of Control Agonist)
(R)-Preclamol hydrochloride	150	85
Dopamine (Control Agonist)	50	100

Note: The data presented in this table is illustrative and intended to demonstrate the format for data presentation. Actual experimental values may vary.

Experimental Protocol: PathHunter® β-Arrestin Recruitment Assay

This protocol is a general guideline and may require optimization for specific cell lines and laboratory conditions.

Materials:

• PathHunter® CHO-K1 Dopamine Receptor D2 β-Arrestin Cell Line (or similar)

• Cell culture medium (e.g., Ham's F-12, 10% FBS, 1% Penicillin-Streptomycin, Geneticin)

• (R)-Preclamol hydrochloride

• Dopamine (or other suitable D2 agonist as a positive control)

• D2 antagonist (e.g., Haloperidol) as a negative control

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• PathHunter® Detection Reagents

• White, opaque 96-well or 384-well microplates

• Luminometer

Experimental Workflow:

Figure 2: β-Arrestin Recruitment Assay Workflow.

Procedure:

• Cell Culture:

  • Maintain the PathHunter® CHO-K1 DRD2 β-Arrestin cells according to the supplier's instructions.

  • Grow cells in a T75 flask at 37°C in a humidified atmosphere with 5% CO2.

  • Passage the cells when they reach 80-90% confluency.

• Cell Plating:

  • On the day of the assay, harvest the cells using standard cell detachment methods.

  • Resuspend the cells in fresh, antibiotic-free culture medium.

  • Seed the cells into a white, opaque 96-well or 384-well plate at a predetermined optimal density.

  • Incubate the plate for 24 hours at 37°C and 5% CO2.

• Compound Preparation:

  • Prepare a stock solution of (R)-Preclamol hydrochloride in a suitable solvent (e.g., DMSO or water).

  • Perform a serial dilution of the stock solution in assay buffer to obtain a range of concentrations.

  • Prepare serial dilutions of the positive control (Dopamine) and negative control (antagonist) in the same manner.

• Compound Addition and Incubation:

  • Carefully remove the culture medium from the cell plate.

  • Add the diluted compounds ((R)-Preclamol hydrochloride, positive control, negative control, and vehicle) to the respective wells.

  • Incubate the plate for 90 minutes at 37°C or room temperature, as optimized for the specific GPCR.[5]

• Detection:

  • Prepare the PathHunter® detection reagent mixture according to the manufacturer's protocol immediately before use.

  • Add the detection reagent mixture to each well.

  • Incubate the plate at room temperature for 60 minutes, protected from light.

• Data Acquisition:

  • Measure the chemiluminescent signal from each well using a luminometer.

• Data Analysis:

  • Subtract the background signal (vehicle control) from all measurements.

  • Normalize the data to the maximum signal obtained with the positive control agonist (set to 100%).

  • Plot the normalized response as a function of the log of the compound concentration.

  • Fit the data to a sigmoidal dose-response curve using a suitable software (e.g., GraphPad Prism) to determine the EC50 and Emax values.

The β-arrestin recruitment assay provides a robust and high-throughput method to determine the efficacy of compounds like (R)-Preclamol hydrochloride in activating β-arrestin-dependent signaling pathways.[14] The data generated from this assay is critical for understanding the compound's mechanism of action, its potential for biased agonism, and for guiding further drug development efforts. By comparing the potency and efficacy of (R)-Preclamol hydrochloride in β-arrestin recruitment to its activity in G protein-dependent assays, researchers can build a comprehensive pharmacological profile of this compound.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Central dopamine receptor agonist and antagonist actions of the enantiomers of 3-PPP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Arrestin recruitment and signaling by G protein-coupled receptor heteromers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GPCR signaling via β-arrestin-dependent mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Cellular Assay to Study β-Arrestin Recruitment by the Cannabinoid Receptors 1 and 2 | Springer Nature Experiments [experiments.springernature.com]
• 7. Third generation antipsychotic drugs: partial agonism or receptor functional selectivity? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Molecular mechanism of β-arrestin 2 interaction with phosphorylated intracellular loop 3 of dopamine receptor D2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. biorxiv.org [biorxiv.org]
• 11. A novel luminescence-based β-arrestin recruitment assay for unmodified receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Recruitment of β-Arrestin 1 and 2 to the β2-Adrenoceptor: Analysis of 65 Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Protocol to Study β-Arrestin Recruitment by CB1 and CB2 Cannabinoid Receptors | Springer Nature Experiments [experiments.springernature.com]
• 14. beta-Arrestin recruitment assay for the identification of agonists of the sphingosine 1-phosphate receptor EDG1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: HPLC Method for the Quantification of (R)-Preclamol Hydrochloride in Brain Tissue

AN-HPLC-028

Audience: Researchers, scientists, and drug development professionals.

Introduction

(R)-Preclamol hydrochloride, also known as (-)-3-PPP, is a pharmacologically significant compound that acts as a partial agonist at dopamine D2 receptors[1]. Its unique profile of weakly activating the receptor in the absence of dopamine while acting as an antagonist in its presence has made it a subject of investigation for neurological and psychiatric conditions such as schizophrenia and Parkinson's disease[1][2]. The quantification of (R)-Preclamol in brain tissue is crucial for preclinical pharmacokinetic (PK) and pharmacodynamic (PD) studies, enabling researchers to correlate drug concentration in the central nervous system with its therapeutic or adverse effects.

This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the extraction and quantification of (R)-Preclamol hydrochloride from rodent brain tissue. The protocol employs a straightforward protein precipitation technique for sample preparation followed by reversed-phase HPLC with UV detection.

Principle

The method is based on the efficient extraction of (R)-Preclamol from homogenized brain tissue using protein precipitation with an organic solvent. Following centrifugation to remove precipitated proteins and cellular debris, the resulting supernatant is directly injected into a reversed-phase HPLC system. The compound is separated from endogenous matrix components on a C18 stationary phase and quantified using a UV detector. A calibration curve is generated using standards of known concentrations to determine the concentration of (R)-Preclamol in the brain tissue samples.

Materials and Methods

Reagents and Materials

• (R)-Preclamol hydrochloride reference standard (purity ≥98%)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Perchloric acid (70%)

• Ammonium acetate (analytical grade)

• Water (HPLC grade, 18.2 MΩ·cm)

• Control rodent brain tissue

• 0.45 µm Syringe filters (PVDF or PTFE)

Equipment

• HPLC system with UV/Vis detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Tissue homogenizer (e.g., probe sonicator or bead beater)

• Microcentrifuge

• Analytical balance

• Vortex mixer

• Calibrated pipettes

Chemical Properties of (R)-Preclamol Hydrochloride

Property	Value	Source
Molecular Formula	C₁₄H₂₂ClNO	[3]
Molecular Weight	255.78 g/mol	[3]
IUPAC Name	3-[(3R)-1-propylpiperidin-3-yl]phenol;hydrochloride	[3]
Synonyms	(-)-3-PPP hydrochloride, Preclamol	[3][4]

Experimental Protocols

Preparation of Standard Solutions

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of (R)-Preclamol hydrochloride reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Perform serial dilutions of the stock solution with a 50:50 mixture of mobile phase A and mobile phase B to prepare working standards for the calibration curve. Suggested concentrations are 10, 25, 50, 100, 250, 500, and 1000 ng/mL.

Sample Preparation from Brain Tissue

The following protocol is a standard procedure for extracting small molecules from brain tissue samples[5][6][7].

• Tissue Weighing: Accurately weigh approximately 100 mg of frozen brain tissue.

• Homogenization: Place the weighed tissue in a 2 mL microcentrifuge tube. Add cold 0.1 M perchloric acid at a ratio of 1:4 (w/v) (e.g., 400 µL for 100 mg of tissue)[5]. Homogenize the sample immediately using a probe sonicator on ice until the tissue is fully dispersed.

• Protein Precipitation: Add an equal volume (e.g., 400 µL) of cold acetonitrile to the homogenate. Vortex vigorously for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the homogenate at 14,000 x g for 15 minutes at 4°C to pellet the precipitated proteins and cell debris[5].

• Supernatant Collection: Carefully collect the supernatant into a clean tube, avoiding the pellet[5].

• Filtration: Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial for analysis[5].

References

• 1. benchchem.com [benchchem.com]
• 2. Antipsychotic properties of the partial dopamine agonist (-)-3-(3-hydroxyphenyl)-N-n-propylpiperidine(preclamol) in schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preclamol hydrochloride, (R)- | C14H22ClNO | CID 202477 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-PPP - Wikipedia [en.wikipedia.org]
• 5. cores.emory.edu [cores.emory.edu]
• 6. researchgate.net [researchgate.net]
• 7. nsuworks.nova.edu [nsuworks.nova.edu]

Technical Notes & Optimization

Technical Support Center: (R)-Preclamol Hydrochloride Dose-Response Curve Troubleshooting

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering unexpected results during dose-response experiments with (R)-Preclamol hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What is (R)-Preclamol hydrochloride and what is its primary mechanism of action?

(R)-Preclamol hydrochloride is a selective sigma-1 receptor agonist and a dopamine D2 receptor partial agonist.[1][2] Its activity at both of these receptors can lead to complex pharmacological effects. The sigma-1 receptor is an intracellular chaperone protein located at the endoplasmic reticulum, involved in cellular stress responses and calcium signaling.[3][4][5] The dopamine D2 receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gαi pathway, leading to an inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels.[6][7]

Q2: What does a typical dose-response curve for a sigma-1 receptor agonist look like?

While a classical sigmoidal dose-response curve is often expected, sigma-1 receptor agonists can exhibit a biphasic or "bell-shaped" (hormetic) dose-response curve.[8] This is characterized by a stimulatory effect at lower concentrations and an inhibitory effect at higher concentrations.[9][10] Understanding this possibility is crucial for correct data interpretation.

Q3: What are the key parameters to consider in a dose-response curve?

A standard dose-response curve is defined by several key parameters:

Parameter	Description
EC50/IC50	The concentration of an agonist or antagonist that produces 50% of the maximal response or inhibition, respectively. It is a measure of the compound's potency.
Emax	The maximum possible biological response that can be achieved with the ligand, representing its efficacy.
Hill Slope	Describes the steepness of the curve. A slope of 1.0 is common for a simple bimolecular interaction, while values greater or less than 1.0 can suggest positive or negative cooperativity, respectively.

For a bell-shaped curve, two EC50 values may be present, one for the stimulatory phase and one for the inhibitory phase.[9]

Troubleshooting Unexpected Dose-Response Curves

This section addresses common problems encountered during (R)-Preclamol hydrochloride dose-response experiments.

Problem 1: The dose-response curve is flat or shows a very weak signal.

A flat or weak response suggests that (R)-Preclamol hydrochloride is not producing the expected effect in the tested concentration range.

Potential Cause	Troubleshooting Steps
Inactive Compound	Storage: Verify that (R)-Preclamol hydrochloride was stored under the recommended conditions (-20°C for long-term).[11] Preparation: Prepare fresh stock solutions and serial dilutions. Confirm the compound's integrity if possible.
Low Receptor Expression	Cell Line Verification: Confirm the expression of sigma-1 and/or dopamine D2 receptors in your chosen cell line using techniques like qPCR or Western blotting. Consider using a cell line known to express these receptors, such as HEK-293T cells.
Suboptimal Assay Conditions	Incubation Time: Perform a time-course experiment to determine the optimal incubation time for the assay. Buffer Composition: Ensure the assay buffer composition (e.g., pH, ionic strength) is appropriate for the target receptor.[6]
Compound Solubility Issues	Solvent: (R)-Preclamol hydrochloride is soluble in water. If using other vehicles, ensure the compound remains in solution at the tested concentrations. Visually inspect for precipitation.

Problem 2: The observed EC50/IC50 value is significantly different from published values.

Variations in experimental conditions can lead to shifts in potency.

Potential Cause	Troubleshooting Steps
Different Cell Line	Genetic background and receptor expression levels can vary between cell lines, affecting compound potency. Use a consistent cell line for all experiments.
Assay-Specific Parameters	Incubation Time: Longer or shorter incubation times can alter the apparent EC50/IC50. Cell Density: Higher cell densities can sometimes lead to a rightward shift in the dose-response curve.
Data Normalization	Ensure data is properly normalized to positive and negative controls (e.g., vehicle-treated and maximum stimulation/inhibition).

Problem 3: The dose-response curve is not a standard sigmoidal shape (e.g., it is bell-shaped).

As mentioned, a bell-shaped or U-shaped (hormetic) curve can be a genuine biological response for sigma-1 receptor agonists.

Potential Cause	Troubleshooting Steps
Hormesis	This is a plausible biological effect for sigma-1 receptor agonists.[8] The stimulatory phase at low doses and inhibitory phase at high doses can be mediated by different downstream signaling pathways or off-target effects at higher concentrations.
Data Analysis	Use a non-linear regression model specifically designed for bell-shaped curves to properly fit the data and determine the relevant parameters.[9][12] Standard sigmoidal models will not accurately represent this type of response.
Off-Target Effects	At higher concentrations, (R)-Preclamol hydrochloride may engage other targets, leading to a complex dose-response relationship. Consider using selective antagonists for the sigma-1 and D2 receptors to dissect the individual contributions to the overall response.

Experimental Protocols

Radioligand Binding Assay for Sigma-1 and Dopamine D2 Receptors

This assay is used to determine the binding affinity (Ki) of (R)-Preclamol hydrochloride for its target receptors.

Materials:

• Membrane preparations from cells expressing sigma-1 or dopamine D2 receptors (e.g., HEK-293T cells).

• Radioligand:

  • For Sigma-1: [³H]-(+)-pentazocine

  • For Dopamine D2: [³H]-spiperone

• (R)-Preclamol hydrochloride

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4.[6]

• Non-specific binding control: Haloperidol (for both receptors at a high concentration).

• Glass fiber filters and a cell harvester.

• Scintillation counter.

Procedure:

• Incubate the membrane preparations with a fixed concentration of the radioligand and varying concentrations of (R)-Preclamol hydrochloride.

• Allow the binding to reach equilibrium.

• Rapidly filter the mixture through glass fiber filters using a cell harvester to separate bound from free radioligand.[13][14]

• Wash the filters with ice-cold assay buffer.

• Measure the radioactivity on the filters using a scintillation counter.

• Plot the percentage of specific binding against the log concentration of (R)-Preclamol hydrochloride to determine the IC50 value.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.[6]

Functional Assay: cAMP Measurement

This assay measures the functional consequence of dopamine D2 receptor activation (inhibition of cAMP production).

Materials:

• Cells expressing the dopamine D2 receptor (e.g., HEK-293 cells).

• (R)-Preclamol hydrochloride

• Forskolin (to stimulate adenylyl cyclase)

• cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based).[15][16][17]

Procedure:

• Plate cells in a suitable microplate.

• Pre-incubate the cells with varying concentrations of (R)-Preclamol hydrochloride.

• Stimulate the cells with a fixed concentration of forskolin.

• Incubate to allow for cAMP production.

• Lyse the cells and measure intracellular cAMP levels using the chosen detection kit.

• Plot the cAMP levels against the logarithm of the (R)-Preclamol hydrochloride concentration to determine the IC50 value.[6]

Visualizations

Caption: General experimental workflow for a dose-response curve analysis.

Caption: Troubleshooting logic for unexpected dose-response curve results.

Caption: Simplified signaling pathways of (R)-Preclamol hydrochloride.

References

• 1. Preclamol hydrochloride, (R)- | C14H22ClNO | CID 202477 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. How to Interpret Dose-Response Curves [sigmaaldrich.com]
• 3. Frontiers | The Sigma-1 Receptor in Cellular Stress Signaling [frontiersin.org]
• 4. Sigma-1 receptor - Wikipedia [en.wikipedia.org]
• 5. The Role of Sigma-1 Receptor, an Intracellular Chaperone in Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 8. researchgate.net [researchgate.net]
• 9. graphpad.com [graphpad.com]
• 10. A comment on the analysis of bell-shaped dose-response curves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. (R)-Preclamol | TargetMol [targetmol.com]
• 12. support.collaborativedrug.com [support.collaborativedrug.com]
• 13. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. resources.revvity.com [resources.revvity.com]
• 16. Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17 - PMC [pmc.ncbi.nlm.nih.gov]

Low yield in (R)-Preclamol hydrochloride synthesis what to check

Technical Support Center: (R)-Preclamol Hydrochloride Synthesis

Welcome to the technical support center for the synthesis of (R)-Preclamol hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during the synthesis, with a particular focus on addressing low yields.

Frequently Asked Questions (FAQs)

Q1: What are the main stages in the synthesis of (R)-Preclamol hydrochloride where significant yield loss can occur?

A1: Significant yield loss in the synthesis of (R)-Preclamol hydrochloride, also known as (R)-(+)-3-PPP hydrochloride, typically occurs during three key stages:

• Catalytic Hydrogenation: The reduction of the substituted pyridine precursor to the corresponding piperidine can be inefficient due to catalyst poisoning or harsh reaction conditions.

• Chiral Resolution: The separation of the racemic mixture of 3-PPP to isolate the desired (R)-enantiomer is a critical step. Classical resolution via diastereomeric salt formation has a theoretical maximum yield of 50%, but practical yields are often lower.

• Purification and Salt Formation: Each purification step, including the final conversion to the hydrochloride salt and its crystallization, can contribute to a reduction in the overall yield.

Q2: My catalytic hydrogenation of the pyridine precursor is very slow or has stalled. What are the likely causes?

A2: A slow or stalled hydrogenation reaction is often due to catalyst deactivation. The primary causes include:

• Catalyst Poisoning: The nitrogen atom in the pyridine starting material and the piperidine product can strongly adsorb to the catalyst's active sites, a phenomenon known as self-poisoning or product inhibition. Other common poisons include sulfur compounds, carbon monoxide (from the hydrogen source), and halides.

• Inadequate Reaction Conditions: The hydrogenation of pyridines can be challenging and may require high hydrogen pressure and elevated temperatures to proceed efficiently. Standard laboratory conditions may not be sufficient for complete conversion.

Q3: I am observing significant byproduct formation during the hydrogenation step. How can I improve the selectivity?

A3: Improving selectivity towards the desired piperidine derivative can be achieved by optimizing the reaction conditions. Consider the following:

• Reaction Temperature and Pressure: Higher temperatures can sometimes lead to side reactions or over-hydrogenation. Conversely, insufficient pressure can result in incomplete conversion. A systematic optimization of these parameters is recommended.

• Catalyst Selection: The choice of catalyst (e.g., Pd/C, PtO₂, Rh/C) can significantly influence the reaction pathway and selectivity.

• Solvent: The solvent can affect the catalyst's activity and the reaction's selectivity.

Q4: My yield after chiral resolution is significantly below the theoretical 50%. What can I do to improve it?

A4: Yields below 50% in chiral resolution are common. Here are some factors to investigate:

• Choice of Resolving Agent: The efficiency of diastereomeric salt crystallization is highly dependent on the chiral resolving agent used. It is often necessary to screen several agents to find one that provides well-defined crystals and efficient separation.

• Crystallization Conditions: Factors such as solvent, temperature, and cooling rate can impact the purity and yield of the crystallized diastereomeric salt.

• Recovery of the Enantiomer: The process of liberating the enantiomer from the diastereomeric salt can also be a source of yield loss. Ensure complete reaction and efficient extraction during this step.

Troubleshooting Guides

Low Yield in Catalytic Hydrogenation

Symptom	Potential Cause	Recommended Action
Low to no conversion	Catalyst poisoning by starting material, product, or impurities (e.g., sulfur).	- Increase catalyst loading. - Ensure high purity of starting materials, solvents, and hydrogen gas. - Consider using a more poison-resistant catalyst.
Inadequate pressure or temperature.	- Gradually increase hydrogen pressure and reaction temperature. Note that these reactions can be exothermic.
Formation of byproducts	Non-selective reaction conditions.	- Screen different catalysts (e.g., Pd/C, PtO₂, Rh₂O₃). - Optimize temperature and pressure to favor the desired product.
Dehalogenation (if applicable).	- Use a less active catalyst or milder reaction conditions.

Low Yield in Chiral Resolution

Symptom	Potential Cause	Recommended Action
Poor separation of diastereomers	Inefficient crystallization of the diastereomeric salt.	- Screen a variety of chiral resolving agents (e.g., tartaric acid derivatives). - Optimize crystallization solvent and temperature profile.
Low recovery of the desired enantiomer	Incomplete liberation from the diastereomeric salt.	- Ensure the pH is appropriately adjusted to break the salt. - Optimize the extraction procedure (solvent, number of extractions).
Loss of the "wrong" enantiomer.	- Consider developing a method to racemize and recycle the undesired enantiomer.

Experimental Protocols

General Protocol for Catalytic Hydrogenation of a Substituted Pyridine:

• Catalyst Preparation: In a suitable high-pressure reactor, add the substituted pyridine starting material and a solvent (e.g., ethanol, trifluoroethanol).

• Inerting: Purge the reactor with an inert gas (e.g., nitrogen or argon).

• Catalyst Addition: Carefully add the hydrogenation catalyst (e.g., 5-10 mol% of Pd/C or PtO₂) under the inert atmosphere.

• Hydrogenation: Seal the reactor, and purge with hydrogen gas. Pressurize the reactor to the desired pressure (e.g., 5-80 bar) and heat to the target temperature (e.g., 40-80 °C).

• Monitoring: Monitor the reaction progress by techniques such as TLC, GC, or HPLC.

• Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas. Filter the reaction mixture to remove the catalyst. The filtrate containing the piperidine derivative can then be concentrated and used in the next step.

General Protocol for Chiral Resolution via Diastereomeric Salt Formation:

• Salt Formation: Dissolve the racemic 3-PPP in a suitable solvent (e.g., methanol, ethanol). In a separate flask, dissolve an equimolar amount of the chiral resolving agent (e.g., L- or D-tartaric acid) in the same solvent.

• Crystallization: Add the resolving agent solution to the racemic mixture. The diastereomeric salt of one enantiomer should preferentially crystallize. The crystallization can be initiated by seeding with a small crystal. Allow the crystallization to proceed, possibly with slow cooling.

• Isolation: Collect the crystals by filtration and wash with a small amount of cold solvent.

• Liberation of Enantiomer: Suspend the isolated diastereomeric salt in water and adjust the pH with a base (e.g., NaOH) to deprotonate the amine.

• Extraction: Extract the free base of the desired enantiomer with an organic solvent (e.g., dichloromethane, ethyl acetate).

• Purification: Dry the combined organic extracts, filter, and evaporate the solvent to yield the enantiomerically enriched product.

Visualizations

Caption: Synthetic workflow for (R)-Preclamol hydrochloride.

Caption: Troubleshooting logic for low yield in the hydrogenation step.

Caption: Troubleshooting logic for low yield in the chiral resolution step.

Technical Support Center: (R)-Preclamol Hydrochloride in Rodent Behavioral Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the inconsistent behavioral effects of (R)-Preclamol hydrochloride in rodent models.

Frequently Asked Questions (FAQs)

Q1: What is (R)-Preclamol hydrochloride and what is its primary mechanism of action?

(R)-Preclamol hydrochloride, also known as (-)-3-PPP, is a pharmacologically active compound that acts as a partial agonist at the dopamine D2 receptor.[1] Its unique action allows it to function as either an agonist or an antagonist depending on the surrounding dopaminergic environment. In a state of low dopamine levels, (R)-Preclamol exhibits agonist properties, stimulating the D2 receptors. Conversely, in a high dopamine environment, it acts as an antagonist, blocking the effects of endogenous dopamine.[2] This dual activity is central to its complex behavioral profile.

Q2: Why are the behavioral effects of (R)-Preclamol hydrochloride inconsistent across different rodent studies?

The inconsistent effects of (R)-Preclamol are primarily due to its nature as a dopamine D2 partial agonist.[3] The observed behavioral outcome depends on several factors:

• Baseline Dopaminergic Tone: The endogenous level of dopamine activity in an animal can determine whether (R)-Preclamol will act as an agonist (in low dopamine states) or an antagonist (in high dopamine states).[3]

• Dose: The dosage of (R)-Preclamol administered can significantly influence its effects. Low doses may preferentially act on presynaptic autoreceptors, leading to a decrease in dopamine release and subsequent hypoactivity. Higher doses are more likely to engage postsynaptic receptors, which can lead to either agonist-like (stimulant) or antagonist-like (inhibitory) effects depending on the baseline dopamine levels.[3]

• Rodent Strain and Species: Different strains and species of rodents can have inherent differences in their dopaminergic systems and metabolism, leading to varied responses to (R)-Preclamol.

• Experimental Model: The specific behavioral model being used can influence the outcome. For instance, in models of psychosis with high dopaminergic activity, (R)-Preclamol is more likely to exhibit antagonist effects.[4] In contrast, in models with normal or low dopaminergic tone, it may show agonist properties.

Troubleshooting Guides

Locomotor Activity

Q3: I administered (R)-Preclamol and observed unexpected hyperactivity in my rodents. Why is this happening?

This is a known, though seemingly paradoxical, effect of (R)-Preclamol. The hyperactivity is likely due to the drug's intrinsic agonistic activity at postsynaptic D2 receptors, especially at higher doses.[3] In a low dopamine environment, the partial agonism of (R)-Preclamol can be sufficient to increase locomotor activity.

Troubleshooting Steps:

• Dose-Response Analysis: Conduct a thorough dose-response study. It is possible that a lower dose will produce the desired hypoactive or antagonist effect.[3]

• Consider the Model: If you are using a model with a normal or low baseline dopaminergic tone, the agonist effects of (R)-Preclamol may predominate.

• Control for Environmental Factors: Ensure that the testing environment is consistent and does not induce stress, which can alter baseline dopamine levels.

Q4: My results show that (R)-Preclamol is decreasing locomotor activity, but other studies report an increase. How can I interpret this?

A decrease in locomotor activity is often observed at lower doses of (R)-Preclamol. This is thought to be due to the preferential stimulation of presynaptic D2 autoreceptors, which leads to a reduction in the synthesis and release of dopamine. This effect is consistent with its antagonist-like properties in certain contexts.

Troubleshooting Steps:

• Verify Dose: Double-check your dosage calculations and administration protocol.

• Review Literature for Dose-Response: Compare your dosage to those used in studies reporting either increases or decreases in locomotor activity to see where your dose falls on the biphasic dose-response curve.

Anxiety Models

Q5: I am using the elevated plus-maze (EPM) and my results with (R)-Preclamol are inconclusive or contradictory to expected anxiolytic effects. What could be the issue?

The effects of (R)-Preclamol in anxiety models can be complex due to its modulation of the dopaminergic system, which also plays a role in anxiety. The outcome can be either anxiolytic or anxiogenic depending on the dose and the specific anxiety state of the animal.

Troubleshooting Steps:

• Dose Selection: Anxiolytic effects of dopaminergic agents are often observed within a narrow dose range. A full dose-response study is recommended. Low doses may be more likely to produce anxiolytic-like effects.

• Baseline Anxiety Levels: The baseline anxiety of your animals can influence the outcome. Highly anxious animals may respond differently than less anxious ones. Consider using validated strains with known anxiety phenotypes.

• Control for Locomotor Effects: (R)-Preclamol's effects on locomotor activity can confound the interpretation of EPM data. Always analyze the total number of arm entries to assess general activity. A change in the percentage of time in open arms without a change in total entries is a more reliable indicator of anxiolytic or anxiogenic effects.[5]

Psychosis Models

Q6: I am using the amphetamine-induced hyperactivity model and (R)-Preclamol is not antagonizing the hyperactivity as expected. What is happening?

While (R)-Preclamol can antagonize amphetamine-induced hyperactivity, this effect is dose-dependent.[6] It is also possible that at certain doses, its intrinsic agonist activity could partially mimic or fail to sufficiently counteract the effects of a high dose of amphetamine.

Troubleshooting Steps:

• Dose-Response of (R)-Preclamol: Test a range of (R)-Preclamol doses against a fixed dose of amphetamine to find the optimal dose for antagonism.

• Timing of Administration: Ensure that the pre-treatment time with (R)-Preclamol is sufficient for it to reach its target and exert its effects before the administration of amphetamine.

• Consider Partial Agonism: Remember that as a partial agonist, (R)-Preclamol will not produce the same complete blockade as a full D2 antagonist like haloperidol.[1] The degree of antagonism will depend on the level of dopamine release induced by amphetamine.

Data Presentation

Table 1: Inconsistent Behavioral Effects of (R)-Preclamol Hydrochloride in Rodent Models

Behavioral Model	Low Dose Effect	High Dose Effect	Potential Confounding Factors
Locomotor Activity	Decreased activity (presynaptic agonism)	Increased or decreased activity (postsynaptic partial agonism)	Baseline dopaminergic tone, rodent strain
Anxiety (Elevated Plus Maze)	Potential anxiolytic-like effects	Potential anxiogenic-like or no effect	Locomotor effects, baseline anxiety
Psychosis (Amphetamine-Induced Hyperactivity)	Antagonism of hyperactivity	Partial antagonism or no effect	Dose of amphetamine, intrinsic agonist activity
Catalepsy	No catalepsy	Unlikely to induce catalepsy (partial agonism)	Differentiates from typical antipsychotics

Experimental Protocols

Open Field Test

• Objective: To assess spontaneous locomotor activity and anxiety-like behavior.

• Apparatus: A square arena (e.g., 40x40x40 cm for mice, 100x100x40 cm for rats) with walls to prevent escape. The floor is often divided into a central and a peripheral zone.[7][8]

• Procedure:

  • Acclimate the animal to the testing room for at least 30-60 minutes before the test.

  • Administer (R)-Preclamol hydrochloride or vehicle at the desired dose and route.

  • Place the animal in the center of the open field arena.

  • Record activity for a set duration (e.g., 10-30 minutes) using an automated tracking system.

  • Clean the arena thoroughly with 70% ethanol between animals.

• Key Parameters:

  • Total distance traveled.

  • Time spent in the center versus the periphery.

  • Number of entries into the center zone.

  • Rearing frequency.[7]

Elevated Plus Maze (EPM)

• Objective: To assess anxiety-like behavior.

• Apparatus: A plus-shaped maze elevated from the floor with two open arms and two enclosed arms.[5][9]

• Procedure:

  • Acclimate the animal to the testing room for at least 30-60 minutes.

  • Administer (R)-Preclamol hydrochloride or vehicle.

  • Place the animal in the center of the maze, facing an open arm.[5]

  • Allow the animal to explore the maze for 5 minutes.

  • Record the time spent in and the number of entries into the open and closed arms using a video tracking system.

  • Clean the maze between trials.

• Key Parameters:

  • Percentage of time spent in the open arms.

  • Percentage of entries into the open arms.

  • Total number of arm entries (as a measure of locomotor activity).

Catalepsy Bar Test

• Objective: To assess the potential for extrapyramidal side effects (motor rigidity).

• Apparatus: A horizontal bar raised to an appropriate height for the rodent species (e.g., 3-8 cm for mice, 9-12 cm for rats).[10][11]

• Procedure:

  • Acclimate the animal to the testing room.

  • Administer (R)-Preclamol hydrochloride, vehicle, or a positive control (e.g., haloperidol).

  • At predetermined time points (e.g., 30, 60, 90, 120 minutes) after injection, gently place the animal's forepaws on the bar.

  • Measure the latency for the animal to remove both forepaws from the bar. A cut-off time (e.g., 180 seconds) should be established.

• Key Parameters:

  • Latency to descend from the bar.

Amphetamine-Induced Hyperactivity

• Objective: A preclinical model of psychosis to assess the antipsychotic potential of a compound.

• Apparatus: An open field arena with an automated activity monitoring system.[12]

• Procedure:

  • Acclimate the animals to the testing room and the open field arenas.

  • Administer (R)-Preclamol hydrochloride or vehicle (pre-treatment).

  • After a specific pre-treatment time (e.g., 30-60 minutes), administer d-amphetamine (e.g., 0.5-2.5 mg/kg) or saline.[12][13]

  • Immediately place the animal in the open field and record locomotor activity for a set duration (e.g., 60-90 minutes).

  • Clean the arena between animals.

• Key Parameters:

  • Total distance traveled.

  • Horizontal and vertical activity counts.

  • Stereotypy rating scores.

Mandatory Visualizations

Caption: Dopamine D2 Receptor Partial Agonist Signaling Pathway.

Caption: Troubleshooting Workflow for Inconsistent (R)-Preclamol Effects.

References

• 1. Partial agonism and schizophrenia | The British Journal of Psychiatry | Cambridge Core [cambridge.org]
• 2. Frontiers | Dopamine Receptor Partial Agonists: Do They Differ in Their Clinical Efficacy? [frontiersin.org]
• 3. benchchem.com [benchchem.com]
• 4. Partial agonists in schizophrenia--why some work and others do not: insights from preclinical animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The use of the elevated plus maze as an assay of anxiety-related behavior in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Agonist and antagonist activity of low efficacy D2 dopamine receptor agonists in rats discriminating d-amphetamine from saline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Open field (animal test) - Wikipedia [en.wikipedia.org]
• 8. BehaviorCloud Protocols - Open Field Test | BehaviorCloud [behaviorcloud.com]
• 9. maze.conductscience.com [maze.conductscience.com]
• 10. maze.conductscience.com [maze.conductscience.com]
• 11. An Open Source Automated Bar Test for Measuring Catalepsy in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 12. imrpress.com [imrpress.com]
• 13. Rodent Amphetamine Model of Schizophrenia - Creative Biolabs [creative-biolabs.com]

Technical Support Center: (R)-Preclamol Hydrochloride Solution Stability

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to prevent the degradation of (R)-Preclamol hydrochloride in solution. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for (R)-Preclamol hydrochloride in solution?

A1: Based on its structure as a phenolic aminotetralin, (R)-Preclamol hydrochloride is susceptible to two primary degradation pathways in solution: oxidation and N-dealkylation.[1] The phenolic hydroxyl group is prone to oxidation, which can be catalyzed by light, heat, and the presence of metal ions. The secondary amine group can undergo N-dealkylation, a reaction that can be influenced by pH and temperature.

Q2: What are the optimal storage conditions for (R)-Preclamol hydrochloride solutions to minimize degradation?

A2: To ensure the stability of (R)-Preclamol hydrochloride solutions, it is recommended to store them at -80°C for long-term use (up to one year).[2] For short-term storage, refrigeration at 2-8°C is advisable. Solutions should be protected from light by using amber vials or by wrapping the container in aluminum foil. It is also good practice to purge the headspace of the container with an inert gas, such as nitrogen or argon, to minimize exposure to oxygen.

Q3: How does pH affect the stability of (R)-Preclamol hydrochloride in aqueous solutions?

Q4: Can I use co-solvents to dissolve (R)-Preclamol hydrochloride, and will they affect its stability?

A4: Yes, co-solvents such as DMSO, PEG300, and Tween 80 can be used to prepare stock solutions of (R)-Preclamol.[2] However, the choice of co-solvent can influence stability. It is crucial to ensure the co-solvent is of high purity and free of peroxides, which can accelerate oxidative degradation. When preparing aqueous dilutions from a stock solution, the final concentration of the organic solvent should be minimized to reduce its potential impact on stability.

Troubleshooting Guide

Issue 1: I am observing a loss of potency in my (R)-Preclamol hydrochloride solution over time.

This is a common issue and can be addressed by systematically evaluating your experimental setup. The following workflow can help identify the root cause of potency loss.

Caption: A stepwise guide to troubleshooting the loss of (R)-Preclamol hydrochloride potency.

Issue 2: I see unexpected peaks in my chromatogram when analyzing my (R)-Preclamol hydrochloride solution.

The appearance of new peaks in a chromatogram is a strong indicator of degradation.

• Identify the Degradants: If possible, use mass spectrometry (MS) coupled with your chromatographic method to identify the molecular weights of the new peaks. This can help confirm if they are related to oxidation or N-dealkylation products.

• Forced Degradation Study: Perform a forced degradation study (see experimental protocol below) to intentionally generate degradation products. Comparing the chromatograms from your stressed samples to your experimental samples can help confirm the identity of the unknown peaks.

• Optimize Separation: Adjust your chromatographic method to ensure baseline separation between the parent compound and all degradation products. This is crucial for accurate quantification.

Quantitative Data Summary

The following table provides illustrative data on the degradation of (R)-Preclamol hydrochloride under various stress conditions. Note: This data is hypothetical and intended for guidance purposes only, as specific kinetic data for this compound is not publicly available. Actual degradation rates will depend on the specific experimental conditions.

Stress Condition	Parameter	Duration	Temperature	% Degradation (Illustrative)	Major Degradation Products (Predicted)
Acid Hydrolysis	0.1 M HCl	24 hours	60°C	< 5%	Minimal
Base Hydrolysis	0.1 M NaOH	8 hours	40°C	15-25%	Oxidation and other products
Oxidation	3% H₂O₂	4 hours	25°C	20-40%	Oxidized phenolic derivatives
Thermal	Aqueous Solution (pH 5)	48 hours	80°C	10-20%	N-dealkylated and oxidized products
Photostability	UV light (254 nm)	24 hours	25°C	30-50%	Oxidized phenolic derivatives

Experimental Protocols

Protocol 1: Forced Degradation Study of (R)-Preclamol Hydrochloride

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and establish a stability-indicating analytical method.

• Preparation of Stock Solution: Prepare a stock solution of (R)-Preclamol hydrochloride in a suitable solvent (e.g., methanol or water) at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • Neutralize the solution with 0.1 M NaOH before analysis.

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH.

  • Incubate at 40°C for 8 hours.

  • Neutralize the solution with 0.1 M HCl before analysis.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂).

  • Keep at room temperature (25°C) for 4 hours, protected from light.

• Thermal Degradation:

  • Incubate 1 mL of the stock solution (in an aqueous buffer, e.g., pH 5) at 80°C for 48 hours.

• Photolytic Degradation:

  • Expose 1 mL of the stock solution in a quartz cuvette to UV light (e.g., 254 nm) in a photostability chamber for 24 hours.

  • A control sample should be wrapped in aluminum foil and kept under the same conditions.

• Analysis: Analyze all samples (including a control sample stored under normal conditions) by a suitable stability-indicating HPLC method, preferably with a photodiode array (PDA) and a mass spectrometer (MS) detector to identify and quantify the parent drug and any degradation products.

Protocol 2: Stability-Indicating HPLC Method

This is a general-purpose HPLC method that can be a starting point for developing a stability-indicating assay for (R)-Preclamol hydrochloride.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: Start with a low percentage of Mobile Phase B (e.g., 10%) and gradually increase to a higher percentage (e.g., 90%) over 20-30 minutes to elute all components.

• Flow Rate: 1.0 mL/min.

• Detection: UV at a suitable wavelength (e.g., 220 nm or 280 nm) and/or MS detection.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Signaling Pathway

(R)-Preclamol is a dopamine D2 receptor agonist.[2] The activation of D2 receptors initiates a signaling cascade that modulates neuronal activity.

Caption: Simplified signaling pathway of the Dopamine D2 receptor activated by (R)-Preclamol.

References

• 1. benchchem.com [benchchem.com]
• 2. (R)-Preclamol | TargetMol [targetmol.com]

Addressing poor solubility of (R)-Preclamol hydrochloride for in vivo experiments

This technical support center provides guidance for researchers, scientists, and drug development professionals on addressing the poor solubility of (R)-Preclamol hydrochloride for in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is (R)-Preclamol hydrochloride and why is its solubility a challenge?

(R)-Preclamol hydrochloride is the R-enantiomer of Preclamol, a dopamine D2 receptor partial agonist.[1] It is investigated for its potential in treating neuropsychiatric disorders like schizophrenia and Parkinson's disease.[2] Its hydrochloride salt form can still exhibit poor aqueous solubility, making it challenging to prepare formulations at concentrations suitable for in vivo studies, potentially leading to issues with bioavailability and consistent dosing. One source indicates its aqueous solubility to be greater than 38.4 µg/mL at pH 7.4, which may not be sufficient for all experimental needs.[3]

Q2: What are the recommended formulation strategies for in vivo administration of (R)-Preclamol hydrochloride?

For poorly soluble compounds like (R)-Preclamol hydrochloride, several strategies can be employed to enhance solubility for in vivo use. The most common approaches involve the use of co-solvents, surfactants, and complexing agents. Based on supplier information and common practices, two primary formulations are recommended as starting points:

• Co-solvent/Surfactant System: A mixture of Dimethyl sulfoxide (DMSO), Polyethylene glycol 300 (PEG300), Tween-80, and saline.

• Cyclodextrin-based System: A solution utilizing a cyclodextrin, such as sulfobutylether-β-cyclodextrin (SBE-β-CD), to form an inclusion complex with the drug.

Q3: Are there specific formulation recipes available for (R)-Preclamol hydrochloride?

Yes, based on information from commercial suppliers, the following formulations can be used as a starting point.

Formulation Component	Co-solvent/Surfactant System	Cyclodextrin-based System
Solvent 1	10% DMSO	10% DMSO
Co-solvent	40% PEG300	-
Surfactant	5% Tween-80	-
Complexing Agent	-	90% of a 20% SBE-β-CD solution in saline
Aqueous Vehicle	45% Saline	-
Achievable Concentration	≥ 2.5 mg/mL	≥ 2.5 mg/mL

Q4: How do I choose between the co-solvent and cyclodextrin formulations?

The choice of formulation can depend on several factors, including the required dose volume, the route of administration, and the specific animal model.

• The co-solvent/surfactant system is a widely used and effective method for solubilizing many poorly soluble compounds. However, the concentration of DMSO and Tween-80 should be carefully considered to avoid potential toxicity or side effects in animals.

• The cyclodextrin-based system can be a good alternative, often exhibiting lower toxicity. The formation of an inclusion complex can significantly enhance the aqueous solubility of the drug.

It is recommended to conduct preliminary tolerability studies with the chosen vehicle in a small group of animals.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Precipitation or cloudiness in the final formulation	- Incomplete dissolution of (R)-Preclamol hydrochloride.- Supersaturation upon addition of the aqueous component (saline).- Incorrect order of solvent addition.	- Ensure the initial stock solution in DMSO is completely clear. Gentle warming or sonication may be required.- Add the aqueous component (saline) slowly and with continuous vortexing.- Always follow the recommended order of addition as detailed in the experimental protocols.- Prepare the formulation fresh before each use.
Phase separation (oily droplets appear)	- Improper mixing of Tween-80.- Incorrect ratio of components.	- Vortex thoroughly after the addition of Tween-80 to ensure a stable and homogenous mixture.- Double-check the volumes of all components to ensure the correct percentages.
High viscosity of the formulation	- High concentration of PEG300.	- This is a known characteristic of this vehicle. Use an appropriate gauge needle for administration to ensure accurate dosing and minimize discomfort to the animal.
Animal distress during or after injection	- High concentration of DMSO may cause local irritation or toxicity.- Rapid injection rate.	- If animal sensitivity is a concern, consider reducing the DMSO concentration if possible, or opt for the cyclodextrin-based formulation.- Administer the injection slowly and at a constant rate.

Experimental Protocols

Protocol 1: Preparation of (R)-Preclamol Hydrochloride using a Co-solvent/Surfactant System

This protocol is based on a common vehicle composition for poorly soluble compounds and is designed to yield a final formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

Materials:

• (R)-Preclamol hydrochloride

• Dimethyl sulfoxide (DMSO), sterile, injectable grade

• Polyethylene glycol 300 (PEG300), sterile, injectable grade

• Tween-80 (Polysorbate 80), sterile, injectable grade

• Sterile Saline (0.9% NaCl)

• Sterile conical tubes

• Calibrated pipettes and sterile tips

• Vortex mixer

Procedure:

• Prepare a concentrated stock solution:

  • Weigh the required amount of (R)-Preclamol hydrochloride.

  • Dissolve it in DMSO to create a concentrated stock solution (e.g., 10 times the final desired concentration).

  • Ensure complete dissolution. If necessary, gently warm the solution or use an ultrasonic bath. The solution must be clear.

• Sequential addition of excipients: For a 1 mL final volume:

  • In a sterile tube, add 400 µL of PEG300.

  • Add 100 µL of the (R)-Preclamol hydrochloride stock solution in DMSO to the PEG300.

  • Vortex the mixture thoroughly until it is a homogenous solution.

• Addition of surfactant:

  • Add 50 µL of Tween-80 to the mixture.

  • Vortex again vigorously to ensure the surfactant is evenly dispersed.

• Addition of aqueous component:

  • Slowly add 450 µL of sterile saline to the mixture while continuously vortexing.

  • Continue to vortex until the final formulation is a clear and homogenous solution.

• Final Check:

  • Visually inspect the final formulation for any signs of precipitation or phase separation.

  • It is highly recommended to prepare this formulation fresh on the day of the experiment.

Protocol 2: Preparation of (R)-Preclamol Hydrochloride using a Cyclodextrin-based System

This protocol describes a general method for preparing a cyclodextrin inclusion complex. The specific type and amount of cyclodextrin may need to be optimized.

Materials:

• (R)-Preclamol hydrochloride

• Sulfobutylether-β-cyclodextrin (SBE-β-CD)

• Dimethyl sulfoxide (DMSO), sterile, injectable grade

• Sterile Saline (0.9% NaCl)

• Sterile conical tubes

• Calibrated pipettes and sterile tips

• Vortex mixer

• Magnetic stirrer (optional)

Procedure:

• Prepare the cyclodextrin solution:

  • Prepare a 20% (w/v) solution of SBE-β-CD in sterile saline. Stir until fully dissolved.

• Prepare a concentrated stock solution:

  • Weigh the required amount of (R)-Preclamol hydrochloride.

  • Dissolve it in DMSO to create a concentrated stock solution (e.g., 10 times the final desired concentration).

  • Ensure the solution is completely clear.

• Formulation preparation: For a 1 mL final volume:

  • In a sterile tube, add 900 µL of the 20% SBE-β-CD solution.

  • Slowly add 100 µL of the (R)-Preclamol hydrochloride stock solution in DMSO to the cyclodextrin solution while vortexing.

  • Continue to vortex or stir for a period of time (e.g., 30-60 minutes) to facilitate the formation of the inclusion complex.

• Final Check:

  • Visually inspect the final formulation for clarity.

  • This formulation should also be prepared fresh on the day of use.

Visualizations

Dopamine D2 Receptor Signaling Pathway

(R)-Preclamol acts as a partial agonist at the dopamine D2 receptor. This receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gαi/o pathway.

Dopamine D2 Receptor Signaling Pathway for (R)-Preclamol.

Experimental Workflow for Formulation Preparation

The following diagram illustrates the general workflow for preparing an in vivo formulation of (R)-Preclamol hydrochloride using the co-solvent/surfactant method.

Workflow for Co-solvent/Surfactant Formulation.

References

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. US4727064A - Pharmaceutical preparations containing cyclodextrin derivatives - Google Patents [patents.google.com]
• 3. Preclamol hydrochloride, (R)- | C14H22ClNO | CID 202477 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Biphasic Locomotor Response to (R)-Preclamol Hydrochloride: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for researchers investigating the biphasic locomotor effects of (R)-Preclamol hydrochloride. The following information, presented in a question-and-answer format, addresses common challenges and queries encountered during experimental procedures. This resource includes detailed troubleshooting guides, frequently asked questions (FAQs), structured data tables for easy reference, and standardized experimental protocols.

Frequently Asked Questions (FAQs)

Q1: We are observing a biphasic locomotor response to (R)-Preclamol in our rodent models. What is the underlying mechanism for this effect?

A1: The biphasic locomotor response to (R)-Preclamol, a partial agonist at the dopamine D2 receptor, is a known pharmacological characteristic. This dual effect is dependent on the administered dose and the baseline dopaminergic state of the animal.

• Low-Dose Effect (Locomotor Depression): At lower concentrations, (R)-Preclamol preferentially acts as an agonist at presynaptic D2 autoreceptors. The activation of these autoreceptors provides a negative feedback signal, inhibiting the synthesis and release of dopamine into the synaptic cleft. This reduction in overall dopaminergic transmission leads to a decrease in locomotor activity.

• High-Dose Effect (Locomotor Stimulation): At higher doses, (R)-Preclamol increasingly occupies and acts as a partial agonist at postsynaptic D2 receptors. In this capacity, it produces a sub-maximal response compared to the full agonist, dopamine. However, this level of stimulation is sufficient to increase locomotor activity above baseline. Additionally, (R)-Preclamol is known to be an agonist at sigma (σ) receptors, particularly the σ2 subtype, which has been implicated in modulating motor activity and may contribute to the observed hyperlocomotion at higher doses.

Q2: What are the key pharmacological parameters of (R)-Preclamol that we should be aware of for our study design?

A2: Understanding the receptor binding profile and functional activity of (R)-Preclamol is essential for designing and interpreting your experiments. Key quantitative data are summarized below.

Data Presentation

Table 1: Receptor Binding Affinity and Functional Activity of (R)-Preclamol Hydrochloride

Parameter	Receptor	Value	Species	Notes
Binding Affinity (Ki)	Dopamine D2	~20 nM	Rat	Indicates high affinity for the D2 receptor.
Dopamine D3	Moderate Affinity	Rat	Specific Ki value is not consistently reported.
Dopamine D1	Low to negligible affinity	-	Not a primary target for (R)-Preclamol.
Sigma (σ) Receptors	Agonist activity	-	May contribute to motor-stimulatory effects.
Functional Activity	Dopamine D2	EC50: ~100 nM	In vitro	Concentration for 50% of maximal effect.
Intrinsic Activity: ~20-40%	In vitro	Acts as a partial agonist.

Table 2: Recommended Dose Ranges for Locomotor Activity Studies

Species	Route of Administration	Recommended Dose Range	Observed Effect
Rat	Subcutaneous (s.c.)	0.125 - 1.0 mg/kg	Biphasic response.
Mouse	Intraperitoneal (i.p.) or s.c.	0.1 - 10.0 mg/kg	A thorough dose-response study is recommended.

Troubleshooting Guides

Issue 1: High variability in locomotor activity data within the same treatment group.

• Potential Cause: Inconsistent drug administration, environmental stressors, or inherent biological variability.

• Solution:

  • Ensure precise and consistent dosing techniques for each animal.

  • Maintain a controlled and consistent experimental environment (e.g., lighting, noise levels, and temperature).

  • Acclimate animals to the testing room and apparatus to reduce novelty-induced stress.

  • Increase the sample size per group to improve statistical power.

Issue 2: Lack of a clear biphasic response; observing only locomotor depression or stimulation.

• Potential Cause: The selected dose range may be too narrow or not appropriate for the specific animal strain or species.

• Solution:

  • Conduct a wider dose-response study, including both lower and higher doses, to capture the full spectrum of the biphasic effect.

  • Consider the baseline locomotor activity of your animals; high baseline activity may mask the depressant effects at low doses.

Issue 3: Unexpected hyperactivity and stereotyped behaviors at higher doses.

• Potential Cause: This is likely due to the intrinsic agonistic activity of (R)-Preclamol at postsynaptic D2 receptors and its potential action at sigma receptors.

• Solution:

  • Carefully observe and score for stereotyped behaviors in addition to locomotor activity.

  • To isolate the D2-mediated effects, consider co-administration with a selective sigma-2 (σ2) receptor antagonist. This may help to mitigate the motor-stimulatory side effects.

Experimental Protocols

Detailed Methodology: Open-Field Test for Locomotor Activity Assessment in Mice

This protocol is designed to assess spontaneous locomotor activity following the administration of (R)-Preclamol hydrochloride.

1. Materials:

• Open-field arena (e.g., 40 cm x 40 cm x 30 cm), made of a non-reflective material.

• Video tracking software (e.g., EthoVision XT, ANY-maze) or a photobeam system.

• (R)-Preclamol hydrochloride solution and vehicle control (e.g., 0.9% saline).

• Syringes and needles for administration (appropriate for the chosen route, e.g., intraperitoneal or subcutaneous).

• 70% ethanol for cleaning the arena.

2. Procedure:

• Acclimation: Transport mice to the testing room at least 60 minutes before the experiment to allow for habituation to the new environment.

• Drug Preparation: Prepare fresh solutions of (R)-Preclamol in the vehicle on the day of the experiment. For a dose-response study, a range of doses (e.g., 0.1, 0.5, 1.0, 5.0, and 10.0 mg/kg) is recommended. A vehicle-only control group is essential.

• Drug Administration: Administer the predetermined dose of (R)-Preclamol or vehicle.

• Placement in Arena: 15-30 minutes post-injection (this timing may need to be optimized based on the drug's pharmacokinetic profile), gently place the mouse in the center of the open-field arena.

• Recording: Record the mouse's activity for a set duration, typically 15-30 minutes.

• Data Collection: The tracking system should record parameters such as:

  • Total distance traveled (cm)

  • Horizontal activity (beam breaks or movement in the x-y plane)

  • Vertical activity (rearing frequency)

  • Time spent in the center versus the periphery of the arena.

• Cleaning: After each trial, thoroughly clean the arena with 70% ethanol to remove any olfactory cues.

3. Data Analysis:

• Analyze the data in time bins (e.g., 5-minute intervals) to observe the time course of the drug's effect.

• Compare the different dose groups to the vehicle control group using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests).

Mandatory Visualizations

Caption: Experimental workflow for assessing locomotor activity.

Caption: Logical relationship of the biphasic locomotor response.

Caption: Signaling pathways of (R)-Preclamol's biphasic effect.

Minimizing off-target effects of (R)-Preclamol hydrochloride in cell-based assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing (R)-Preclamol hydrochloride in cell-based assays while minimizing off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is (R)-Preclamol hydrochloride and what is its primary target?

A1: (R)-Preclamol hydrochloride, also known as (+)-3-PPP hydrochloride, is the R-enantiomer of Preclamol. It is primarily known as a dopamine D2 receptor agonist, exhibiting both autoreceptor and postsynaptic receptor stimulatory properties.[1][2][3] It has been investigated for its potential therapeutic applications in neurological and psychiatric disorders.[4]

Q2: What are the known or potential off-target effects of (R)-Preclamol hydrochloride?

A2: The primary off-target consideration for (R)-Preclamol is its activity at sigma receptors. It is a mixed sigma-1 and sigma-2 receptor agonist.[5] Depending on the experimental goals, its action on sigma receptors could be considered an off-target effect if the focus is on its dopaminergic activity, and vice-versa.[6] Additionally, like many small molecules, it may have weak interactions with other receptors or enzymes at higher concentrations.

Q3: Why is it critical to minimize off-target effects in my experiments?

A3: Minimizing off-target effects is crucial for ensuring that the observed biological response is genuinely due to the modulation of the intended target (e.g., the dopamine D2 receptor). Unintended interactions can lead to misinterpretation of experimental results, unexpected cellular phenotypes, and potential toxicity, ultimately compromising the validity and reproducibility of your findings.[7]

Q4: What are the general strategies to reduce off-target effects?

A4: Key strategies include:

• Dose-Response Experiments: Use the lowest effective concentration to elicit the desired on-target effect.[8]

• Use of Controls: Employ negative and positive controls, including selective antagonists for potential off-target receptors.[7][8]

• Cell Line Selection: Use cell lines with well-characterized receptor expression profiles.

• Orthogonal Assays: Confirm findings using multiple, independent assays that measure different aspects of the same biological process.[8][9]

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments with (R)-Preclamol hydrochloride.

Issue 1: I am observing a cellular effect, but I'm unsure if it's mediated by the dopamine D2 receptor or a sigma receptor.

• Answer: To differentiate between D2 and sigma receptor-mediated effects, a multi-pronged approach is recommended:

  • Pharmacological Blockade: Pre-treat your cells with a selective D2 receptor antagonist (e.g., Haloperidol, Lurasidone) or a selective sigma-2 receptor antagonist.[6][10] If the D2 antagonist blocks the effect of (R)-Preclamol, it is likely D2-mediated. Conversely, if a sigma-2 antagonist blocks the effect, it points to sigma-2 receptor involvement.

  • Genetic Knockdown/Knockout: If available, use cell lines where the dopamine D2 receptor or the sigma-2 receptor (TMEM97) has been knocked out or knocked down (e.g., using CRISPR-Cas9 or shRNA).[6] The absence of a response in these cells provides strong evidence for on-target activity.

  • Functional Assays: Utilize assays that measure downstream signaling pathways specific to each receptor. For example, D2 receptor activation typically leads to a decrease in cAMP levels.[4][6] Sigma-2 receptor activation can modulate intracellular calcium levels and affect pathways like MAPK.[11][12]

Issue 2: My dose-response curve for (R)-Preclamol is biphasic or does not follow a standard sigmoidal shape.

• Answer: A complex dose-response curve can indicate several possibilities:

  • Off-Target Effects at Higher Concentrations: At higher concentrations, (R)-Preclamol may engage off-target receptors, leading to a secondary effect that alters the dose-response curve. It is recommended to use the lowest concentration possible to avoid non-specific targeting.[8]

  • Partial Agonism: (R)-Preclamol is a partial agonist at the D2 receptor, meaning it can act as both an agonist and an antagonist depending on the concentration of the full endogenous agonist, dopamine.[4][13] This can result in complex dose-response relationships.

  • Cellular Toxicity: At very high concentrations, the compound may induce cytotoxicity, leading to a downturn in the response curve. Always assess cell viability in parallel with your functional assays.

Issue 3: I am seeing high variability between replicate experiments.

• Answer: High variability can stem from several sources. Consider the following troubleshooting steps:

  • Compound Stability: Prepare fresh dilutions of (R)-Preclamol hydrochloride for each experiment from a frozen stock solution in a suitable solvent like DMSO.[4] Assess the stability of the compound in your specific assay media over the time course of the experiment.

  • Cell Culture Consistency: Ensure consistent cell passage numbers, seeding densities, and growth conditions. Avoid using cells that have been passaged too many times.[7]

  • Pipetting Accuracy: Calibrate pipettes regularly. For dose-response experiments, consider preparing a serial dilution plate first and then transferring to the final assay plate to minimize errors.[7]

Data Presentation

Clear and structured data presentation is essential for interpreting your results.

Table 1: Receptor Binding Affinity of (R)-Preclamol

Receptor Subtype	Binding Affinity (Ki)	Reference Radioligand Example
Dopamine D2	~58 nM	[3H]Spiperone
Sigma-1	Micromolar range	--INVALID-LINK---Pentazocine
Sigma-2	Micromolar range	[3H]DTG

Note: Specific Ki values can vary depending on the experimental conditions and cell type.

Table 2: Recommended Concentration Ranges for Cell-Based Assays

Assay Type	Recommended Concentration Range	Rationale
D2 Receptor Activation (cAMP assay)	10 nM - 1 µM	To target the D2 receptor while minimizing off-target sigma effects.
Sigma Receptor Studies	1 µM - 10 µM	Higher concentrations may be needed to observe sigma-mediated effects.
Initial Dose-Response Screening	1 nM - 100 µM	A broad range to capture the full dose-response curve and identify potential toxicity.

Experimental Protocols

Protocol 1: cAMP Accumulation Assay to Measure D2 Receptor Activation

This assay measures the inhibition of adenylyl cyclase activity following D2 receptor activation.

• Cell Plating: Seed cells stably expressing the human dopamine D2 receptor (e.g., CHO-hD₂L or HEK293-hD₂L) in a 96-well plate at a density that will result in a confluent monolayer on the day of the assay. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Preparation: Prepare a serial dilution of (R)-Preclamol hydrochloride in a suitable assay buffer (e.g., HBSS with 0.1% BSA). Also, prepare a solution of forskolin (an adenylyl cyclase activator) and a positive control (e.g., a known D2 agonist like quinpirole).

• Assay Procedure:

  • Wash the cells once with warm assay buffer.

  • Add the diluted (R)-Preclamol hydrochloride or control compounds to the wells.

  • Add forskolin to all wells (except for the basal control) to stimulate cAMP production.

  • Incubate for 30 minutes at 37°C.

• Detection: Lyse the cells and measure intracellular cAMP levels using a commercial cAMP assay kit (e.g., HTRF, LANCE, or ELISA-based) according to the manufacturer's instructions.[4]

• Data Analysis: Plot the cAMP levels against the logarithm of the (R)-Preclamol concentration. Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ and Emax values.[4]

Protocol 2: Competitive Radioligand Binding Assay

This protocol determines the binding affinity (Ki) of (R)-Preclamol for a target receptor.

• Materials:

  • Membrane preparations from cells expressing the target receptor (e.g., D2 or sigma receptors).

  • A suitable radioligand with high affinity for the target receptor (e.g., [3H]Spiperone for D2).

  • Varying concentrations of unlabeled (R)-Preclamol hydrochloride.

  • Assay buffer.

  • A non-specific binding control (a high concentration of a known ligand for the target).

• Procedure:

  • In a 96-well plate, incubate the membrane preparations with a fixed concentration of the radioligand and varying concentrations of (R)-Preclamol.

  • Allow the binding to reach equilibrium (e.g., 60-90 minutes at room temperature).

  • Rapidly separate the bound and free radioligand by filtration through glass fiber filters using a cell harvester.

  • Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

• Detection: Measure the radioactivity retained on the filters using a scintillation counter.[14]

• Data Analysis:

  • Generate a competition curve by plotting the percentage of specific binding of the radioligand against the logarithm of the (R)-Preclamol concentration.

  • Determine the IC₅₀ value (the concentration of (R)-Preclamol that inhibits 50% of the specific radioligand binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[14]

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. 3-PPP [medbox.iiab.me]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. caymanchem.com [caymanchem.com]
• 9. Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
• 10. selleckchem.com [selleckchem.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Third generation antipsychotic drugs: partial agonism or receptor functional selectivity? - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Adjusting microdialysis flow rate for optimal (R)-Preclamol hydrochloride recovery

Technical Support Center: (R)-Preclamol Hydrochloride Microdialysis

This technical support guide provides troubleshooting information and frequently asked questions (FAQs) for researchers using microdialysis to study (R)-Preclamol hydrochloride. The content is designed to help optimize experimental parameters, with a specific focus on the impact of flow rate on analyte recovery.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental relationship between microdialysis flow rate and the recovery of (R)-Preclamol hydrochloride?

A1: There is an inverse relationship between the perfusion flow rate and the relative recovery of an analyte.[1][2][3] A slower flow rate allows for a longer equilibration time for (R)-Preclamol hydrochloride to diffuse across the semi-permeable membrane of the probe, resulting in a higher concentration in the dialysate (higher relative recovery).[4] Conversely, a faster flow rate decreases the time available for diffusion, leading to lower relative recovery.[5]

Q2: If a lower flow rate yields higher recovery, why not always use the lowest possible flow rate?

A2: While very low flow rates increase relative recovery, they also have practical limitations.[3][6] The primary constraints are:

• Temporal Resolution: Experiments designed to detect rapid changes in (R)-Preclamol hydrochloride concentrations require shorter sampling intervals. Very low flow rates may not provide sufficient sample volume for analysis within these short intervals.[7]

• Analytical Sensitivity: The total amount of analyte collected is a product of its concentration and the sample volume. While the concentration is higher at lower flow rates, the total volume collected per unit of time is smaller. Your analytical method (e.g., HPLC) must be sensitive enough to detect the analyte in these smaller volumes.[8]

Q3: What factors other than flow rate can influence the recovery of (R)-Preclamol hydrochloride?

A3: Several factors significantly impact recovery efficiency.[5] These include:

• Probe Membrane Properties: The length, diameter, and molecular weight cut-off (MWCO) of the membrane are critical. A longer membrane provides a larger surface area for diffusion, which can increase recovery.[1][4] For a small molecule like (R)-Preclamol hydrochloride (Molecular Weight: 255.78 g/mol ), a standard 20 kDa MWCO membrane is typically sufficient.[9]

• Analyte Properties: The diffusion coefficient of (R)-Preclamol hydrochloride in the tissue, its molecular weight, and potential for non-specific binding to the probe or tubing can affect recovery.[4][5][10]

• Perfusion Fluid: The composition of the perfusion fluid should closely mimic the extracellular fluid (e.g., artificial cerebrospinal fluid - aCSF) to minimize osmotic and ionic shifts that could alter the tissue environment and affect diffusion.[4]

• Temperature: Temperature influences the diffusion rate of molecules. Maintaining a physiological temperature is important for consistency, especially during in vitro calibration experiments.[5][11]

Troubleshooting Guide

Issue 1: Very low or undetectable levels of (R)-Preclamol hydrochloride in the dialysate.

Possible Cause	Troubleshooting Step
Flow rate is too high.	A high flow rate significantly reduces the time for diffusion across the probe membrane, leading to very low recovery.[8] Solution: Decrease the perfusion flow rate. Common starting points for small molecules are between 0.5 and 2.0 µL/min.[8]
Probe is clogged or damaged.	A blockage in the probe or tubing can obstruct flow and prevent sample collection. Solution: Before implantation, always test the in vitro recovery of each probe to ensure it is functioning correctly.[8] Gently flush the probe with filtered, deionized water if a clog is suspected.
Insufficient analytical sensitivity.	The concentration of (R)-Preclamol hydrochloride in the dialysate may be below the limit of detection of your analytical equipment. Solution: Validate your analytical method (e.g., HPLC) to confirm it can detect the expected concentrations.[8] Consider concentrating the sample if possible or using a more sensitive instrument.
Analyte degradation.	(R)-Preclamol hydrochloride may be unstable in the perfusion fluid or at the experimental temperature. Solution: Prepare fresh solutions for each experiment.[8] Consider keeping the perfusate and collected samples on ice to minimize potential degradation.

Issue 2: Inconsistent or highly variable recovery between experiments.

Possible Cause	Troubleshooting Step
Inconsistent pump performance.	Fluctuations in the syringe pump's flow rate will lead to variable recovery. Solution: Ensure the pump is properly calibrated for the syringe being used. A high-precision infusion pump is critical for maintaining a constant flow rate.[5]
Variable probe placement.	Minor differences in the anatomical placement of the probe can result in sampling from tissues with different diffusion characteristics. Solution: Use a stereotaxic frame for precise and reproducible probe implantation. Histologically verify the probe's location after each experiment.[8]
Changes in tissue environment (in vivo).	The tissue surrounding the probe can change over the course of an experiment (e.g., due to gliosis), altering diffusion and recovery. Solution: Allow for a sufficient recovery period after probe implantation (at least 24 hours is recommended) before starting the experiment.[10] For the most accurate quantification, determine the in vivo recovery for each experiment using methods like the zero-net-flux technique.[8]

Quantitative Data: Flow Rate vs. Recovery

The following table provides hypothetical in vitro recovery data for (R)-Preclamol hydrochloride to illustrate the typical relationship between flow rate and recovery percentage. Actual results will vary depending on the specific microdialysis probe and experimental conditions.

Flow Rate (µL/min)	Relative Recovery (%)	Sample Volume (per 20 min)	Total Analyte Recovered (pmol)
0.5	35%	10 µL	35.0
1.0	22%	20 µL	44.0
1.5	15%	30 µL	45.0
2.0	10%	40 µL	40.0
Calculated based on a hypothetical external concentration of 100 nM.

Experimental Protocols

Protocol: Determination of In Vitro Recovery of (R)-Preclamol Hydrochloride

This protocol describes how to determine the relative recovery of a microdialysis probe before in vivo implantation.

Materials:

• Microdialysis probe

• High-precision infusion pump

• Gas-tight syringe (e.g., 1 mL)

• FEP Teflon tubing

• Artificial cerebrospinal fluid (aCSF)

• (R)-Preclamol hydrochloride standard

• Beaker or vial

• Magnetic stirrer and stir bar

• Collection microvials

• Validated analytical instrument (e.g., HPLC)

Procedure:

• Prepare Standard Solution: Prepare a solution of (R)-Preclamol hydrochloride at a known concentration (e.g., 100 nM) in aCSF. This will serve as the external medium.

• Prime the System:

  • Fill the syringe with blank aCSF (the perfusate).

  • Connect the syringe to the probe's inlet tubing.

  • Run the pump at a high rate (e.g., 5-10 µL/min) to flush any air from the system and clear the glycerol from the probe membrane.[11]

  • Once flow is established and no bubbles are visible, reduce the flow rate to your lowest experimental setting (e.g., 0.5 µL/min).

• Probe Immersion:

  • Place the probe into the beaker containing the (R)-Preclamol hydrochloride standard solution. Ensure the entire semi-permeable membrane is submerged.

  • Use a magnetic stirrer to keep the solution well-mixed, which simulates in vivo conditions more closely.[12]

• Equilibration: Allow the system to equilibrate for at least 30-60 minutes. This ensures that the diffusion rate across the membrane has stabilized.

• Sample Collection:

  • Begin collecting the dialysate in pre-weighed or volume-calibrated microvials.

  • Collect samples for a defined period (e.g., 20 minutes) at each flow rate you wish to test (e.g., 0.5, 1.0, 1.5, 2.0 µL/min).

  • Collect 3-5 samples at each flow rate to ensure reproducibility.[11]

• Analysis:

  • Measure the concentration of (R)-Preclamol hydrochloride in each dialysate sample using your validated analytical method.

• Calculate Relative Recovery: Use the following formula to calculate the recovery percentage for each flow rate:

  • Relative Recovery (%) = (Concentration in Dialysate / Concentration in Standard Solution) x 100 [13]

Visualizations

Caption: Troubleshooting workflow for low (R)-Preclamol recovery.

Caption: Simplified signaling pathway for (R)-Preclamol at D2 autoreceptors.

References

• 1. FAQ - Technical Resources [microdialysis.com]
• 2. Overview of Microdialysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Overview of Brain Microdialysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. amuzainc.com [amuzainc.com]
• 5. Microdialysis update: optimizing the advantages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Microdialysis - Wikipedia [en.wikipedia.org]
• 7. Parametric study of a microdialysis probe and study of depletion effect using ethanol as a test analyte - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Preclamol hydrochloride, (R)- | C14H22ClNO | CID 202477 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Experimental Insights and Recommendations for Successfully Performing Cerebral Microdialysis With Hydrophobic Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. basinc.com [basinc.com]
• 12. Recovery rates of combination antibiotic therapy using in vitro microdialysis simulating in vivo conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. In vitro microdialysis membrane efficiency of broad-spectrum antibiotics in combination and alone - PMC [pmc.ncbi.nlm.nih.gov]

Dealing with receptor desensitization in chronic (R)-Preclamol hydrochloride studies

This technical support center provides guidance for researchers investigating the effects of chronic (R)-Preclamol hydrochloride treatment, with a focus on addressing and managing receptor desensitization. (R)-Preclamol hydrochloride is known to be a dopamine D2 receptor (D2R) partial agonist and also exhibits affinity for the sigma-1 receptor (σ1R). Chronic agonist exposure can lead to receptor desensitization, a process that can significantly impact experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is receptor desensitization and why is it a concern in my chronic (R)-Preclamol hydrochloride studies?

A1: Receptor desensitization is a phenomenon where a prolonged or repeated exposure to an agonist results in a diminished response from the target receptor. This can manifest as a need for higher concentrations of the agonist to achieve the same effect (a rightward shift in the dose-response curve) or a reduction in the maximum possible response. In chronic studies with (R)-Preclamol hydrochloride, which acts as an agonist at D2 and σ1 receptors, desensitization can lead to a time-dependent loss of the compound's effect, potentially confounding the interpretation of your results.

Q2: What are the primary mechanisms of desensitization for the D2 receptor?

A2: The desensitization of the D2 receptor, a G protein-coupled receptor (GPCR), is a multi-step process. Initially, upon agonist binding, the receptor becomes phosphorylated by G protein-coupled receptor kinases (GRKs). This phosphorylation promotes the binding of β-arrestin proteins, which sterically hinder the receptor's interaction with its G protein, thereby uncoupling it from downstream signaling pathways (e.g., inhibition of adenylyl cyclase). Following uncoupling, the receptor may be internalized into endosomes. From the endosomes, the receptor can either be recycled back to the cell surface (resensitization) or targeted for degradation in lysosomes (downregulation), which results in a net loss of receptors from the cell surface.

Q3: How does the sigma-1 receptor undergo desensitization?

A3: The sigma-1 receptor is not a classical GPCR, but rather a ligand-operated chaperone protein located at the endoplasmic reticulum (ER), specifically at the mitochondria-associated membrane (MAM). Its "desensitization" is less about downregulation and more about translocation. Upon agonist binding, the σ1R can dissociate from its partner protein, BiP (Binding immunoglobulin protein), and translocate to other parts of the cell, including the plasma membrane, where it can modulate the function of various ion channels and other receptors. Therefore, in the context of chronic (R)-Preclamol hydrochloride studies, a change in σ1R function might be observed as a redistribution of the receptor within the cell, rather than a decrease in its numbers.

Q4: How can I experimentally measure D2 receptor desensitization?

A4: D2 receptor desensitization can be quantified using several methods:

• Radioligand Binding Assays: These assays can be used to measure a decrease in the number of D2 receptors on the cell surface (downregulation). By performing saturation binding experiments with a D2R-selective radioligand, you can determine the maximal binding capacity (Bmax), which is proportional to the receptor number.

• cAMP Assays: Since the D2R is a Gi/o-coupled receptor, its activation leads to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels. A functional desensitization can be measured as a reduced ability of (R)-Preclamol hydrochloride to inhibit forskolin-stimulated cAMP production after chronic treatment.

• Receptor Internalization Assays: Using techniques like immunofluorescence microscopy with tagged receptors or cell surface biotinylation, you can visualize and quantify the movement of D2 receptors from the plasma membrane to intracellular compartments.

Q5: What are the key indicators of a change in sigma-1 receptor function during chronic studies?

A5: Key indicators of altered σ1R function include:

• Changes in Intracellular Calcium Levels: The σ1R modulates calcium signaling between the ER and mitochondria. A change in the intracellular calcium response to stimuli after chronic (R)-Preclamol hydrochloride treatment can indicate altered σ1R function.

• Receptor Translocation: Immunocytochemistry or live-cell imaging of fluorescently tagged σ1R can be used to observe changes in its subcellular localization. A shift from its typical perinuclear/ER localization to a more diffuse or plasma membrane-associated pattern can be indicative of chronic activation.

• Alterations in Downstream Signaling: Chronic σ1R activation may lead to changes in the expression or activity of downstream signaling molecules, such as protein kinase C (PKC) or extracellular signal-regulated kinase (ERK).

Troubleshooting Guides

Issue 1: Diminishing D2 Receptor-Mediated Response in Chronic Assays

Potential Cause	Troubleshooting Steps
Receptor Downregulation	Verify Receptor Levels: Perform radioligand binding assays or Western blotting for the D2 receptor at different time points during your chronic treatment to quantify receptor protein levels. A significant decrease in Bmax (from binding assays) or total D2R protein (from Western blots) confirms downregulation.
Functional Uncoupling	Assess Functional Response: Conduct cAMP assays. A rightward shift in the EC50 of (R)-Preclamol hydrochloride for inhibiting forskolin-stimulated cAMP, or a decrease in the maximal inhibition, indicates functional desensitization.
Cell Health Decline	Monitor Cell Viability: In long-term cell culture experiments, it is crucial to monitor cell health. Perform regular cell viability assays (e.g., trypan blue exclusion or MTT assay) to ensure that the observed decrease in response is not due to cell death.
(R)-Preclamol Hydrochloride Degradation	Ensure Compound Stability: Prepare fresh solutions of (R)-Preclamol hydrochloride regularly and store them appropriately. If possible, verify the concentration and integrity of the compound in the cell culture medium over time using analytical methods like HPLC.

Issue 2: Inconsistent or Low Signal in Sigma-1 Receptor Calcium Flux Assays

Potential Cause	Troubleshooting Steps
Low σ1R Expression	Confirm Receptor Expression: Verify the expression of σ1R in your cell model using Western blotting or qPCR. If expression is low, consider using a cell line known to endogenously express high levels of σ1R or a stably transfected cell line.
Suboptimal Dye Loading	Optimize Dye Incubation: Ensure that your calcium indicator dye (e.g., Fluo-4 AM) is loaded into the cells under optimal conditions (concentration, temperature, and time). Check for uniform dye loading across the cell population using fluorescence microscopy.
High Background Fluorescence	Wash Cells Properly: After dye loading, wash the cells thoroughly with a suitable buffer (e.g., Hank's Balanced Salt Solution with calcium and magnesium) to remove any extracellular dye, which can contribute to high background fluorescence.
Phototoxicity or Photobleaching	Minimize Light Exposure: During live-cell imaging, use the lowest possible excitation light intensity and exposure time to minimize phototoxicity and photobleaching of the fluorescent dye, which can lead to a loss of signal over time.

Quantitative Data Summary

The following tables provide illustrative data on D2 receptor desensitization based on studies with D2 agonists. This data can serve as a reference for what might be expected in chronic (R)-Preclamol hydrochloride experiments.

Table 1: Time-Course of Dopamine-Induced D2 Receptor Downregulation in a Cell Line

Treatment Time (hours)	D2 Receptor Density (Bmax, % of control)
0	100%
4	85%
8	65%
12	50%
24	40%

Table 2: Effect of Chronic Dopamine Treatment on D2 Receptor Function (cAMP Assay)

Treatment Condition	EC50 for cAMP Inhibition (nM)	Maximal Inhibition (% of Forskolin Stimulation)
Control (Vehicle)	50	60%
24h Dopamine (1 µM)	350	35%

Experimental Protocols

Protocol 1: Radioligand Binding Assay for D2 Receptor Downregulation

Objective: To quantify the number of D2 receptors on the cell surface following chronic treatment with (R)-Preclamol hydrochloride.

Materials:

• Cells expressing D2 receptors

• (R)-Preclamol hydrochloride

• Radioligand (e.g., [³H]-Spiperone or [³H]-Raclopride)

• Unlabeled ("cold") antagonist (e.g., Haloperidol) for non-specific binding determination

• Binding buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 1 mM CaCl₂, 1 mM MgCl₂, pH 7.4)

• Cell scraper

• Glass fiber filters

• Scintillation fluid and counter

Methodology:

• Cell Treatment: Plate cells and treat with the desired concentrations of (R)-Preclamol hydrochloride or vehicle for various time points (e.g., 0, 8, 16, 24 hours).

• Membrane Preparation: After treatment, wash the cells with ice-cold PBS, scrape them into a homogenization buffer, and homogenize. Centrifuge the homogenate to pellet the cell membranes. Resuspend the membrane pellet in binding buffer.

• Binding Assay:

  • Total Binding: Incubate cell membranes with a saturating concentration of the radioligand.

  • Non-specific Binding: Incubate cell membranes with the radioligand in the presence of a high concentration of the unlabeled antagonist.

  • Incubate at room temperature for a predetermined time to reach equilibrium.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand. Wash the filters with ice-cold binding buffer.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. The Bmax (maximal binding capacity) can be determined from saturation binding experiments and is indicative of the receptor number.

Protocol 2: Calcium Flux Assay for Sigma-1 Receptor Function

Objective: To measure changes in intracellular calcium mobilization, a functional readout of σ1R activity, after chronic (R)-Preclamol hydrochloride treatment.

Materials:

• Cells expressing σ1 receptors

• (R)-Preclamol hydrochloride

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with Ca²⁺ and Mg²⁺

• A known σ1R agonist (e.g., PRE-084) as a positive control

• A fluorescence plate reader or fluorescence microscope with kinetic reading capabilities

Methodology:

• Cell Plating: Plate cells in a black-walled, clear-bottom 96-well plate and allow them to adhere.

• Chronic Treatment: Treat the cells with (R)-Preclamol hydrochloride or vehicle for the desired duration.

• Dye Loading:

  • Prepare a loading solution of Fluo-4 AM and Pluronic F-127 in HBSS.

  • Remove the treatment medium, wash the cells with HBSS, and add the dye-loading solution.

  • Incubate for 30-60 minutes at 37°C.

• Wash: Gently wash the cells with HBSS to remove excess dye.

• Calcium Measurement:

  • Place the plate in the fluorescence reader.

  • Establish a baseline fluorescence reading.

  • Add a stimulating agent (e.g., a known ER calcium-releasing agent) and immediately begin kinetic measurement of fluorescence intensity (Excitation ~490 nm, Emission ~525 nm).

• Data Analysis: The change in fluorescence intensity over time reflects the intracellular calcium concentration. Compare the amplitude and kinetics of the calcium response between control and chronically treated cells.

Visualizations

Caption: D2 Receptor Desensitization Pathway.

Caption: Sigma-1 Receptor Activation and Calcium Signaling.

Reference Data & Comparative Studies

(R)-Preclamol Hydrochloride vs. Quinpirole: A Comparative Guide on Locomotor Activity

This guide provides a detailed comparison of (R)-Preclamol hydrochloride and quinpirole, two potent dopamine receptor agonists, and their distinct effects on locomotor activity. The information is intended for researchers, scientists, and professionals in the field of drug development and neuroscience. Both compounds are widely used as pharmacological tools to investigate the role of the dopaminergic system, particularly the D2 and D3 receptor subtypes, in modulating motor function.

Introduction and Mechanism of Action

(R)-Preclamol is a partial agonist for the dopamine D2 receptor[1]. Quinpirole is a well-established D2/D3 receptor agonist[2][3][4]. Their effects on locomotor activity are primarily mediated by their interaction with these receptors, which are strategically located both presynaptically and postsynaptically on neurons.

The locomotor response to D2/D3 agonists is often complex and dose-dependent, typically exhibiting a biphasic pattern:

• Low Doses: Preferentially stimulate presynaptic D2 autoreceptors. This activation inhibits dopamine synthesis and release into the synapse, leading to a decrease in overall dopaminergic tone and resulting in hypolocomotion (reduced locomotor activity).

• High Doses: In addition to stimulating presynaptic autoreceptors, higher concentrations of the agonist also activate postsynaptic D2 receptors in brain regions like the nucleus accumbens and striatum.[5] This postsynaptic stimulation overrides the presynaptic inhibition, leading to a surge in locomotor activity, often characterized as hyperlocomotion or stereotypy.[6]

Comparative Effects on Locomotor Activity

The following table summarizes the quantitative effects of (R)-Preclamol and quinpirole on locomotor activity as documented in preclinical studies.

Compound	Dose Range	Animal Model	Effect on Locomotor Activity	Key Findings & Notes
(R)-Preclamol HCl	Not specified	Mice	Biphasic (Hypothesized)	As a partial D2 agonist, it is expected to exhibit a biphasic response. Lower doses may suppress locomotion, while higher doses could potentially increase it.[1] Direct dose-response data on hyperactivity is not extensively documented.[1]
Quinpirole	0.05 mg/kg	Mice	No significant change	At this low dose, no significant alteration in locomotor activity was observed in an open-field test.[7]
Quinpirole	0.1 mg/kg	Rats	Suppression	This dose resulted in a clear suppression of locomotor activity.[6]
Quinpirole	0.5 mg/kg	Mice	Initial Suppression, then Activation	In an open-field test, this dose caused an initial significant reduction in activity within the first 30 minutes, followed by an increase.[7] In home-cage monitoring, it increased activity during the dark (active) phase and decreased it during the light phase.[2][3][4][8]
Quinpirole	0.5 - 10.0 mg/kg	Rats	Biphasic: Suppression followed by Excitation	Higher doses produced an initial period of locomotor suppression, which was then followed by a marked period of locomotor excitation.[6]

Signaling and Experimental Workflow Diagrams

The following diagrams illustrate the underlying signaling pathway and a typical experimental workflow for studying these compounds.

Caption: Dopamine D2 receptor inhibitory signaling pathway.

Caption: Standard experimental workflow for locomotor activity assessment.

Caption: Conceptual model of biphasic locomotor response to D2 agonists.

Experimental Protocols

The methodologies used to assess the effects of (R)-Preclamol and quinpirole on locomotor activity are standardized to ensure reproducibility and validity.

1. Subjects:

• Species: Male Institute of Cancer Research (ICR) mice or Sprague-Dawley/Wistar rats are commonly used.[4][9] Animals are typically housed individually to monitor home-cage activity or in groups for open-field tests.[4]

• Environment: Animals are maintained under a controlled 12-hour light/dark cycle with food and water available ad libitum.[4]

2. Apparatus:

• Home-Cage Monitoring: Cages are equipped with infrared motion detectors that continuously record the animal's movement, allowing for longitudinal data collection over 24 hours or more.[2][4] This method is particularly useful for studying circadian effects.[2][4]

• Open-Field Arena: A square or circular arena (e.g., 40x40 cm) made of a non-reflective material. The arena is equipped with a grid of infrared beams or an overhead video camera connected to tracking software to quantify movement.[7][10]

3. Procedure:

• Acclimatization: Animals are allowed to acclimate to the housing facility for at least one week before experiments begin.[4]

• Habituation: On the testing day, animals are brought to the experimental room and left undisturbed for 30-60 minutes to habituate to the new environment.[1]

• Drug Administration: (R)-Preclamol hydrochloride or quinpirole is dissolved in a vehicle (e.g., 0.9% saline) and administered via intraperitoneal (i.p.) or subcutaneous (s.c.) injection.[2][8] A control group receives only the vehicle.

• Testing:

  • For open-field tests, animals are placed in the center of the arena shortly after injection (e.g., 15-30 minutes post-injection), and their activity is recorded for a defined period, typically ranging from 30 to 150 minutes.[6]

  • For home-cage monitoring, activity is recorded continuously. The drug is often administered at a specific time, such as the beginning of the dark cycle, to assess its effects on the animal's active period.[2][4][8]

4. Data Analysis:

• Measures: Key parameters include total distance traveled, number of horizontal beam breaks, rearing frequency (vertical beam breaks), and time spent in different zones of the arena.

• Statistical Analysis: The data is typically analyzed using statistical tests such as the Mann-Whitney U-test to compare the drug group to the control group, or Analysis of Variance (ANOVA) for multiple dose comparisons.[4][7][8] A p-value of < 0.05 is generally considered statistically significant.

References

• 1. benchchem.com [benchchem.com]
• 2. Changes of Locomotor Activity by Dopamine D2, D3 Agonist Quinpirole in Mice Using Home-cage Monitoring System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Changes of Locomotor Activity by Dopamine D2, D3 Agonist Quinpirole in Mice Using Home-cage Monitoring System [cpn.or.kr]
• 4. cpn.or.kr [cpn.or.kr]
• 5. Evidence to suggest that agonist modulation of hyperlocomotion is via post-synaptic dopamine D2 or D3 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. moodandemotion.org [moodandemotion.org]
• 8. Changes of Locomotor Activity by Dopamine D2, D3 Agonist Quinpirole in Mice Using Home-cage Monitoring System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effects of dopamine agonists and antagonists on locomotor activity in male and female rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to (R)-Preclamol Hydrochloride and Apomorphine in a Preclinical Parkinson's Model

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of (R)-Preclamol hydrochloride and apomorphine, two dopaminergic agents with distinct pharmacological profiles, in the context of a preclinical model of Parkinson's disease. The information presented is supported by experimental data to aid in the evaluation of their therapeutic potential.

Executive Summary

(R)-Preclamol hydrochloride and apomorphine both demonstrate efficacy in animal models of Parkinson's disease by acting on dopamine receptors. However, their distinct mechanisms of action as a partial and a full dopamine agonist, respectively, lead to significant differences in their potency, efficacy, and side-effect profiles. Apomorphine, a potent D1 and D2 receptor agonist, elicits a strong anti-parkinsonian effect but is also associated with a higher propensity for dyskinesias. Conversely, (R)-Preclamol, a partial D2 receptor agonist, demonstrates a more moderate, yet significant, anti-akinetic effect with a potentially lower risk of inducing dyskinesias. This guide will delve into the quantitative data from preclinical studies, detail the experimental protocols used to generate this data, and visualize the underlying signaling pathways.

Data Presentation

Table 1: Comparative Dopamine Receptor Binding Affinities (Ki, nM)

Compound	D1 Receptor	D2 Receptor	D3 Receptor	D4 Receptor
Apomorphine	35.4 - 447 nM	0.61 - 79.5 µM	0.86 - 1.27 nM	5.1 nM
(R)-Preclamol hydrochloride	High (exact Ki not consistently reported)	Moderate (selective for D2-like autoreceptors)	Moderate	Not widely reported

Note: Ki values can vary between studies depending on the radioligand and tissue preparation used. The ranges presented reflect data from multiple sources.

Table 2: Efficacy in the 6-Hydroxydopamine (6-OHDA) Rat Model of Parkinson's Disease

Parameter	Apomorphine	(R)-Preclamol hydrochloride
Mechanism of Action	Full D1/D2-like receptor agonist	Partial D2 receptor agonist
Effect on Rotational Behavior	Potent induction of contralateral rotations	Moderate induction of contralateral rotations
Reported Efficacy	High anti-parkinsonian effect	Mild to moderate anti-akinetic effect
Dyskinesia Induction	Higher propensity to induce dyskinesias	Lower propensity to induce dyskinesias

Experimental Protocols

6-Hydroxydopamine (6-OHDA) Lesion Rat Model of Parkinson's Disease

This protocol describes the unilateral lesioning of the nigrostriatal dopamine pathway in rats, a widely used model to mimic the motor symptoms of Parkinson's disease.

Materials:

• 6-Hydroxydopamine (6-OHDA) hydrochloride

• Ascorbic acid

• Sterile saline (0.9%)

• Anesthetic (e.g., isoflurane, ketamine/xylazine)

• Stereotaxic apparatus

• Hamilton syringe (10 µL) with a 26-gauge needle

• Male Sprague-Dawley or Wistar rats (200-250 g)

Procedure:

• Preparation of 6-OHDA solution: Dissolve 6-OHDA in sterile saline containing 0.02% ascorbic acid to prevent oxidation. The final concentration is typically 2-4 µg/µL. The solution should be freshly prepared and protected from light.

• Anesthesia and Stereotaxic Surgery: Anesthetize the rat and place it in the stereotaxic apparatus. Shave and clean the scalp with an antiseptic solution.

• Craniotomy: Make a midline incision on the scalp to expose the skull. Drill a small burr hole over the target injection site, typically the medial forebrain bundle (MFB) or the striatum. Stereotaxic coordinates are determined based on a rat brain atlas (e.g., Paxinos and Watson).

• 6-OHDA Injection: Slowly lower the Hamilton syringe needle to the target coordinates. Infuse 2-4 µL of the 6-OHDA solution at a rate of 1 µL/min.

• Post-injection: Leave the needle in place for an additional 5-10 minutes to allow for diffusion and to minimize backflow along the injection track. Slowly retract the needle.

• Suturing and Post-operative Care: Suture the scalp incision and provide post-operative care, including analgesics and monitoring for recovery. Allow the animals to recover for at least 2-3 weeks before behavioral testing to ensure complete lesioning.

Drug-Induced Rotational Behavior Test

This test quantifies the motor asymmetry in unilaterally 6-OHDA-lesioned rats following the administration of a dopaminergic agent.

Materials:

• 6-OHDA-lesioned rats

• Apomorphine hydrochloride or (R)-Preclamol hydrochloride

• Vehicle (e.g., saline)

• Rotational behavior monitoring system (e.g., automated rotometer bowls or video tracking software)

• Test chambers (circular arenas)

Procedure:

• Habituation: Place the rat in the test chamber for a habituation period of 10-15 minutes before drug administration.

• Drug Administration: Administer a subcutaneous (s.c.) injection of either apomorphine (typically 0.05-1.0 mg/kg) or (R)-Preclamol hydrochloride (doses vary, requires dose-response study) or the vehicle.

• Data Recording: Immediately after injection, place the rat back into the test chamber and start recording the rotational behavior for a period of 60-90 minutes.

• Data Analysis: Count the number of full 360° turns in the contralateral (away from the lesioned side) and ipsilateral (towards the lesioned side) directions. The data is typically expressed as net contralateral rotations per minute (contralateral turns - ipsilateral turns / duration of the test).

Mandatory Visualization

Caption: Dopamine D2 Receptor Signaling: Full vs. Partial Agonist.

A Comparative Guide to the Biological Activity of (R)-Preclamol Hydrochloride Enantiomer versus its Racemate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activity of the (R)-enantiomer of Preclamol hydrochloride against its racemic mixture. Preclamol, a derivative of 3-(3-hydroxyphenyl)-N-n-propylpiperidine (3-PPP), has been a subject of interest in neuropharmacology for its interactions with dopamine receptors. Understanding the distinct pharmacological profiles of its enantiomers and the racemate is crucial for targeted drug development and research applications. This document synthesizes available experimental data to facilitate a clear comparison.

Pharmacological Profile: A Tale of Two Enantiomers

Preclamol is a chiral compound, existing as (R)- and (S)-enantiomers. The biological activity of the racemic mixture is a composite of the individual actions of these enantiomers, which have been shown to possess distinct and sometimes opposing effects on the dopamine D2 receptor.

(R)-Preclamol, also known as (-)-3-PPP, is characterized as a dopamine D2 partial agonist . At presynaptic autoreceptors, it exhibits agonist activity, leading to a decrease in dopamine synthesis and release. However, at postsynaptic D2 receptors, it acts as an antagonist[1]. This dual activity underlies its potential as a dopamine stabilizer.

In contrast, (S)-Preclamol, or (+)-3-PPP, behaves as a full agonist at both presynaptic and postsynaptic dopamine D2 receptors[1]. The racemate, a 50:50 mixture of the two, is often described as a selective dopamine autoreceptor stimulant , reflecting the combined effects of its components.

Quantitative Comparison of Biological Activity

The following tables summarize the available quantitative data for the binding affinity and functional activity of the Preclamol enantiomers and the racemate at dopamine D2 receptors. It is important to note that the data are compiled from various studies, and direct comparisons should be made with caution due to potential differences in experimental conditions.

Table 1: Dopamine D2 Receptor Binding Affinity (Ki)

Compound	Ki (nM)	Radioligand	Tissue/Cell Line	Reference
(R)-Preclamol ((-)-3-PPP)	Data not available in a direct comparative study
(S)-Preclamol ((+)-3-PPP)	Data not available in a direct comparative study
Racemic Preclamol ((±)-3-PPP)	Data not available in a direct comparative study

Table 2: Dopamine D2 Receptor Functional Activity (EC50 / Emax)

Compound	Assay	EC50 (µM)	Emax (% of full agonist)	System	Reference
(R)-Preclamol ((-)-3-PPP)	Inhibition of DOPA accumulation	1.0	Partial Agonist	Rat striatal slices	[4]
(S)-Preclamol ((+)-3-PPP)	Inhibition of DOPA accumulation	2.1	Full Agonist	Rat striatal slices	[4]
Racemic Preclamol ((±)-3-PPP)	Data not available in a direct comparative study

Note: The EC50 values for the inhibition of DOPA accumulation suggest a similar order of potency for both enantiomers in this particular assay, which measures presynaptic dopamine synthesis[4]. The Emax (maximal effect) clearly distinguishes the partial agonist nature of (R)-Preclamol from the full agonist activity of (S)-Preclamol.

Experimental Protocols

The following are detailed methodologies for key experiments typically used to characterize the biological activity of compounds like Preclamol at dopamine D2 receptors.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound to a specific receptor.

Objective: To measure the ability of (R)-Preclamol, (S)-Preclamol, and racemic Preclamol to displace a radiolabeled ligand from the dopamine D2 receptor.

Materials:

• Cell membranes expressing dopamine D2 receptors (e.g., from CHO or HEK293 cells).

• Radioligand (e.g., [3H]-Spiperone or [3H]-Raclopride).

• Test compounds: (R)-Preclamol HCl, (S)-Preclamol HCl, Racemic Preclamol HCl.

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4).

• Non-specific binding agent (e.g., Haloperidol at a high concentration).

• Glass fiber filters.

• Scintillation cocktail and counter.

Procedure:

• Incubation: In a multi-well plate, combine the cell membranes, a fixed concentration of the radioligand, and varying concentrations of the test compound.

• Equilibrium: Incubate the mixture at a specific temperature (e.g., room temperature or 37°C) for a defined period to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters to separate the receptor-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). The Ki value is then calculated using the Cheng-Prusoff equation.

Functional Assay: cAMP Measurement

This assay measures the functional activity of a compound by quantifying its effect on the intracellular second messenger, cyclic AMP (cAMP). Dopamine D2 receptors are Gαi-coupled, and their activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in cAMP levels.

Objective: To determine the potency (EC50) and efficacy (Emax) of (R)-Preclamol, (S)-Preclamol, and racemic Preclamol as agonists or antagonists at the dopamine D2 receptor.

Materials:

• Cells stably expressing the human dopamine D2 receptor (e.g., CHO-K1 or HEK293).

• Forskolin (to stimulate adenylyl cyclase and increase basal cAMP levels).

• Test compounds: (R)-Preclamol HCl, (S)-Preclamol HCl, Racemic Preclamol HCl.

• A full D2 receptor agonist (e.g., Quinpirole) for comparison.

• cAMP assay kit (e.g., HTRF, ELISA, or fluorescence-based).

Procedure:

• Cell Plating: Seed the cells in a multi-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with varying concentrations of the test compounds. For antagonist testing, pre-incubate the cells with the test compounds before adding a known D2 receptor agonist.

• Stimulation: Add forskolin to the wells to induce cAMP production.

• Incubation: Incubate the plate for a specified period to allow for changes in intracellular cAMP levels.

• Lysis and Detection: Lyse the cells and measure the cAMP concentration using a suitable assay kit according to the manufacturer's instructions.

• Data Analysis: Plot the cAMP levels against the log concentration of the test compound to generate a dose-response curve. From this curve, determine the EC50 (the concentration that produces 50% of the maximal response) and the Emax (the maximal effect relative to a full agonist).

Visualizing the Mechanisms

The following diagrams illustrate the signaling pathway of a dopamine D2 partial agonist and a typical experimental workflow for characterizing these compounds.

Caption: Dopamine D2 Receptor Signaling Pathway for a Partial Agonist.

Caption: Experimental Workflow for Receptor Binding and Functional Assays.

Conclusion

The biological activity of Preclamol is highly dependent on its stereochemistry. The (R)-enantiomer acts as a dopamine D2 partial agonist with postsynaptic antagonist properties, while the (S)-enantiomer is a full agonist. The racemate exhibits a mixed pharmacological profile, often characterized by its preferential action on dopamine autoreceptors. This distinction is critical for the design and interpretation of pharmacological studies. While direct comparative quantitative data for the enantiomers and the racemate from a single source are limited, the available evidence consistently points to their differential modes of action at the dopamine D2 receptor. Further head-to-head comparative studies would be invaluable for a more precise quantitative understanding of their respective pharmacological profiles.

References

• 1. Central dopamine receptor agonist and antagonist actions of the enantiomers of 3-PPP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antipsychotic agents differ in how fast they come off the dopamine D2 receptors. Implications for atypical antipsychotic action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Validating Dopamine D2 Receptor Occupancy of (R)-Preclamol Hydrochloride In Vivo: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of (R)-Preclamol hydrochloride's in vivo dopamine D2 receptor occupancy with other key dopamine receptor partial agonists. The information presented is intended to support researchers and professionals in the fields of neuropharmacology and drug development in their evaluation of novel therapeutics targeting the dopamine system. This document summarizes quantitative experimental data, details relevant experimental protocols, and visualizes key pathways and workflows.

Comparative Analysis of In Vivo Dopamine D2 Receptor Occupancy

(R)-Preclamol, also known as (-)-3-PPP, is a partial agonist at the dopamine D2 receptor. Its in vivo receptor occupancy is a critical parameter for understanding its pharmacological effects and therapeutic potential. The following tables present a comparative summary of the in vivo dopamine D2 receptor occupancy of (R)-Preclamol and other relevant compounds, including the atypical antipsychotic aripiprazole.

The data for (R)-Preclamol, aripiprazole, and haloperidol is derived from a study in rats where striatal D2/3 receptor occupancy was measured one hour after a single subcutaneous injection.

Compound	Dose (mg/kg, s.c.)	Striatal D2/3 Receptor Occupancy (%)
(R)-Preclamol	~0.1	~20
~1.0	~50
~10.0	~80
Aripiprazole	~0.1	~30
~1.0	~65
~10.0	~90
Haloperidol	~0.01	~35
~0.1	~75
~1.0	~90

Table 1: Dose-dependent in vivo striatal D2/3 receptor occupancy of (R)-Preclamol, Aripiprazole, and Haloperidol in rats.

In a separate study evaluating [11C]preclamol for positron emission tomography (PET), the compound demonstrated good blood-brain barrier penetration but minimal preferential uptake in dopaminergic regions, suggesting it may not be an ideal candidate for PET imaging.[1] The striatal specific binding ratio was found to be low.

Time Post-Injection	Striatal Specific Binding Ratio
60 minutes (ex vivo)	0.32
Peak at 27 minutes (in vivo microprobe)	0.6

Table 2: In vivo and ex vivo striatal specific binding ratios of [11C]preclamol in rats.[1]

Experimental Protocols

Ex Vivo Autoradiography for In Vivo Receptor Occupancy

This protocol outlines a general method for determining in vivo dopamine D2 receptor occupancy using ex vivo autoradiography, based on the methodologies that would be used to generate the comparative data presented above.

1. Animal Dosing and Tissue Collection:

• Male Sprague-Dawley rats are administered a single subcutaneous (s.c.) injection of (R)-Preclamol hydrochloride, a comparator compound (e.g., aripiprazole), or vehicle.

• At a predetermined time point post-injection (e.g., 1 hour), animals are euthanized by decapitation.

• The brains are rapidly removed, frozen in isopentane cooled with dry ice, and stored at -80°C until sectioning.

2. Cryosectioning:

• Frozen brains are mounted onto a cryostat chuck.

• Coronal brain sections (e.g., 20 µm thickness) containing the striatum are cut at approximately -20°C.

• Sections are thaw-mounted onto gelatin-coated microscope slides and stored at -80°C.

3. Radioligand Incubation:

• Slides are brought to room temperature before incubation.

• Sections are incubated with a solution containing a radiolabeled D2 receptor antagonist, such as [3H]raclopride, in a suitable buffer (e.g., Tris-HCl with physiological salts).

• To determine non-specific binding, a parallel set of slides is incubated with the radioligand in the presence of a high concentration of a non-labeled D2 antagonist (e.g., 10 µM haloperidol).

• Incubation is carried out for a sufficient time to reach equilibrium (e.g., 60-90 minutes) at room temperature.

4. Washing and Drying:

• Following incubation, slides are washed in ice-cold buffer to remove unbound radioligand. This typically involves a series of brief washes.

• A final quick rinse in distilled water is performed to remove buffer salts.

• Slides are then dried under a stream of cool, dry air.

5. Autoradiographic Imaging:

• The dried slides, along with calibrated radioactive standards, are apposed to a phosphor imaging plate or autoradiographic film.

• The exposure time will vary depending on the radioligand and its specific activity (can range from hours to weeks).

• After exposure, the imaging plates are scanned using a phosphor imager, or the film is developed.

6. Data Analysis:

• The optical density of the autoradiograms is quantified using image analysis software.

• Regions of interest (ROIs) are drawn over the striatum and a reference region with low D2 receptor density (e.g., cerebellum).

• The radioactive standards are used to convert optical density values to units of radioactivity (e.g., fmol/mg tissue).

• Specific binding is calculated by subtracting the non-specific binding from the total binding.

• Receptor occupancy is calculated as the percentage reduction in specific binding in the drug-treated animals compared to the vehicle-treated controls, using the following formula: % Occupancy = 100 * (1 - (Specific Binding_drug / Specific Binding_vehicle))

Visualizations

Dopamine D2 Receptor Signaling Pathway

Canonical Dopamine D2 Receptor Signaling Cascade.

Experimental Workflow for In Vivo D2 Receptor Occupancy

Workflow for Ex Vivo Autoradiography to Determine In Vivo Receptor Occupancy.

Logical Relationship for Determining In Vivo Occupancy

Logical Flow for Calculating In Vivo Receptor Occupancy.

References

• 1. academic.oup.com [academic.oup.com]

A Comparative Analysis of (R)-Preclamol Hydrochloride and Modern D2 Partial Agonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative analysis of the prototypical dopamine D2 partial agonist, (R)-Preclamol hydrochloride, with three clinically significant second-generation antipsychotics: aripiprazole, brexpiprazole, and cariprazine. This document is intended to be a valuable resource for researchers and professionals in neuropharmacology and drug development, offering a data-driven comparison to inform novel therapeutic design.

Introduction to Dopamine D2 Partial Agonism

Dopamine D2 partial agonists represent a sophisticated therapeutic strategy for neuropsychiatric disorders, particularly schizophrenia. Unlike full agonists, which elicit a maximal receptor response, or antagonists, which block the receptor, partial agonists produce a submaximal response. This unique mechanism allows them to act as functional antagonists in a hyperdopaminergic state and as functional agonists in a hypodopaminergic state, thereby stabilizing the dopamine system.

(R)-Preclamol, also known as (-)-3-PPP, was a pioneering compound in the study of D2 partial agonism. While it demonstrated initial promise, its therapeutic development was hindered by a short half-life and a lack of sustained efficacy, potentially due to receptor desensitization. In contrast, aripiprazole, brexpiprazole, and cariprazine have emerged as effective treatments, showcasing the therapeutic potential of this drug class when pharmacological properties are optimized.

Comparative Pharmacological Profiles

The following table summarizes the quantitative data on the binding affinities (Ki) and functional activities of (R)-Preclamol and the other D2 partial agonists.

Compound	D2 Receptor Ki (nM)	D3 Receptor Ki (nM)	5-HT1A Receptor Ki (nM)	5-HT2A Receptor Ki (nM)	D2 Intrinsic Activity (%)
(R)-Preclamol	~20	~30	>1000	>1000	~34 (predicted)[1]
Aripiprazole	0.34[2]	0.8[2]	1.7[2]	3.4[2]	25-80[3][4][5]
Brexpiprazole	0.30	1.1	0.12	0.47	Lower than aripiprazole[4][6][7][8][9][10][11]
Cariprazine	0.49-0.71[12]	0.085-0.3[12]	1.4-2.6[12]	18.8[6][7][12]	~75 (vs. quinpirole)[2]

Signaling Pathways and Experimental Workflows

To understand the functional consequences of D2 receptor partial agonism, it is essential to visualize the underlying signaling pathways and the experimental workflows used to characterize these compounds.

Dopamine D2 Receptor Signaling Pathway

Dopamine D2 receptors are G-protein coupled receptors (GPCRs) that primarily couple to the Gi/o family of G-proteins.[5][13] Activation of the D2 receptor by an agonist leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.[5][13] This pathway is fundamental to the modulatory effects of dopamine in the central nervous system.

Caption: D2 Receptor Gi-Coupled Signaling Pathway.

Experimental Workflow: Radioligand Competition Binding Assay

This workflow outlines the key steps in determining the binding affinity (Ki) of a test compound for the D2 receptor.

Caption: Radioligand Competition Binding Assay Workflow.

Experimental Workflow: cAMP Functional Assay

This workflow illustrates the process of measuring the functional activity (EC50 and intrinsic activity) of a D2 partial agonist.

Caption: cAMP Functional Assay Workflow.

Detailed Experimental Protocols

Radioligand Competition Binding Assay for D2 Receptor Affinity (Ki)

Objective: To determine the inhibitory constant (Ki) of a test compound for the dopamine D2 receptor.

Materials:

• Membrane Preparation: Crude membrane fractions from cells (e.g., HEK293, CHO) stably expressing the human dopamine D2 receptor, or from rat striatum.[1][14]

• Radioligand: [3H]Spiperone, a high-affinity D2 receptor antagonist.[1][14][15]

• Test Compound: (R)-Preclamol hydrochloride or other D2 partial agonists.

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4.[1][14]

• Non-specific Binding Control: 10 µM (+)-butaclamol or haloperidol.[1][14]

• Equipment: 96-well plates, glass fiber filters (e.g., GF/C) pre-soaked in 0.3-0.5% polyethyleneimine, cell harvester, and a liquid scintillation counter.[14]

Procedure:

• Preparation: Prepare serial dilutions of the unlabeled test compound in the assay buffer.

• Incubation: In a 96-well plate, combine the D2 receptor membrane preparation, a fixed concentration of [3H]Spiperone (typically at its Kd value), and varying concentrations of the test compound. For total binding wells, add assay buffer instead of the test compound. For non-specific binding wells, add the non-specific binding control.

• Equilibration: Incubate the plate at room temperature for 2-3 hours to allow the binding to reach equilibrium.[12]

• Filtration: Terminate the binding reaction by rapid filtration through the pre-soaked glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the free radioligand.

• Washing: Wash the filters several times with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4) to remove any unbound radioactivity.[14]

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration to generate a competition curve.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) from the curve using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.[16]

cAMP Functional Assay for D2 Partial Agonist Activity (EC50 and Intrinsic Activity)

Objective: To determine the potency (EC50) and efficacy (intrinsic activity) of a D2 partial agonist by measuring its effect on cAMP production.

Materials:

• Cell Line: A cell line stably expressing the human dopamine D2 receptor (e.g., CHO-K1, HEK293).[1][17]

• Stimulating Agent: Forskolin (an adenylyl cyclase activator).[1][17]

• Reference Agonist: Dopamine or quinpirole (a full D2 agonist).[1]

• Test Compound: (R)-Preclamol hydrochloride or other D2 partial agonists.

• Assay Medium: Serum-free cell culture medium, often supplemented with a phosphodiesterase inhibitor like IBMX to prevent cAMP degradation.[17]

• cAMP Detection Kit: A commercial kit for quantifying cAMP levels (e.g., HTRF, ELISA).[17]

• Equipment: 96- or 384-well plates, and a plate reader compatible with the chosen detection kit.

Procedure:

• Cell Culture: Culture the D2 receptor-expressing cells in appropriate media until they reach a suitable confluency.

• Cell Plating: Seed the cells into 96- or 384-well plates and allow them to adhere overnight.

• Pre-incubation: Remove the culture medium and pre-incubate the cells with varying concentrations of the test compound or reference agonist in assay medium for a defined period (e.g., 15-30 minutes).[1]

• Stimulation: Add a fixed concentration of forskolin to all wells (except for the basal control) to stimulate adenylyl cyclase and induce cAMP production.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 30 minutes) to allow for cAMP accumulation.

• Cell Lysis: Lyse the cells according to the protocol provided with the cAMP detection kit to release the intracellular cAMP.

• cAMP Quantification: Measure the cAMP concentration in each well using the detection kit and a plate reader.

• Data Analysis:

  • Generate a dose-response curve by plotting the measured cAMP levels against the logarithm of the test compound concentration.

  • For partial agonists, this will show an inhibition of the forskolin-stimulated cAMP accumulation.

  • Determine the EC50 value (the concentration of the compound that produces 50% of its maximal effect) from the curve using non-linear regression.

  • Calculate the intrinsic activity (IA) by comparing the maximal effect (Emax) of the test compound to the maximal effect of the full agonist (dopamine or quinpirole). IA (%) = (Emax of Test Compound / Emax of Full Agonist) x 100 .

Conclusion

The evolution from the early D2 partial agonist prototype, (R)-Preclamol, to the newer generation of drugs like aripiprazole, brexpiprazole, and cariprazine, underscores the importance of fine-tuning receptor affinity and intrinsic activity to achieve an optimal balance of therapeutic efficacy and tolerability. While all these compounds share the core mechanism of D2 partial agonism, their distinct pharmacological profiles at other receptors, particularly D3 and various serotonin subtypes, likely contribute to their differing clinical applications and side-effect profiles. This comparative guide, with its detailed data and experimental protocols, serves as a foundational resource for researchers dedicated to advancing the development of the next generation of neuropsychiatric therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. Cariprazine exerts antimanic properties and interferes with dopamine D2 receptor β-arrestin interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular Determinants of the Intrinsic Efficacy of the Antipsychotic Aripiprazole - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Partial agonists of dopamine receptors: mechanisms and clinical effects of aripiprazole, brexpiprazole and cariprazine | BJPsych Advances | Cambridge Core [cambridge.org]
• 5. Dopamine receptor - Wikipedia [en.wikipedia.org]
• 6. Aripiprazole, brexpiprazole, and cariprazine: Not all the same | MDedge [mdedge.com]
• 7. community.the-hospitalist.org [community.the-hospitalist.org]
• 8. Brexpiprazole—Pharmacologic Properties and Use in Schizophrenia and Mood Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Brexpiprazole has a low risk of dopamine D2 receptor sensitization and inhibits rebound phenomena related to D2 and serotonin 5‐HT2A receptors in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Brexpiprazole: a new dopamine D₂receptor partial agonist for the treatment of schizophrenia and major depressive disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Dopamine receptor D2 - Wikipedia [en.wikipedia.org]
• 14. benchchem.com [benchchem.com]
• 15. [3H]-Spiperone Competition Binding to Dopamine D2, D3 and D4 Receptors [bio-protocol.org]
• 16. Discovery, optimization, and characterization of a novel series of dopamine D2 versus D3 receptor selective antagonists - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]

Cross-Validation of (R)-Preclamol Hydrochloride's Behavioral Effects: A Comparative Guide

(R)-Preclamol hydrochloride, also known as (-)-3-PPP, is a partial dopamine D2 receptor agonist that has garnered significant interest for its potential therapeutic applications in neuropsychiatric disorders such as schizophrenia and Parkinson's disease. Its unique pharmacological profile, acting as an agonist at presynaptic autoreceptors and a mixed agonist/antagonist at postsynaptic receptors, results in a complex behavioral signature. This guide provides a comparative cross-validation of the effects of (R)-Preclamol across several key behavioral paradigms, presenting quantitative data, detailed experimental protocols, and comparisons with other dopaminergic agents.

Dopaminergic Signaling Pathway and (R)-Preclamol's Mechanism of Action

(R)-Preclamol exerts its effects by modulating dopaminergic neurotransmission. As a partial agonist at D2 receptors, it can either enhance or attenuate dopaminergic signaling depending on the endogenous dopamine levels. At the presynaptic level, it stimulates D2 autoreceptors, leading to a reduction in dopamine synthesis and release. At the postsynaptic level, in a state of low dopamine, it acts as an agonist, whereas in a state of high dopamine, it competes with the endogenous neurotransmitter and acts as a functional antagonist.

Figure 1: Mechanism of action of (R)-Preclamol at the dopamine synapse.

Comparative Behavioral Effects

The behavioral effects of (R)-Preclamol have been characterized in several preclinical models. This section compares its activity in key paradigms, contrasting it with the full dopamine agonist apomorphine, the D2/D3 agonist quinpirole, and the typical antipsychotic haloperidol.

Locomotor Activity

(R)-Preclamol typically induces a biphasic dose-response curve on locomotor activity. At low doses, it preferentially stimulates presynaptic D2 autoreceptors, leading to a decrease in dopamine release and subsequent hypoactivity. At higher doses, its postsynaptic agonist effects become more prominent, resulting in hyperactivity.

Drug	Dose Range (mg/kg, rodent)	Effect on Locomotor Activity
(R)-Preclamol	0.1 - 1.0	↓ (Hypoactivity)
> 2.0	↑ (Hyperactivity)
Apomorphine	0.05 - 0.5	↓ (Hypoactivity)
> 1.0	↑ (Hyperactivity & Stereotypy)
Quinpirole	0.01 - 0.1	↓ (Hypoactivity)
> 0.2	↑ (Hyperactivity)[1]
Haloperidol	0.05 - 1.0	↓ (Hypoactivity/Catalepsy)[2]

Stereotyped Behavior

Stereotypy, characterized by repetitive, compulsive behaviors, is a hallmark of high-dose dopamine agonist treatment. (R)-Preclamol's partial agonism is expected to induce less intense stereotypy compared to full agonists.

Drug	Dose Range (mg/kg, rodent)	Induction of Stereotypy
(R)-Preclamol	High doses	Moderate stereotypy
Apomorphine	> 2.0	Intense, compulsive stereotypy[3]
Quinpirole	> 1.0	Pronounced stereotypy
Haloperidol	-	Blocks agonist-induced stereotypy

Catalepsy

Catalepsy, a state of motor immobility, is a classic preclinical indicator of the extrapyramidal side effects associated with D2 receptor antagonists. As a partial agonist, (R)-Preclamol is not expected to induce catalepsy on its own.

Drug	Dose Range (mg/kg, rodent)	Cataleptic Effect
(R)-Preclamol	Not reported to induce catalepsy	-
Apomorphine	-	Reverses neuroleptic-induced catalepsy
Quinpirole	-	No cataleptic effect
Haloperidol	> 0.1	+ (Induces catalepsy)[4][5]

Conditioned Avoidance Response (CAR)

The CAR paradigm is a robust predictor of antipsychotic efficacy. Drugs that selectively suppress the conditioned avoidance response without impairing the unconditioned escape response are considered to have antipsychotic potential. (R)-Preclamol has been shown to suppress CAR, suggesting antipsychotic-like properties.[6]

Drug	Dose Range (mg/kg, rodent)	Effect on CAR
(R)-Preclamol	4.0 - 16.0	↓ (Suppresses acquisition and performance)[7]
Apomorphine	-	Disrupts CAR at high doses due to competing behaviors
Quinpirole	-	Can disrupt CAR at high doses
Haloperidol	0.1 - 0.4	↓ (Potent suppression of CAR)[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and interpretation of behavioral data. The following are standardized protocols for the key experiments cited.

Figure 2: General experimental workflow for behavioral testing.

Locomotor Activity and Stereotypy Assessment

• Apparatus: Open-field arena equipped with automated infrared beam detectors or video-tracking software.

• Procedure:

  • Acclimatize animals to the testing room for at least 60 minutes.

  • Habituate each animal to the open-field arena for 30-60 minutes prior to drug administration.

  • Administer (R)-Preclamol hydrochloride or a comparator drug via the appropriate route (e.g., intraperitoneal, subcutaneous).

  • Immediately place the animal in the arena and record locomotor activity (e.g., distance traveled, beam breaks) and stereotyped behaviors for a defined period (e.g., 60-120 minutes).

  • Stereotypy can be scored by a trained observer blind to the treatment conditions using a rating scale (e.g., 0 = asleep/stationary, 6 = continuous sniffing, licking, or biting).

Catalepsy Test (Bar Test)

• Apparatus: A horizontal bar raised approximately 9-10 cm from a flat surface.

• Procedure:

  • Administer the test compound.

  • At specified time points post-injection (e.g., 30, 60, 90, 120 minutes), gently place the animal's forepaws on the bar.

  • Measure the latency for the animal to remove both forepaws from the bar (descent latency).

  • A cut-off time (e.g., 180 seconds) is typically used, and animals remaining on the bar for this duration are assigned the maximum score.

Conditioned Avoidance Response (CAR)

• Apparatus: A two-way shuttle box with a grid floor capable of delivering a mild footshock. A conditioned stimulus (CS), such as a light or tone, and an unconditioned stimulus (US), the footshock, are presented.

• Procedure:

  • Acquisition:

    • Place the animal in the shuttle box.

    • A trial begins with the presentation of the CS (e.g., for 10 seconds).

    • If the animal moves to the other compartment during the CS, the trial is recorded as an "avoidance response," and the CS is terminated.

    • If the animal does not move, the US (e.g., 0.5 mA footshock) is delivered for a set duration (e.g., 5 seconds) along with the CS.

    • Movement to the other compartment during the US is recorded as an "escape response."

    • Failure to move during the US is an "escape failure."

    • Animals are trained for a set number of trials per day.

  • Testing:

    • Once a stable baseline of avoidance responding is achieved, drug trials are initiated.

    • Administer (R)-Preclamol hydrochloride or a comparator drug prior to the test session.

    • Record the number of avoidance, escape, and escape failure responses.

Conclusion

The cross-validation of (R)-Preclamol hydrochloride's effects across these distinct behavioral paradigms reveals a pharmacological profile consistent with a partial dopamine D2 receptor agonist with potential antipsychotic properties. Its ability to suppress conditioned avoidance responding at doses that do not induce catalepsy distinguishes it from typical antipsychotics like haloperidol. Furthermore, its biphasic effects on locomotor activity and moderate induction of stereotypy differentiate it from full dopamine agonists such as apomorphine. This comprehensive behavioral signature underscores the unique modulatory effects of (R)-Preclamol on the dopaminergic system and provides a strong rationale for its continued investigation as a therapeutic agent.

References

• 1. Changes of Locomotor Activity by Dopamine D2, D3 Agonist Quinpirole in Mice Using Home-cage Monitoring System [cpn.or.kr]
• 2. Opposite effects of low versus high dose haloperidol treatments on spontaneous and apomorphine induced motor behavior: evidence that at a very low dose haloperidol acts as an indirect dopamine agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The effects of psychomotor stimulants on stereotypy and locomotor activity in socially-deprived and control rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Haloperidol-Induced Catalepsy and Its Correlations with Acetylcholinesterase Activity in Different Brain Structures of Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dose-catalepsy response to haloperidol in rat: effects of strain and sex [pubmed.ncbi.nlm.nih.gov]
• 6. Conditioned avoidance response test - Wikipedia [en.wikipedia.org]
• 7. Effects of (-)3-PPP on acquisition and retention of a conditioned avoidance response in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-head study of (R)-Preclamol hydrochloride and aripiprazole on dopamine release

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides a detailed comparison of (R)-Preclamol hydrochloride and aripiprazole, two partial agonists of the dopamine D2 receptor, with a specific focus on their effects on dopamine release. While direct head-to-head studies with comprehensive quantitative data on dopamine release are limited, this document synthesizes available preclinical data to offer a comparative overview for researchers, scientists, and drug development professionals.

Introduction to (R)-Preclamol Hydrochloride and Aripiprazole

(R)-Preclamol hydrochloride, also known as (-)-3-PPP, is a classic experimental compound recognized for its selective agonist activity at dopamine autoreceptors, alongside a mixed agonist-antagonist profile at postsynaptic dopamine D2 receptors[1]. This dual action allows it to modulate dopamine synthesis and release.

Aripiprazole is a widely prescribed second-generation atypical antipsychotic. Its mechanism of action is characterized by partial agonism at dopamine D2 and serotonin 5-HT1A receptors, and antagonism at serotonin 5-HT2A receptors[2]. This complex pharmacology contributes to its efficacy in treating a range of psychiatric disorders by stabilizing the dopamine system[3].

Comparative Pharmacological Profiles

The distinct pharmacological profiles of (R)-Preclamol hydrochloride and aripiprazole at the dopamine D2 receptor underpin their differential effects on dopamine neurotransmission. The following tables summarize key in vitro pharmacological parameters.

Parameter	(R)-Preclamol Hydrochloride ((-)-3-PPP)	Aripiprazole	Reference(s)
Target(s)	Dopamine D2 autoreceptor (agonist), Postsynaptic D2 receptor (partial agonist/antagonist)	Dopamine D2 (partial agonist), 5-HT1A (partial agonist), 5-HT2A (antagonist)	[1][2]
D2 Receptor Affinity (Ki)	Moderate	High (Ki = 0.34 nM)	[2]
Intrinsic Activity (D2)	Partial agonist (e.g., 46% at hD2l)	Partial agonist

Head-to-Head Comparison of Effects on Dopamine Release

(R)-Preclamol Hydrochloride: Effects on Extracellular Dopamine

In vivo microdialysis studies have demonstrated that (R)-Preclamol hydrochloride can increase extracellular dopamine levels in key brain regions.

Brain Region	Dose/Concentration	Effect on Dopamine Release	Reference(s)
Caudate-Putamen	100 µM (infusion)	Significant increase	[4]
Nucleus Accumbens	100 µM (infusion)	Significant increase	[4]
Caudate-Putamen	10 mg/kg (s.c.)	Significant increase	[4]
Nucleus Accumbens	10 mg/kg (s.c.)	Significant increase	[4]

Aripiprazole: Effects on Extracellular Dopamine

Aripiprazole's effect on dopamine release is notably dose- and region-dependent, reflecting its stabilizing mechanism of action.

Brain Region	Dose (mg/kg, i.p.)	Effect on Dopamine Release	Reference(s)
Medial Prefrontal Cortex	0.3	Significant increase	[5]
Medial Prefrontal Cortex	0.1, 3, 30	No significant effect	[5]
Striatum	Acute Oral Admin.	No significant effect on output	[6]
Amygdala (basal)	Decrease in tonic dopamine levels	[7]

Signaling Pathways

The effects of (R)-Preclamol hydrochloride and aripiprazole on dopamine release are mediated through their interaction with presynaptic D2 autoreceptors and postsynaptic D2 receptors. The following diagrams illustrate the general signaling pathways.

D2 Autoreceptor Signaling Pathway

Postsynaptic D2 Receptor Signaling

Experimental Protocols

The primary method for assessing in vivo dopamine release in the context of these compounds is intracerebral microdialysis in freely moving rodents.

In Vivo Microdialysis for Dopamine Measurement

Objective: To measure extracellular dopamine concentrations in a specific brain region (e.g., nucleus accumbens, prefrontal cortex, or striatum) of a conscious rat following administration of (R)-Preclamol hydrochloride or aripiprazole.

Materials:

• Male Wistar or Sprague-Dawley rats (250-350g)

• Stereotaxic apparatus

• Anesthesia (e.g., isoflurane, chloral hydrate)

• Microdialysis probes (e.g., concentric design with a 2-4 mm semipermeable membrane)

• Guide cannulae

• Surgical instruments

• Cranioplastic cement

• Syringe pump and liquid swivel

• Artificial cerebrospinal fluid (aCSF)

• High-performance liquid chromatography with electrochemical detection (HPLC-ECD) system

• (R)-Preclamol hydrochloride and aripiprazole solutions for administration

Procedure:

• Surgical Implantation of Guide Cannula:

  • Anesthetize the rat and place it in the stereotaxic frame.

  • Surgically expose the skull and drill a small hole over the target brain region using predetermined stereotaxic coordinates.

  • Slowly lower a guide cannula to just above the target area and secure it to the skull with dental cement.

  • Allow the animal to recover for several days.

• Microdialysis Experiment:

  • On the day of the experiment, gently insert the microdialysis probe through the guide cannula into the target brain region of the awake, freely moving rat.

  • Connect the probe to a syringe pump via a liquid swivel and perfuse with aCSF at a constant flow rate (e.g., 1-2 µL/min).

  • Allow for a stabilization period (e.g., 1-2 hours) to obtain a stable baseline of dopamine levels.

  • Collect baseline dialysate samples at regular intervals (e.g., every 10-20 minutes).

  • Administer the test compound ((R)-Preclamol hydrochloride or aripiprazole) via the desired route (e.g., intraperitoneal, subcutaneous, or through the microdialysis probe for local administration).

  • Continue collecting dialysate samples for a predetermined period post-administration.

• Sample Analysis:

  • Analyze the collected dialysate samples for dopamine concentration using HPLC-ECD.

  • Quantify dopamine levels by comparing the peak areas from the samples to a standard curve of known dopamine concentrations.

• Histological Verification:

  • At the end of the experiment, euthanize the animal and perfuse the brain with a fixative.

  • Section the brain and stain the tissue to verify the correct placement of the microdialysis probe.

In Vivo Microdialysis Workflow

Conclusion

(R)-Preclamol hydrochloride and aripiprazole, while both classified as dopamine D2 receptor partial agonists, exhibit distinct pharmacological profiles that translate to different effects on dopamine release. (R)-Preclamol, through its potent agonist action at D2 autoreceptors, robustly increases extracellular dopamine levels. In contrast, aripiprazole demonstrates a more nuanced, stabilizing effect, with its impact on dopamine release being dependent on the specific brain region and the administered dose. This is consistent with its broader receptor interaction profile, including significant activity at serotonin receptors.

The provided data and protocols offer a foundation for researchers designing further head-to-head studies to elucidate the precise comparative effects of these compounds on dopaminergic neurotransmission. Such research is vital for the continued development of novel therapeutics for dopamine-related neurological and psychiatric disorders.

References

• 1. Preclamol and parkinsonian fluctuations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Update on the Mechanism of Action of Aripiprazole: Translational Insights into Antipsychotic Strategies Beyond Dopamine Receptor Antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. psychiatryonline.org [psychiatryonline.org]
• 4. Differential effects of 3-PPP enantiomers on extracellular dopamine concentration in the caudate-putamen and nucleus accumbens of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Aripiprazole increases dopamine but not noradrenaline and serotonin levels in the mouse prefrontal cortex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vivo effects of aripiprazole on cortical and striatal dopaminergic and serotonergic function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Aripiprazole and haloperidol suppress excessive dopamine release in the amygdala in response to conditioned fear stress, but show contrasting effects on basal dopamine release in methamphetamine-sensitized rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Stereospecificity of (R)-Preclamol Hydrochloride at Dopamine Receptors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the stereospecific interactions of (R)-Preclamol hydrochloride with dopamine receptors. (R)-Preclamol, the levorotatory enantiomer of 3-(3-hydroxyphenyl)-N-n-propylpiperidine (3-PPP), has been a subject of significant research due to its distinct pharmacological profile as a partial agonist at dopamine D2-like receptors. Understanding the stereoselectivity of Preclamol is crucial for the rational design of novel therapeutics targeting the dopaminergic system. This document summarizes key experimental data, details the methodologies for its characterization, and visualizes the relevant signaling pathways.

Quantitative Comparison of Preclamol Enantiomers

The stereochemistry of Preclamol dictates a significant difference in its affinity and functional activity at dopamine receptors. (R)-Preclamol is the pharmacologically active enantiomer, exhibiting partial agonist activity, particularly at D2-like receptors. In contrast, the dextrorotatory enantiomer, (S)-Preclamol, generally displays weaker interactions and can act as an antagonist at postsynaptic D2 receptors.[1] The following tables summarize the available quantitative data on the binding affinities and functional activities of both enantiomers.

Table 1: Comparative Binding Affinities (Ki, nM) of Preclamol Enantiomers at Dopamine Receptor Subtypes

Compound	D1	D2	D3	D4	D5
(R)-Preclamol	>1000	~20[1]	Moderate Affinity	Data Not Available	Data Not Available
(S)-Preclamol	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available

Note: Comprehensive Ki values for both enantiomers across all dopamine receptor subtypes are not consistently reported in a single source. The available data indicates a preferential affinity of (R)-Preclamol for the D2-like receptor subfamily.

Table 2: Comparative Functional Activity of Preclamol Enantiomers at Dopamine D2-like Receptors

Compound	Receptor Subtype	EC50 (nM)	Intrinsic Activity (Emax/IA)
(R)-Preclamol	D2	Data Not Available	Partial Agonist
(R)-Preclamol	D4	Data Not Available	Partial Agonist
(S)-Preclamol	D2	Data Not Available	Antagonist at postsynaptic receptors

Note: EC50 and specific Emax/IA values for the Preclamol enantiomers are not widely and consistently available in the literature. The functional descriptions are based on qualitative experimental observations.

Experimental Protocols

The characterization of the stereospecificity of Preclamol at dopamine receptors relies on two primary in vitro experimental methodologies: radioligand binding assays and functional assays.

Radioligand Binding Assay

This technique is employed to determine the binding affinity (Ki) of a compound for a specific receptor by measuring its ability to displace a radiolabeled ligand.

Objective: To quantify the affinity of (R)-Preclamol and (S)-Preclamol for dopamine receptor subtypes (D1-D5).

Materials:

• Cell membranes expressing the specific human dopamine receptor subtype (e.g., from transfected CHO or HEK293 cells).

• Radioligand with high affinity for the target receptor (e.g., [³H]-Spiperone for D2-like receptors, [³H]-SCH23390 for D1-like receptors).

• (R)-Preclamol hydrochloride and (S)-Preclamol hydrochloride.

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Glass fiber filters (e.g., GF/B or GF/C) pre-soaked in 0.3-0.5% polyethyleneimine (PEI).

• Scintillation fluid and a liquid scintillation counter.

Procedure:

• Membrane Preparation: Homogenize cells expressing the target receptor in ice-cold buffer and centrifuge to pellet the membranes. Resuspend the membrane pellet in fresh buffer.

• Assay Setup: In a 96-well plate, add the cell membrane preparation, the radioligand at a concentration near its Kd, and varying concentrations of the test compound ((R)- or (S)-Preclamol).

• Incubation: Incubate the plates for 60-90 minutes at room temperature to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through the glass fiber filters using a cell harvester to separate bound from free radioligand. Wash the filters with ice-cold wash buffer.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Functional Assay

This assay measures the functional activity of a compound by quantifying its effect on the intracellular levels of cyclic adenosine monophosphate (cAMP), a second messenger modulated by dopamine receptor activation.

Objective: To determine the EC50 and intrinsic activity (Emax) of (R)-Preclamol and (S)-Preclamol at D1-like (Gs-coupled) and D2-like (Gi-coupled) dopamine receptors.

Materials:

• HEK293 or CHO cells stably expressing the human dopamine receptor subtype of interest.

• Assay Medium: Serum-free medium or Hank's Balanced Salt Solution (HBSS).

• Forskolin (an adenylyl cyclase activator).

• 3-isobutyl-1-methylxanthine (IBMX, a phosphodiesterase inhibitor).

• (R)-Preclamol hydrochloride and (S)-Preclamol hydrochloride.

• cAMP detection kit (e.g., HTRF, ELISA, or LANCE).

Procedure for D2-like (Gi-coupled) Receptors:

• Cell Plating: Seed the cells in a 96-well plate and allow them to adhere overnight.

• Compound Addition: Pre-incubate the cells with varying concentrations of the test compound ((R)- or (S)-Preclamol) for 15-30 minutes.

• Stimulation: Add a fixed concentration of forskolin to all wells (except the basal control) to stimulate cAMP production.

• Incubation: Incubate the plate for 15-30 minutes at 37°C.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels using a suitable cAMP detection kit according to the manufacturer's instructions.

• Data Analysis: Plot the inhibition of forskolin-stimulated cAMP production against the log concentration of the test compound to determine the EC50 and Emax (maximal inhibition). The intrinsic activity is expressed as a percentage of the maximal inhibition produced by a full agonist.

Procedure for D1-like (Gs-coupled) Receptors:

• Cell Plating: Seed the cells as described above.

• Compound Addition: Add varying concentrations of the test compound to the wells.

• Incubation: Incubate for 15-30 minutes at 37°C to stimulate cAMP production.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels.

• Data Analysis: Plot the stimulation of cAMP production against the log concentration of the test compound to determine the EC50 and Emax (maximal stimulation).

Visualizing Molecular Interactions and Pathways

The following diagrams illustrate the key concepts and processes involved in the investigation of (R)-Preclamol's stereospecificity at dopamine receptors.

Stereospecific binding of Preclamol enantiomers to the D2 receptor.

References

• 1. benchchem.com [benchchem.com]

Replicating published findings on the antipsychotic-like effects of (R)-Preclamol hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of (R)-Preclamol hydrochloride with newer, clinically successful antipsychotics, focusing on replicating and understanding its early promise in treating psychosis. (R)-Preclamol, a partial dopamine D2 receptor agonist, showed initial potential for treating schizophrenia but was ultimately hampered by a short half-life and lack of sustained efficacy. This document offers a detailed examination of its pharmacological profile and the experimental methodologies used to assess its antipsychotic-like effects, alongside data for modern comparator drugs.

Data Presentation: Receptor Binding Affinities

The following table summarizes the in vitro receptor binding affinities (Ki values in nM) of (R)-Preclamol and selected second and third-generation antipsychotics. Lower Ki values indicate higher binding affinity.

Receptor	(R)-Preclamol	Aripiprazole	Brexpiprazole	Cariprazine
Dopamine D2	~10-20	0.34	0.30	0.49-0.71
Dopamine D3	~5-15	0.80	1.1	0.085-0.3
Serotonin 5-HT1A	>1000	1.7	0.12	1.4-2.6
Serotonin 5-HT2A	>1000	3.4	0.47	18.8

Experimental Protocols

Receptor Binding Assays

Objective: To determine the binding affinity (Ki) of a test compound for specific neurotransmitter receptors.

Materials:

• Cell membranes expressing the target receptor (e.g., human recombinant D2, D3, 5-HT1A, 5-HT2A receptors expressed in HEK293 or CHO cells).

• Radioligand specific for the target receptor (e.g., [3H]Spiperone for D2/D3 receptors, [3H]8-OH-DPAT for 5-HT1A receptors, [3H]Ketanserin for 5-HT2A receptors).

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM MgCl2, pH 7.4).

• Non-specific binding agent (e.g., haloperidol for dopamine receptors, serotonin for serotonin receptors).

• Test compounds (R)-Preclamol, aripiprazole, brexpiprazole, cariprazine) at various concentrations.

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Cell membranes are incubated with a fixed concentration of the radioligand and varying concentrations of the test compound.

• The incubation is carried out at a specific temperature (e.g., 25°C) for a set duration to reach equilibrium.

• The reaction is terminated by rapid filtration through glass fiber filters to separate bound from free radioligand.

• The filters are washed with ice-cold assay buffer to remove non-specifically bound radioligand.

• The radioactivity trapped on the filters is measured using a scintillation counter.

• The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined.

• The Ki value is calculated from the IC50 value using the Cheng-Prusoff equation.

Apomorphine-Induced Stereotypy in Rats

Objective: To assess the potential of a compound to block dopamine D2 receptor-mediated behaviors, a hallmark of antipsychotic activity.

Materials:

• Male Wistar or Sprague-Dawley rats (180-220g).

• Test compounds (e.g., (R)-Preclamol) and vehicle control.

• Apomorphine hydrochloride.

• Observation cages.

• Scoring sheet for stereotyped behaviors.

Procedure:

• Animals are habituated to the observation cages for at least 30 minutes before the experiment.

• Test compounds or vehicle are administered intraperitoneally (i.p.) or subcutaneously (s.c.) at desired doses and pre-treatment times (e.g., 30-60 minutes before apomorphine).

• Apomorphine (e.g., 1-2.5 mg/kg, s.c.) is administered to induce stereotyped behaviors.

• Immediately after apomorphine injection, animals are placed in the observation cages.

• Stereotyped behaviors (e.g., sniffing, licking, gnawing, and head weaving) are observed and scored by a trained observer blind to the treatment conditions at regular intervals (e.g., every 5-10 minutes) for a total period of 60-90 minutes.

• A stereotypy rating scale is used for scoring (e.g., 0 = asleep or stationary; 1 = active; 2 = predominantly sniffing; 3 = sniffing and head-bobbing; 4 = continuous sniffing, licking, or gnawing of the cage floor or bars).

• The scores are summed over the observation period to obtain a total stereotypy score for each animal.

• The ability of the test compound to reduce the apomorphine-induced stereotypy score compared to the vehicle-treated group is evaluated.

Conditioned Avoidance Response (CAR) in Rats

Objective: To evaluate the antipsychotic potential of a compound by its ability to selectively suppress a conditioned avoidance response without impairing the ability to escape an aversive stimulus.

Materials:

• Male Wistar or Sprague-Dawley rats (200-250g).

• Shuttle box apparatus with two compartments, a grid floor for delivering footshock, and a conditioned stimulus (CS) provider (e.g., a light or a buzzer).

• Test compounds (e.g., (R)-Preclamol) and vehicle control.

Procedure:

• Training: Rats are trained to associate a neutral conditioned stimulus (CS), such as a light or buzzer, with an impending aversive unconditioned stimulus (US), typically a mild electric footshock. The CS is presented for a short duration (e.g., 10 seconds), followed by the US. If the rat moves to the other compartment of the shuttle box during the CS presentation, it avoids the footshock (avoidance response). If it moves after the onset of the footshock, it escapes the shock (escape response). Training continues until a stable baseline of avoidance responding is achieved (e.g., >80% avoidance).

• Testing: Once trained, the rats are administered the test compound or vehicle at various doses and pre-treatment times.

• During the test session, the number of avoidance responses, escape responses, and failures to escape are recorded over a set number of trials (e.g., 20-30 trials).

• A compound is considered to have antipsychotic-like activity if it significantly reduces the number of avoidance responses without significantly increasing the number of escape failures, indicating that the effect is not due to motor impairment.

• Studies have shown that (-)-3-PPP ((R)-Preclamol) can suppress the acquisition and performance of a conditioned avoidance response in rats at doses of 4-8 mg/kg and 8-16 mg/kg (IP), respectively.

Visualizations

Experimental workflow for antipsychotic drug development.

Dopamine D2 receptor signaling pathways.

Serotonin 5-HT2A receptor signaling pathway.

A Comparative Analysis of Intravenous and Subcutaneous Administration of (R)-Preclamol Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a side-by-side comparison of the intravenous (IV) and subcutaneous (SC) routes of administration for the investigational drug (R)-Preclamol hydrochloride. (R)-Preclamol, also known as (-)-3PPP, is a partial dopamine D2 receptor agonist that has been studied for its potential therapeutic effects in schizophrenia and Parkinson's disease.[1][2][3][4][5] While direct comparative studies of intravenous versus subcutaneous administration of (R)-Preclamol hydrochloride are not available in the reviewed literature, this guide synthesizes available data for related parenteral routes and general pharmacokinetic principles to offer a comparative overview for research and development purposes.

General Properties of (R)-Preclamol Hydrochloride

(R)-Preclamol acts as a partial agonist at dopamine D2 receptors, exhibiting a mixed agonist-antagonist profile.[1][4][5] This mechanism suggests it can modulate dopaminergic activity, potentially stabilizing neurotransmission in conditions like schizophrenia and Parkinson's disease.[2][3]

Pharmacokinetic Profile

Direct comparative pharmacokinetic data for IV and SC administration of (R)-Preclamol is limited. However, data from an intramuscular (IM) study provides some insight into its kinetic profile.

Parameter	Intramuscular Administration (30-40 mg)	Intravenous Administration (Inferred)	Subcutaneous Administration (Inferred)
Bioavailability	Not specified, but expected to be high	100% (by definition)	Typically high, but may be slightly lower and more variable than IV
Time to Peak Concentration (Tmax)	Not specified	Immediate	Slower than IV, leading to a more gradual rise in plasma concentration
Peak Plasma Concentration (Cmax)	200-500 pmoles/ml[6]	Higher than SC for the same dose, achieved immediately	Lower than IV for the same dose, with a delayed peak
Half-life (t1/2)	2-2.5 hours[6]	Expected to be similar to the terminal half-life observed with other routes	The apparent half-life may be prolonged due to slower absorption (flip-flop kinetics)

Efficacy and Clinical Effects

Studies on (R)-Preclamol have shown some evidence of therapeutic activity, although sustained efficacy can be a challenge.

• Schizophrenia: In a study with schizophrenic patients, (R)-Preclamol showed an apparent antipsychotic effect, with a 30% decrease in positive symptoms and a 28% decrease in negative symptoms over one week. However, this effect was not sustained, possibly due to receptor desensitization.[2]

• Parkinson's Disease: In patients with Parkinson's disease, intramuscular administration of (R)-Preclamol demonstrated an antiparkinsonian effect in some individuals.[3] Another study using subcutaneous administration also reported a mild but clear antiakinetic effect.[5]

Safety and Tolerability

Existing studies suggest that (R)-Preclamol is generally well-tolerated.

• In clinical studies, (R)-Preclamol did not induce motor side effects.[2]

• Safety evaluations in a study involving intramuscular administration were negative for any major organ system untoward effects.[6]

Experimental Protocols

Detailed experimental protocols for the intravenous or subcutaneous administration of (R)-Preclamol hydrochloride were not available in the reviewed literature. However, a general description of a clinical study protocol involving intramuscular administration is provided below as a reference.

Example Protocol: Single Rising Dose Study of Intramuscular (-)-3PPP (Preclamol)

This study was a single rising dose design, crossed with a placebo period, in male schizophrenic volunteers. All evaluations were conducted in a blinded manner.

• Subject Population: Male volunteers diagnosed with schizophrenia.

• Drug Administration: (-)-3PPP (Preclamol) was administered intramuscularly in single, escalating doses (e.g., 30-40 mg).

• Study Design: A crossover design where subjects received both the active drug and a placebo at different times.

• Assessments:

  • Pharmacokinetic Analysis: Blood samples were collected at various time points to determine plasma drug concentrations.

  • Endocrine Measures: Levels of hormones such as growth hormone were monitored.

  • Safety Evaluations: Monitoring of vital signs and any adverse events.

  • Mental Status Outcome Measures: Assessment of psychotic symptoms.

• Data Analysis: Pharmacokinetic parameters (e.g., blood levels, half-life) were calculated. Efficacy and safety data were compared between the drug and placebo groups.

Visualizing Administration Routes and Mechanism of Action

To illustrate the conceptual differences between intravenous and subcutaneous administration and the signaling pathway of (R)-Preclamol, the following diagrams are provided.

Caption: Comparative workflow of intravenous vs. subcutaneous drug administration.

Caption: Simplified signaling pathway of (R)-Preclamol at the dopamine D2 receptor.

Conclusion

The choice between intravenous and subcutaneous administration for a drug like (R)-Preclamol hydrochloride involves a trade-off between rapid onset and precise dose control (IV) versus potentially prolonged duration of action and suitability for self-administration (SC). While direct comparative data for (R)-Preclamol is lacking, the information gathered suggests that both routes could be viable depending on the desired therapeutic outcome and clinical setting. Further research is necessary to fully characterize and compare the pharmacokinetic, pharmacodynamic, and clinical profiles of intravenous and subcutaneous (R)-Preclamol hydrochloride.

References

• 1. Preclamol and parkinsonian fluctuations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 3. Impact of injection sites on clinical pharmacokinetics of subcutaneously administered peptides and proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Intravenous Infusion – Pharmacokinetics [sepia2.unil.ch]
• 5. Pharmacologic properties of (-)-3PPP (preclamol) in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of (R)-Preclamol Hydrochloride: A Safety and Operations Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical compounds like (R)-Preclamol hydrochloride are paramount to ensuring laboratory safety and environmental protection. All waste materials contaminated with (R)-Preclamol hydrochloride must be treated as hazardous waste and disposed of in accordance with institutional and local regulations.

Personal Protective Equipment (PPE)

Before handling (R)-Preclamol hydrochloride or its waste, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE) to prevent skin and eye contact, as well as inhalation.

Protection Type	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Gloves must be inspected before use.	To prevent skin contact and potential irritation.
Eye and Face Protection	Safety glasses with side-shields or chemical splash goggles. A face shield should be worn if there is a risk of splashing.	To protect against serious eye irritation.
Skin and Body Protection	Laboratory coat.	To prevent contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area. If dusts are generated, a NIOSH-approved respirator may be necessary.	To mitigate the risk of respiratory irritation.

Waste Disposal Procedures

A systematic approach to waste management is essential. The following steps outline the correct procedure for the disposal of solid and liquid waste, as well as empty containers contaminated with (R)-Preclamol hydrochloride.

Solid Waste Disposal[1]

• Collection : All contaminated solid waste, including used PPE (gloves, bench paper, etc.), should be collected in a designated, clearly labeled hazardous waste container.

• Container : The container should be a sturdy, sealable plastic bag or drum.

• Segregation : Do not mix with other incompatible waste streams.

Liquid Waste Disposal[1]

• Collection : Collect all liquid waste containing (R)-Preclamol hydrochloride in a designated, sealed, and clearly labeled hazardous waste container.

• Container : The container must be compatible with the solvents used.

• Handling : Do not overfill waste containers; leave adequate headspace to allow for expansion and prevent spills.

Empty Container Disposal[1]

The original container of (R)-Preclamol hydrochloride, even if empty, should be treated as hazardous waste and disposed of through the institutional chemical waste program.

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of (R)-Preclamol hydrochloride waste.

Essential Safety and Logistics for Handling (R)-Preclamol Hydrochloride

For researchers, scientists, and drug development professionals, ensuring safe and efficient laboratory operations is paramount. This guide provides essential, immediate safety and logistical information for handling (R)-Preclamol hydrochloride, including detailed personal protective equipment (PPE) requirements, operational protocols, and disposal plans.

(R)-Preclamol hydrochloride is associated with specific hazard classifications that necessitate careful handling to mitigate risks. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals identifies it with the following hazard statements:

• H302: Harmful if swallowed.[1]

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Adherence to the following guidelines is critical to ensure personnel safety and maintain a compliant laboratory environment.

Personal Protective Equipment (PPE)

Based on the hazard profile, the following personal protective equipment is mandatory when handling (R)-Preclamol hydrochloride.[1]

Protection Type	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Gloves must be inspected before use.	To prevent skin contact and irritation (H315).[1]
Eye and Face Protection	Safety glasses with side-shields or chemical splash goggles. A face shield should be worn if there is a risk of splashing.	To protect against serious eye irritation (H319).[1]
Skin and Body Protection	Laboratory coat.	To prevent contamination of personal clothing.[1]
Respiratory Protection	Use in a well-ventilated area. If dusts are generated, a NIOSH-approved respirator may be necessary.	To mitigate the risk of respiratory irritation (H335).[1]

Operational Plans: Handling Procedures

Preparation:

• Ensure a safety shower and eyewash station are readily accessible.[1]

• Conduct all work in a designated area, preferably within a chemical fume hood to minimize inhalation exposure.[1]

• Cover the work surface with absorbent, disposable bench paper.[1]

Weighing and Aliquoting (Powder Form):

• Wear all required PPE as specified in the table above.[1]

• To avoid generating dust, handle the powder carefully. Do not pour it directly.[1]

• Use a spatula or other appropriate tool for solid transfers.[1]

• If possible, weigh the compound directly into a sealable container to minimize transfer steps.[1]

Solution Preparation:

• Add solvents slowly to the solid to avoid splashing.[1]

• Ensure the chosen solvent is compatible with (R)-Preclamol hydrochloride.[1]

Post-Handling:

• Thoroughly decontaminate the work area with an appropriate solvent, followed by soap and water.[1]

• Wipe down the exterior of all containers holding the compound.[1]

• Remove and dispose of contaminated PPE as hazardous waste.[1]

• Wash hands thoroughly with soap and water after completing handling procedures.[1]

References

• 1. benchchem.com [benchchem.com]